1-Bromoundecane-d4

Core Science & Biosynthesis

Technical Guide: Physical Properties of 1-Bromoundecane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-Bromoundecane-d4. Due to the limited availability of specific experimental data for the deuterated form, this guide presents the established physical properties of the non-deuterated analogue, 1-Bromoundecane, as a baseline. It further discusses the theoretical impact of deuterium (B1214612) incorporation on these properties and outlines detailed experimental protocols for their determination.

Understanding 1-Bromoundecane-d4

1-Bromoundecane-d4 is a deuterated version of 1-bromoundecane, an alkyl halide used in organic synthesis. The "-d4" designation indicates that four hydrogen atoms in the molecule have been replaced by deuterium atoms. The exact position of deuteration can vary depending on the synthesis route, but it is typically at a specific location within the undecane (B72203) chain. Deuterated compounds are valuable in research, particularly in mechanistic studies, as internal standards in mass spectrometry, and for altering metabolic pathways in drug development.[1]

Physical Properties

Quantitative Data Summary

The following table summarizes the known physical properties of 1-Bromoundecane. The values for 1-Bromoundecane-d4 are estimated based on the expected impact of deuteration.

Physical Property	1-Bromoundecane	1-Bromoundecane-d4 (Estimated)
Molecular Formula	C₁₁H₂₃Br	C₁₁H₁₉D₄Br
Molecular Weight	235.20 g/mol [2][3]	~239.23 g/mol
Density	1.054 g/mL at 25 °C	Slightly > 1.054 g/mL at 25 °C
Boiling Point	137-138 °C at 18 mmHg	Slightly > 137-138 °C at 18 mmHg
Melting Point	-9 °C	Slightly > -9 °C
Refractive Index	n20/D 1.457	Similar to 1.457

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical properties of liquid compounds like 1-Bromoundecane-d4.

Determination of Density

The density of a liquid can be accurately determined using a pycnometer or a graduated cylinder and a balance.[4][5][6][7][8]

Method using a Graduated Cylinder:

• Mass of the Empty Graduated Cylinder: Accurately weigh a clean, dry 10 mL or 25 mL graduated cylinder on an analytical balance.

• Volume Measurement: Add a known volume (e.g., 5-10 mL) of 1-Bromoundecane-d4 to the graduated cylinder. Read the volume from the bottom of the meniscus.

• Mass of the Graduated Cylinder and Liquid: Reweigh the graduated cylinder containing the liquid.

• Calculation: The density is calculated by dividing the mass of the liquid (mass of cylinder with liquid minus mass of empty cylinder) by the measured volume. Density = (Mass of Liquid) / (Volume of Liquid)

• Replicates: Repeat the measurement at least three times and calculate the average density.

Determination of Boiling Point

The boiling point of a small quantity of a liquid can be determined using the Thiele tube method or by micro-boiling point determination.[9][10][11][12][13]

Micro-Boiling Point Determination:

• Sample Preparation: Place a few drops of 1-Bromoundecane-d4 into a small test tube.

• Capillary Tube Insertion: Place a capillary tube, sealed at one end, open-end down into the test tube.

• Heating: Heat the test tube in a suitable heating block or oil bath.

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Reading: The boiling point is the temperature at which the stream of bubbles just ceases, and the liquid begins to be drawn into the capillary tube upon cooling.

Determination of Refractive Index

The refractive index of a liquid is measured using a refractometer.[14][15][16][17][18]

Using an Abbe Refractometer:

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: Apply a few drops of 1-Bromoundecane-d4 to the prism of the refractometer.

• Measurement: Close the prism and adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: Read the refractive index from the instrument's scale. The measurement is typically temperature-dependent and is often reported at 20°C (n20/D).

Characterization Workflow

The characterization of a newly synthesized or sourced deuterated compound like 1-Bromoundecane-d4 involves a logical workflow to confirm its identity, purity, and the extent of deuteration.

Caption: Workflow for the synthesis, characterization, and physical property determination of 1-Bromoundecane-d4.

This workflow illustrates the progression from synthesis and purification to detailed analytical characterization. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ²H, and ¹³C) is crucial for confirming the molecular structure and the positions of deuterium labeling.[19][20][21][22] Mass Spectrometry (MS) is used to determine the molecular weight and the degree of deuteration.[23][24][25][26] Chromatographic methods such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are employed to assess the purity of the compound before proceeding to the determination of its physical properties.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-ブロモウンデカン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. homesciencetools.com [homesciencetools.com]
• 8. youtube.com [youtube.com]
• 9. Video: Boiling Points - Procedure [jove.com]
• 10. vernier.com [vernier.com]
• 11. phillysim.org [phillysim.org]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 15. Spectroscopic method for measuring refractive index [opg.optica.org]
• 16. How do you find experimentally the refractive index class 12 physics CBSE [vedantu.com]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. studymind.co.uk [studymind.co.uk]
• 21. myuchem.com [myuchem.com]
• 22. m.youtube.com [m.youtube.com]
• 23. spectroscopyonline.com [spectroscopyonline.com]
• 24. biopharminternational.com [biopharminternational.com]
• 25. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 26. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of 1-Bromoundecane-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of a proposed synthetic pathway for 1-bromoundecane-d4, a deuterated analog of 1-bromoundecane. The inclusion of deuterium (B1214612) isotopes at specific positions within a molecule is a powerful tool in drug discovery and development, offering insights into metabolic pathways, reaction mechanisms, and the potential to improve a drug's pharmacokinetic profile. This document outlines a multi-step synthesis, presents key quantitative data in a structured format, provides detailed experimental protocols for the proposed reactions, and includes a visual representation of the synthetic workflow.

Synthetic Strategy Overview

The proposed synthesis of 1-bromoundecane-d4 commences with the commercially available undecanoic acid. The strategy involves the introduction of four deuterium atoms at the C-1 and C-2 positions of the undecane (B72203) chain via a sequence of esterification, α,α-dibromination, and a crucial reductive deuteration step. The resulting 1,1,2,2-tetradeuterio-1-undecanol is then converted to the final product, 1-bromoundecane-d4.

Quantitative Data Summary

The following tables summarize the expected quantitative data for each step of the synthesis, based on literature precedents for similar transformations. Actual yields and purities may vary depending on experimental conditions and optimization.

Table 1: Reactants and Expected Products

Step	Starting Material	Key Reagents	Product
1	Undecanoic Acid	Ethanol, Sulfuric Acid	Ethyl Undecanoate
2	Ethyl Undecanoate	Bromine, Phosphorus Tribromide	Ethyl 2,2-dibromo-undecanoate
3	Ethyl 2,2-dibromo-undecanoate	Lithium Aluminum Deuteride	1,1,2,2-tetradeuterio-1-undecanol
4	1,1,2,2-tetradeuterio-1-undecanol	Phosphorus Tribromide	1-Bromoundecane-d4

Table 2: Expected Yields and Purity

Step	Product	Expected Yield (%)	Expected Isotopic Purity (% D)
1	Ethyl Undecanoate	>95	N/A
2	Ethyl 2,2-dibromo-undecanoate	70-80	N/A
3	1,1,2,2-tetradeuterio-1-undecanol	60-70	>98
4	1-Bromoundecane-d4	80-90	>98

Experimental Workflow

The following diagram illustrates the proposed synthetic pathway for 1-bromoundecane-d4.

1-Bromoundecane-d4 CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromoundecane-d4, a deuterated derivative of 1-bromoundecane. This document is intended for professionals in research, and drug development, offering key data, potential experimental applications, and logical workflows.

Core Compound Data

1-Bromoundecane-d4 is a stable, isotopically labeled version of 1-bromoundecane, where four hydrogen atoms have been replaced by deuterium (B1214612). This substitution is invaluable for a range of analytical and research applications, particularly in studies involving mass spectrometry.

A summary of the key quantitative data for 1-Bromoundecane-d4 is presented below. For comparative purposes, data for the non-deuterated form, 1-Bromoundecane, is also included.

Property	1-Bromoundecane-d4	1-Bromoundecane
CAS Number	1219802-82-0	693-67-4[1][2][3][4]
Molecular Formula	C₁₁D₄H₁₉Br	C₁₁H₂₃Br[2][5]
Molecular Weight	239.23 g/mol [6]	235.20 g/mol [1][3][4][5]
Physical Form	Liquid (at room temperature)	Colorless to yellowish liquid[2][5]
Melting Point	Not specified	-9 °C[1][3]
Boiling Point	Not specified	137-138 °C at 18 mmHg[1][3]
Density	Not specified	1.054 g/mL at 25 °C[1]
Refractive Index	Not specified	n20/D 1.457[1]

Applications in Research and Drug Development

Deuterated compounds like 1-Bromoundecane-d4 are powerful tools in pharmaceutical research. The primary advantage of isotopic labeling is the mass difference between hydrogen (H) and deuterium (D), which can be readily detected by mass spectrometry (MS). This property makes them ideal for use as internal standards in quantitative bioanalysis.[6][7]

In drug development, understanding the pharmacokinetics (PK) of a new chemical entity is critical. This involves studying the absorption, distribution, metabolism, and excretion (ADME) of the compound. Deuterated standards are essential for the accurate quantification of drug candidates and their metabolites in biological matrices such as plasma, urine, and tissues.[3][5] By adding a known amount of the deuterated internal standard to a sample, variations in sample preparation and instrument response can be normalized, leading to highly accurate and precise measurements.[1][6]

Experimental Protocols

Conceptual Synthesis of 1-Bromoundecane-d4

The synthesis of 1-Bromoundecane-d4 would likely involve the deuteration of a suitable precursor followed by bromination. One possible approach is the reduction of a carboxylic acid or ester with a deuterated reducing agent, followed by conversion of the resulting alcohol to the bromide.

Step 1: Synthesis of Undecanol-d4

• Starting Material: Undecylenic acid or a derivative.

• Deuteration: Reduction of the terminal double bond using deuterium gas (D₂) with a suitable catalyst (e.g., Palladium on carbon). This would yield undecanoic acid-d4.

• Reduction to Alcohol: The deuterated carboxylic acid is then reduced to the corresponding alcohol, undecanol-d4, using a strong reducing agent like lithium aluminum deuteride (B1239839) (LiAlD₄).

Step 2: Bromination of Undecanol-d4

• Reactant: The synthesized undecanol-d4.

• Brominating Agent: A common method for converting primary alcohols to alkyl bromides is the use of phosphorus tribromide (PBr₃) or a mixture of hydrobromic and sulfuric acids.

• Procedure: The undecanol-d4 would be reacted with the brominating agent, typically in an inert solvent and under controlled temperature conditions.

• Work-up and Purification: The reaction mixture would then be subjected to an aqueous work-up to remove unreacted reagents and byproducts. The crude 1-Bromoundecane-d4 would be purified, for example, by distillation or column chromatography.

Application as an Internal Standard in a Pharmacokinetic Study

The primary application of 1-Bromoundecane-d4 is as a synthetic building block. For instance, it could be used to synthesize a deuterated version of a drug candidate that contains an undecyl chain. The resulting deuterated drug would then serve as an internal standard for the non-deuterated parent drug in a pharmacokinetic study.

Experimental Workflow:

• Dosing: A test animal (e.g., a mouse or rat) is dosed with the non-deuterated drug candidate.[8]

• Sample Collection: Blood samples are collected at various time points after dosing.[8]

• Sample Preparation:

  • A known amount of the deuterated internal standard (synthesized using 1-Bromoundecane-d4) is spiked into each plasma sample.

  • The plasma proteins are precipitated, typically with a cold organic solvent like acetonitrile (B52724) or methanol.

  • The samples are centrifuged, and the supernatant containing the drug and the internal standard is collected.

• LC-MS/MS Analysis:

  • The supernatant is injected into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • The drug and the internal standard, having very similar chemical properties, will co-elute from the chromatography column.[7]

  • In the mass spectrometer, the two compounds will be detected based on their different masses.

• Quantification: The ratio of the peak area of the drug to the peak area of the deuterated internal standard is used to calculate the concentration of the drug in the original plasma sample. This method corrects for any loss of analyte during sample preparation and for variations in instrument response.

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the conceptual synthetic pathway and a typical experimental workflow for the application of a deuterated compound in a pharmacokinetic study.

Caption: Conceptual synthetic workflow for 1-Bromoundecane-d4.

Caption: Use of a deuterated internal standard in a pharmacokinetic study.

References

• 1. texilajournal.com [texilajournal.com]
• 2. scispace.com [scispace.com]
• 3. Deuterated Compounds [simsonpharma.com]
• 4. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. Pharmacokinetic Characterization and Bioavailability Barrier for the Key Active Components of Botanical Drug Antitumor B (ATB) in Mice for Chemoprevention of Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Properties of 1-Bromoundecane-d4: A Technical Guide to Solubility and Stability in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of 1-Bromoundecane-d4 in common organic solvents. Due to the limited availability of specific quantitative data for this deuterated compound, this document focuses on the foundational principles governing its behavior, drawing parallels with its non-deuterated analog, 1-Bromoundecane, and other long-chain haloalkanes. Detailed experimental protocols are provided to enable researchers to determine precise solubility and stability parameters for their specific applications.

Core Principles of Solubility

The solubility of a compound is primarily dictated by the "like dissolves like" principle, which posits that substances with similar intermolecular forces are more likely to be soluble in one another.[1][2] 1-Bromoundecane-d4, with its long, nonpolar undecyl chain, is predominantly a nonpolar molecule. The presence of the bromine atom introduces a degree of polarity, but the overall character is dominated by the alkyl chain.[1]

Consequently, 1-Bromoundecane-d4 is expected to exhibit high solubility in nonpolar organic solvents where London dispersion forces are the primary mode of interaction.[3] Its solubility is predicted to decrease in more polar solvents.

Expected Solubility Profile:

Based on the behavior of similar long-chain bromoalkanes, the expected solubility of 1-Bromoundecane-d4 is summarized below. It is important to note that deuteration is unlikely to dramatically alter the general solubility profile compared to its non-deuterated counterpart.[4]

Solvent Class	Example Solvents	Expected Solubility	Rationale
Nonpolar Aprotic	Hexane, Heptane, Toluene	High / Miscible	"Like dissolves like"; both solute and solvent are nonpolar.[1][5]
Polar Aprotic	Acetone, Acetonitrile (ACN), Tetrahydrofuran (THF), Dichloromethane (DCM)	Moderately High	The polar C-Br bond allows for some interaction with polar aprotic solvents.
Polar Protic	Methanol, Ethanol	Moderate to Low	The large nonpolar alkyl chain limits solubility in highly polar, hydrogen-bonding solvents.[1]
Highly Polar	Water, Dimethyl Sulfoxide (DMSO)	Very Low / Insoluble	The strong hydrogen bonding network of water and the high polarity of DMSO do not favorably interact with the nonpolar alkyl chain.[6][7]

Stability Considerations for 1-Bromoundecane-d4

The stability of 1-Bromoundecane-d4 is a critical factor for its storage and use in experimental settings. As a deuterated compound, a primary concern is the potential for hydrogen-deuterium (H/D) exchange, which would lead to a loss of isotopic enrichment.[8] However, the deuterium (B1214612) atoms in 1-Bromoundecane-d4 are attached to carbon atoms and are not readily exchangeable under normal conditions.

Key Factors Influencing Stability:

Factor	Influence on Stability	Recommendations
Temperature	Elevated temperatures can increase the rate of degradation.[8]	Store at recommended low temperatures (e.g., 2-8°C), avoiding repeated freeze-thaw cycles.[8][9]
Light	Exposure to light can potentially lead to decomposition over time.	Store in a light-resistant container.
Incompatible Materials	Strong oxidizing agents and strong bases can react with 1-Bromoundecane.[9][10]	Avoid contact with these materials.
Moisture	While less of a concern for C-D bonds, minimizing moisture is good practice to prevent potential side reactions.[8]	Store in a tightly sealed container in a dry environment.

Experimental Protocols

For applications requiring precise quantitative data, the following experimental protocols are recommended.

Determination of Thermodynamic Solubility

This protocol is based on the isothermal shake-flask method, a reliable technique for determining the solubility of a substance.[5]

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 1-Bromoundecane-d4 to a vial containing a known volume of the organic solvent. An excess of the solute should be visibly present.[5]

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4]

• Phase Separation: Allow the solution to stand undisturbed at the same constant temperature until the excess solid has settled. Centrifugation can be used to expedite this process.

• Sampling and Analysis: Carefully withdraw a known volume of the clear supernatant. Quantify the concentration of 1-Bromoundecane-d4 in the sample using a validated analytical method, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Assessment of Stability

This protocol outlines a general method for evaluating the stability of 1-Bromoundecane-d4 in a specific solvent over time.

Methodology:

• Sample Preparation: Prepare a solution of 1-Bromoundecane-d4 in the solvent of interest at a known concentration.

• Incubation: Store the solution under defined conditions (e.g., temperature, light exposure).

• Time-Point Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours), withdraw an aliquot of the solution.

• Quantification: Analyze the aliquot using a suitable analytical technique (e.g., GC, HPLC, or NMR) to determine the concentration of 1-Bromoundecane-d4 and to check for the appearance of any degradation products. The stability can be assessed by the change in concentration over time. For deuterated compounds, NMR can also be used to monitor the integrity of the deuterium label.[8]

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for determining the solubility and stability of 1-Bromoundecane-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. 693-67-4 CAS MSDS (1-Bromoundecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. chembk.com [chembk.com]
• 10. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]

Navigating the Safe Handling of 1-Bromoundecane-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling precautions for 1-Bromoundecane-d4. The information presented is primarily based on the non-deuterated analogue, 1-Bromoundecane, as the safety and handling protocols are expected to be nearly identical. The primary difference between the two compounds lies in their molecular weight due to the presence of deuterium (B1214612) isotopes in 1-Bromoundecane-d4.

Section 1: Hazard Identification and Classification

1-Bromoundecane is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this compound with care, adhering to the safety precautions outlined in this guide.

GHS Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Section 2: Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensure laboratory safety.

Handling:

• Avoid contact with skin and eyes.[2][3]

• Do not breathe mist, vapors, or spray.[2][3]

• Use only in a well-ventilated area or outdoors, preferably in a laboratory fume hood.[3][4]

• Wash hands thoroughly after handling.[2][3]

• Contaminated clothing and gloves should be removed and washed before reuse.[2][3]

Storage:

• Keep the container tightly closed in a dry and well-ventilated place.[2][4]

• Store in a cool place.[5]

• Incompatible with strong oxidizing agents and strong bases.[3][5][6]

Section 3: First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is critical.

• General Advice: Consult a physician and show them the safety data sheet.[4][5]

• Inhalation: If breathing is difficult, move the person to fresh air and keep them at rest in a comfortable position for breathing.[2][3][4] If symptoms persist, call a physician.[4]

• Skin Contact: Immediately take off contaminated clothing. Wash the affected area with soap and plenty of water.[2][3][4] Consult a doctor if irritation develops.[4]

• Eye Contact: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[2][3][4] Remove contact lenses if present and easy to do.[3] Continue rinsing and seek medical attention.[2][4]

• Ingestion: Rinse the mouth with water.[4][5] Do not induce vomiting.[4] Never give anything by mouth to an unconscious person.[4] Call a doctor or Poison Control Center immediately.[4]

Section 4: Fire-Fighting Measures

Suitable Extinguishing Media:

• Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2][4][5]

Specific Hazards:

• Thermal decomposition can lead to the release of irritating gases and vapors, including carbon oxides and hydrogen bromide gas.[2][3][5]

Protective Equipment:

• Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[2][3][4][5]

Section 5: Accidental Release Measures

Personal Precautions:

• Ensure adequate ventilation.[4][5]

• Wear appropriate personal protective equipment.[4]

• Avoid breathing vapors, mist, or gas.[5]

• Keep unnecessary personnel away.[4]

Environmental Precautions:

• Prevent the substance from entering drains, water courses, or the ground.[2][4][5]

Containment and Cleaning Up:

• Use suitable methods to sweep up or vacuum the spillage and collect it in a suitable container for disposal.[4]

• Clean the contaminated surface thoroughly.[4]

Section 6: Exposure Controls and Personal Protection

Engineering Controls:

• A laboratory fume hood or other forms of local exhaust ventilation should be used.[4]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

• Skin Protection: Wear impervious, fire/flame-resistant clothing and gloves.[4] Gloves must be inspected before use and should satisfy the specifications of EU Directive 89/686/EEC and the standard EN 374.[4]

• Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory protection is not typically required.[3][7] For nuisance exposures, use type OV/AG (US) or type ABEK (EU EN 14387) respirator cartridges.[5]

Section 7: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₁H₂₃Br	[1][2][6]
Molecular Weight	~235.20 g/mol	[1][6][8][9]
Appearance	Colorless to yellowish liquid	[1][6]
Melting Point	-9 °C	[8][9][10][11]
Boiling Point	137-138 °C at 18 mmHg	[8][9][10]
Density	1.054 g/mL at 25 °C	[8][9][10]
Flash Point	113 °C (235.4 °F) - closed cup	[8][9]
Solubility	Insoluble in water; soluble in many organic solvents like ethers and alcohols.	[6]
Vapor Density	8.2 (vs air)	[8][9]
Refractive Index	n20/D 1.457	[8][9]

Section 8: Toxicological Information

Experimental Protocols and Reactivity

1-Bromoundecane is a primary alkyl halide and its reactivity is dominated by the carbon-bromine bond.[6] The bromide ion is a good leaving group, making the compound susceptible to nucleophilic substitution (SN2) reactions.[6]

A key application in synthetic organic chemistry is the preparation of the Grignard reagent, undecylmagnesium bromide, by reacting 1-Bromoundecane with magnesium metal in an anhydrous ether such as tetrahydrofuran (B95107) (THF).[6][8] This Grignard reagent is a powerful tool for forming new carbon-carbon bonds.[6]

Laboratory Safety Workflow

The following diagram illustrates a general workflow for the safe handling of chemical reagents in a laboratory setting.

Caption: Workflow for Safe Chemical Handling in a Laboratory.

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. nbinno.com [nbinno.com]
• 7. fishersci.com [fishersci.com]
• 8. 1-溴十一烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 1-溴十一烷 98% | Sigma-Aldrich [sigmaaldrich.com]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. 1-Bromoundecane | CAS#:693-67-4 | Chemsrc [chemsrc.com]

Spectroscopic Analysis of 1-Bromoundecane-d4: A Technical Guide

This document is intended for researchers, scientists, and professionals in drug development, offering a centralized resource for the spectral properties of 1-Bromoundecane and the theoretical spectral characteristics of its deuterated form, 1-Bromoundecane-1,1,2,2-d4. The guide includes summarized spectral data, detailed experimental protocols, and visualizations to aid in the structural elucidation and analysis of this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for determining the carbon-hydrogen framework of a molecule.

¹H NMR Spectral Data of 1-Bromoundecane

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
3.40	Triplet	2H	-CH₂-Br (C1)
1.85	Quintet	2H	-CH₂-CH₂-Br (C2)
1.41	Multiplet	2H	-CH₂- (C3)
1.26	Multiplet	14H	-(CH₂)₇- (C4-C10)
0.88	Triplet	3H	-CH₃ (C11)

Expected Changes for 1-Bromoundecane-1,1,2,2-d4:

• Disappearance of Signals: The triplet at 3.40 ppm (C1 protons) and the quintet at 1.85 ppm (C2 protons) would be absent in the ¹H NMR spectrum.

• Changes in Multiplicity: The signal for the C3 protons (currently a multiplet around 1.41 ppm) would simplify. With the adjacent C2 deuterated, it would likely appear as a triplet, coupled only to the C4 protons.

¹³C NMR Spectral Data of 1-Bromoundecane

Chemical Shift (δ) ppm	Assignment
39.0	-CH₂-Br (C1)
32.8	-CH₂- (C2)
31.9	-CH₂- (C10)
29.6	-(CH₂)n-
29.5	-(CH₂)n-
29.3	-(CH₂)n-
28.8	-(CH₂)n-
28.2	-(CH₂)n-
22.7	-CH₂- (C9)
14.1	-CH₃ (C11)

Expected Changes for 1-Bromoundecane-1,1,2,2-d4:

• Signal Broadening/Disappearance: The signals for C1 (39.0 ppm) and C2 (32.8 ppm) would likely broaden significantly or even disappear from the proton-decoupled ¹³C NMR spectrum due to the quadrupole moment of deuterium (B1214612) and the splitting of the carbon signal by deuterium (C-D coupling). In a proton-coupled spectrum, these signals would appear as multiplets.

Experimental Protocol: NMR Spectroscopy

A sample of the alkyl halide (approx. 5-10 mg) is dissolved in a deuterated solvent (e.g., 0.5-0.7 mL of CDCl₃). The solution is transferred to an NMR tube. ¹H and ¹³C NMR spectra are acquired on a spectrometer, for instance, a Bruker AVANCE 400 MHz instrument. For ¹H NMR, a sufficient number of scans (e.g., 16-32) are averaged to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans (e.g., 1024 or more) are typically required due to the lower natural abundance of the ¹³C isotope. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Spectral Data of 1-Bromoundecane

Wavenumber (cm⁻¹)	Intensity	Assignment
2955	Strong	C-H stretch (asymmetric, -CH₃)
2924	Strong	C-H stretch (asymmetric, -CH₂)
2853	Strong	C-H stretch (symmetric, -CH₂)
1466	Medium	C-H bend (-CH₂ scissoring)
1250-1300	Medium	C-H wagging (-CH₂X)
722	Medium	-(CH₂)n- rock (n ≥ 4)
645	Strong	C-Br stretch

Expected Changes for 1-Bromoundecane-1,1,2,2-d4:

• Appearance of C-D Stretching: New, weaker absorption bands are expected in the region of 2100-2250 cm⁻¹ corresponding to the C-D stretching vibrations of the CD₂ groups at C1 and C2.

• Shift in Bending Vibrations: The C-H bending (scissoring) vibrations associated with the C1 and C2 positions would be replaced by C-D bending vibrations at lower wavenumbers (approximately 900-1100 cm⁻¹).

• Reduction in C-H Stretching Intensity: The intensity of the C-H stretching bands (2850-2960 cm⁻¹) would be slightly reduced due to the absence of four C-H bonds.

Experimental Protocol: FTIR Spectroscopy

For a liquid sample like 1-Bromoundecane, a Fourier Transform Infrared (FTIR) spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory. A small drop of the neat liquid is placed directly onto the ATR crystal (e.g., diamond or ZnSe). A background spectrum of the clean, empty ATR crystal is recorded first. Then, the sample spectrum is recorded, typically over a range of 4000 to 400 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance. Alternatively, a thin film of the liquid can be placed between two salt plates (e.g., KBr or NaCl) and analyzed by transmission FTIR.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Mass Spectral Data of 1-Bromoundecane

m/z	Relative Intensity (%)	Assignment
234/236	Low	[M]⁺, Molecular ion peak (isotopes of Br)
155	High	[M - Br]⁺
135/137	High	[C₄H₈Br]⁺
57	High	[C₄H₉]⁺
43	Base Peak	[C₃H₇]⁺

Expected Changes for 1-Bromoundecane-1,1,2,2-d4:

• Increased Molecular Weight: The molecular ion peaks would shift to m/z 238 and 240, reflecting the addition of four deuterium atoms.

• Shift in Fragment Ions:

  • The [M - Br]⁺ fragment would be observed at m/z 159.

  • The characteristic [C₄H₈Br]⁺ fragment at m/z 135/137, which involves the bromine atom, would likely shift if the fragmentation mechanism involves the C1 or C2 positions. For example, a fragment containing the deuterated carbons would show a corresponding mass increase.

  • Fragments arising from the alkyl chain that do not contain the deuterated carbons (e.g., [C₃H₇]⁺) would remain at the same m/z values.

Experimental Protocol: GC-MS

The analysis is performed using a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an electron ionization (EI) source. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the GC inlet. The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column (e.g., a non-polar DB-5ms column). The column separates the components of the sample based on their boiling points and interactions with the stationary phase. As 1-Bromoundecane elutes from the column, it enters the MS, where it is fragmented by electron impact (typically at 70 eV). The resulting charged fragments are separated by their mass-to-charge ratio by the mass analyzer, and a mass spectrum is generated.

Visualizations

Spectroscopic Analysis Workflow

Caption: General workflow for spectroscopic analysis.

Structural Confirmation Logic

Caption: Logical flow for structural confirmation.

Commercial Suppliers of Deuterated Alkyl Halides: An In-depth Technical Guide for Researchers

For researchers, scientists, and drug development professionals, deuterated alkyl halides are invaluable tools in a multitude of applications, from elucidating reaction mechanisms to enhancing the metabolic stability of pharmaceuticals. This technical guide provides a comprehensive overview of the commercial landscape for these isotopically labeled compounds, detailing key suppliers, available products, and crucial experimental protocols.

Introduction to Deuterated Alkyl Halides

Deuterated alkyl halides are organic compounds in which one or more hydrogen atoms have been replaced by their heavier isotope, deuterium (B1214612). This isotopic substitution, while seemingly subtle, imparts significant changes to the molecule's properties, most notably a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This difference is the basis of the kinetic isotope effect (KIE), a phenomenon that is extensively exploited in the study of reaction mechanisms and in the design of "heavy drugs" with improved pharmacokinetic profiles.

The primary applications of deuterated alkyl halides in research and drug development include:

• Mechanistic Studies: Investigating reaction pathways and determining rate-limiting steps through kinetic isotope effect studies.

• Drug Metabolism and Pharmacokinetic (DMPK) Studies: Using deuterated compounds as internal standards for mass spectrometry-based quantification or as tracers to follow the metabolic fate of a drug.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Employed as standards or to simplify complex proton NMR spectra.

• Organic Synthesis: Serving as building blocks for the synthesis of more complex deuterated molecules.

Leading Commercial Suppliers

Several chemical suppliers specialize in the provision of high-purity deuterated compounds. The following are among the most prominent commercial sources for deuterated alkyl halides:

• Sigma-Aldrich (part of MilliporeSigma): A major supplier with a broad catalog of deuterated compounds, including a variety of alkyl halides with high isotopic enrichment.

• Cambridge Isotope Laboratories, Inc. (CIL): A leading manufacturer and supplier of stable isotopes and isotopically labeled compounds, offering a wide range of deuterated reagents for pharmaceutical and synthetic applications.

• Thermo Scientific Chemicals (including the former Acros Organics and Alfa Aesar brands): Provides a diverse selection of deuterated solvents and building blocks for research and development.

• DeutraMed Inc.: A company specializing in deuterium science, offering a range of deuterated precursors and intermediates.

Commercially Available Deuterated Alkyl Halides: A Comparative Overview

The following tables summarize a selection of commercially available deuterated alkyl halides from leading suppliers. Please note that availability, specifications, and pricing are subject to change and should be confirmed with the respective supplier.

Table 1: Deuterated Iodomethanes

Compound	Supplier	Catalog Number	Isotopic Purity (atom % D)	Chemical Purity	Available Sizes
Iodomethane-d3 (B117434)	Sigma-Aldrich	176036	≥99.5	≥99% (CP)	1 g, 5 g, 25 g, 50 g
Iodomethane-d3	Cambridge Isotope Laboratories	DLM-362	99.5	98%	1 g, 5 g, 10 g, 25 g
Iodomethane-d3	Thermo Scientific	AC16625	99+	Not specified	5 g, 25 g
Iodomethane-d3	DeutraMed	Inquire	Inquire	Inquire	Inquire

Table 2: Deuterated Bromoethanes

Compound	Supplier	Catalog Number	Isotopic Purity (atom % D)	Chemical Purity	Available Sizes
Bromoethane-d5	Sigma-Aldrich	389455	99	99% (CP)	1 g, 5 g
Bromoethane-d5	Cambridge Isotope Laboratories	DLM-874	98	98%	1 g, 5 g, 10 g
Bromoethane-d5	Thermo Scientific	Not readily available	-	-	-

Table 3: Other Deuterated Alkyl Halides

Compound	Supplier	Catalog Number	Isotopic Purity (atom % D)	Chemical Purity	Available Sizes
Chloroform-d	Sigma-Aldrich	151858	99.8	Not specified	25 g, 100 g, 500 g
Chloroform-d	Cambridge Isotope Laboratories	DLM-7	99.8	Not specified	10 g, 25 g, 50 g, 100 g
1-Bromobutane-d9	Sigma-Aldrich	488279	98	98%	1 g, 5 g
2-Bromopropane-d7	Cambridge Isotope Laboratories	DLM-1011	98	Not specified	1 g

Experimental Protocols

This section provides detailed methodologies for key experiments involving deuterated alkyl halides.

Synthesis of a Deuterated Alkyl Halide: Preparation of Iodomethane-d3 from Methanol-d4 (B120146)

This protocol is a common laboratory-scale synthesis of iodomethane-d3.

Materials:

• Methanol-d4 (CD3OD)

• Red phosphorus

• Iodine (I2)

• Anhydrous diethyl ether

• Distillation apparatus

• Ice bath

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place red phosphorus.

• Cool the flask in an ice bath and slowly add a solution of iodine in anhydrous diethyl ether.

• Once the addition is complete, slowly add methanol-d4 from the dropping funnel.

• After the addition of methanol-d4, allow the reaction mixture to warm to room temperature and then gently reflux for 2-3 hours.

• After reflux, distill the crude iodomethane-d3 from the reaction mixture.

• Wash the distillate with a dilute solution of sodium thiosulfate (B1220275) to remove any unreacted iodine, followed by washing with water.

• Dry the iodomethane-d3 over anhydrous calcium chloride and redistill to obtain the purified product.

Quality Control: Determination of Isotopic Purity by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for assessing the isotopic purity of volatile compounds like deuterated alkyl halides.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., a non-polar column like DB-5ms)

Procedure:

• Sample Preparation: Prepare a dilute solution of the deuterated alkyl halide in a suitable volatile solvent (e.g., dichloromethane (B109758) or hexane).

• GC Method:

  • Injector temperature: 250 °C

  • Oven program: Start at a low temperature (e.g., 40 °C) and ramp to a higher temperature (e.g., 200 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier gas: Helium at a constant flow rate.

• MS Method:

  • Acquire data in full scan mode to identify the molecular ions of the deuterated and non-deuterated species.

  • Alternatively, use selected ion monitoring (SIM) for higher sensitivity, monitoring the m/z values corresponding to the molecular ions of the different isotopologues.

• Data Analysis:

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity as the percentage of the peak area of the desired deuterated species relative to the sum of the peak areas of all isotopologues.

Application in Mechanistic Studies: Kinetic Isotope Effect in an SN2 Reaction

This protocol outlines a general procedure for determining the kinetic isotope effect for the reaction of an alkyl halide with a nucleophile.

Materials:

• Protiated alkyl halide (e.g., methyl iodide)

• Deuterated alkyl halide (e.g., iodomethane-d3)

• Nucleophile (e.g., sodium thiophenoxide)

• Solvent (e.g., methanol)

• Analytical instrument for monitoring reaction progress (e.g., HPLC, GC, or NMR)

Procedure:

• Reaction Setup: Prepare two separate reaction mixtures under identical conditions (temperature, concentration, solvent). One reaction will use the protiated alkyl halide, and the other will use the deuterated alkyl halide.

• Reaction Monitoring: At regular time intervals, withdraw aliquots from each reaction mixture and quench the reaction (e.g., by adding a large volume of a solvent that stops the reaction).

• Analysis: Analyze the quenched aliquots to determine the concentration of the reactant or product over time.

• Rate Constant Calculation: Plot the concentration data versus time and fit the data to the appropriate rate law to determine the rate constants for the protiated (kH) and deuterated (kD) reactions.

• KIE Calculation: The kinetic isotope effect is calculated as the ratio of the rate constants: KIE = kH / kD.

Visualizations of Key Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key experimental and logical workflows relevant to the use of deuterated alkyl halides.

Caption: A generalized workflow for the synthesis of a deuterated alkyl halide.

Caption: Experimental workflow for determining a kinetic isotope effect.

Caption: Use of a deuterated compound to trace a drug's metabolic pathway.

Conclusion

Deuterated alkyl halides are indispensable reagents for modern chemical research and pharmaceutical development. A clear understanding of the available commercial sources, their product specifications, and the key experimental protocols for their use is essential for researchers in this field. The data and methodologies presented in this guide provide a solid foundation for the effective procurement and application of these powerful isotopic tools. As the field of deuterated drugs continues to expand, the demand for high-quality deuterated building blocks, including alkyl halides, is expected to grow, further driving innovation in their synthesis and application.

Preserving Isotopic Integrity: A Technical Guide to the Storage and Stability of 1-Bromoundecane-d4

For researchers, scientists, and drug development professionals, the stability of isotopically labeled compounds is paramount to ensure the accuracy and reproducibility of experimental results. This in-depth technical guide provides core principles and detailed protocols for the optimal storage and handling of 1-Bromoundecane-d4, a deuterated alkyl halide, to maintain its chemical and isotopic purity.

The introduction of deuterium (B1214612) into molecules like 1-Bromoundecane offers a powerful tool in mechanistic studies and as internal standards in quantitative analysis. However, the very nature of these labeled compounds necessitates stringent storage conditions to prevent degradation and isotopic exchange. This guide outlines the critical factors influencing the stability of 1-Bromoundecane-d4 and provides actionable protocols for its preservation and quality control.

Core Storage Principles and Influencing Factors

The long-term stability of 1-Bromoundecane-d4 is primarily influenced by temperature, light, and moisture. While specific quantitative degradation kinetics for 1-Bromoundecane-d4 are not extensively published, the following table summarizes the key factors and recommended storage conditions based on the general principles for deuterated alkyl halides and the properties of the parent compound, 1-Bromoundecane.

Factor	Influence on Stability	Recommended Condition	Rationale
Temperature	Elevated temperatures accelerate the rate of chemical degradation, potentially leading to dehydrobromination or hydrolysis.	Store at low temperatures, typically 2-8°C. For long-term storage, -20°C is recommended. The non-deuterated 1-Bromoundecane is recommended to be stored below +30°C[1].	Reduces the kinetic energy of molecules, slowing down potential degradation reactions.
Light	Exposure to UV light can induce photochemical reactions, leading to the formation of radicals and subsequent degradation products.	Store in amber or opaque containers in a dark environment.	Prevents the absorption of light energy that can initiate bond cleavage.
Moisture (Humidity)	Susceptible to hydrolysis, where water can react with the alkyl halide to form the corresponding alcohol (undecanol-d4) and hydrobromic acid.	Store in a tightly sealed container in a dry environment, such as a desiccator or under an inert atmosphere.	Minimizes the presence of water, a key reactant in hydrolysis.
Atmosphere	Oxygen can participate in oxidative degradation pathways, especially in the presence of light or impurities.	For long-term storage or for high-purity applications, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended.	Prevents oxidation and minimizes contact with atmospheric moisture.
Container Material	The container should be inert and not leach impurities that could catalyze degradation.	Use high-quality, inert glass containers, such as borosilicate glass.	Ensures that the container does not interact with or contaminate the compound.
Purity	Impurities can act as catalysts for degradation reactions.	Use high-purity grade 1-Bromoundecane-d4 and ensure all handling equipment is clean and dry.	Reduces the potential for side reactions that can compromise the stability of the compound.

Experimental Protocols for Stability Assessment

To ensure the integrity of 1-Bromoundecane-d4 over time, periodic stability testing is recommended. The following are detailed methodologies for key experiments to assess the purity and degradation of the compound.

Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and identify potential volatile degradation products and quantify the purity of 1-Bromoundecane-d4.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 1-Bromoundecane-d4 in a high-purity volatile solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Prepare a series of calibration standards of a certified reference standard of 1-Bromoundecane-d4 at different concentrations.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a capillary column suitable for the analysis of semi-volatile organic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

  • Injector: Split/splitless injector, operated in split mode.

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 10°C/minute to 250°C.

    • Hold: 5 minutes at 250°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Operated in electron ionization (EI) mode.

  • Scan Range: m/z 40-400.

• Analysis:

  • Inject a known volume (e.g., 1 µL) of the sample and standards into the GC-MS system.

  • Acquire the total ion chromatogram (TIC) and mass spectra.

• Data Interpretation:

  • Identify the peak corresponding to 1-Bromoundecane-d4 based on its retention time and mass spectrum.

  • Search for any additional peaks in the chromatogram that may correspond to degradation products (e.g., undecene-d3, undecanol-d4).

  • Quantify the purity of 1-Bromoundecane-d4 by comparing the peak area of the analyte to the calibration curve generated from the standards.

Isotopic Purity and Degradation Analysis by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To assess the isotopic enrichment and identify potential degradation products in a non-destructive manner.

Methodology:

• Sample Preparation:

  • Accurately weigh a sample of 1-Bromoundecane-d4 and dissolve it in a deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals overlapping with the analyte.

  • Add a known amount of an internal standard (e.g., 1,3,5-trichlorobenzene) for quantitative analysis.

• NMR Instrumentation and Parameters:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Nuclei: ¹H and ¹³C NMR spectra should be acquired.

  • ¹H NMR Parameters:

    • Sufficient number of scans to achieve a good signal-to-noise ratio.

    • A relaxation delay (d1) of at least 5 times the longest T1 relaxation time of the protons of interest to ensure accurate integration.

  • ¹³C NMR Parameters:

    • Proton-decoupled sequence.

• Analysis:

  • Acquire the ¹H and ¹³C NMR spectra.

  • Integrate the signals in the ¹H NMR spectrum corresponding to 1-Bromoundecane-d4 and the internal standard.

• Data Interpretation:

  • Chemical Purity: The presence of any unexpected signals in the ¹H or ¹³C NMR spectra may indicate the presence of impurities or degradation products.

  • Isotopic Purity: In the ¹H NMR spectrum, the integration of the residual proton signals at the deuterated positions can be compared to the integration of a non-deuterated position to estimate the isotopic enrichment.

  • Quantitative Analysis: The concentration of 1-Bromoundecane-d4 can be calculated by comparing the integral of its signals to the integral of the known amount of the internal standard.

Visualizing Stability and Workflow

To better illustrate the relationships between storage conditions and stability, as well as the experimental workflow for stability testing, the following diagrams are provided.

Caption: Logical relationship between optimal storage conditions and the preservation of 1-Bromoundecane-d4 stability.

Caption: Experimental workflow for a comprehensive stability study of 1-Bromoundecane-d4.

By adhering to these storage and handling guidelines and implementing a robust stability testing program, researchers can ensure the long-term integrity of 1-Bromoundecane-d4, leading to more reliable and accurate scientific outcomes.

References

• 1. 693-67-4 CAS MSDS (1-Bromoundecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Protocols & Analytical Methods

Application Note: Quantification of Long-Chain Alkylphenols in Environmental Water Samples Using 1-Bromoundecane-d4 as an Internal Standard by LC-MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the quantification of long-chain alkylphenols (LCAPs) in environmental water samples using Liquid Chromatography-Mass Spectrometry (LC-MS). To ensure accuracy and precision in complex matrices, 1-Bromoundecane-d4 is employed as an internal standard. This deuterated standard closely mimics the chromatographic behavior and ionization characteristics of the target analytes, thereby effectively compensating for matrix effects and variations during sample preparation and analysis. The described protocol provides a reliable framework for environmental monitoring and research applications.

Introduction

Long-chain alkylphenols are a class of organic pollutants that are widely used in the production of surfactants, detergents, and other industrial products. Their presence in environmental water sources is a growing concern due to their potential endocrine-disrupting properties and persistence. Accurate and sensitive quantification of these compounds is crucial for environmental risk assessment.

Liquid chromatography coupled with mass spectrometry (LC-MS) is a powerful technique for the analysis of organic contaminants in environmental samples.[1][2] However, the complexity of environmental matrices can lead to significant challenges, including ion suppression or enhancement, which can adversely affect the accuracy and reproducibility of quantification.[3] The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard to mitigate these matrix effects.[4] A suitable SIL-IS should have physicochemical properties very similar to the analyte of interest.[5]

1-Bromoundecane-d4 is a deuterated long-chain bromoalkane that is structurally similar to many nonpolar environmental contaminants. Its deuteration provides a distinct mass signal from the unlabeled analytes, while its long alkyl chain ensures similar partitioning and chromatographic behavior to LCAPs. This application note details a hypothetical protocol for the use of 1-Bromoundecane-d4 as an internal standard for the quantification of 4-nonylphenol (B119669) in water samples.

Experimental Protocols

Materials and Reagents

• Analytes: 4-Nonylphenol (analytical standard)

• Internal Standard: 1-Bromoundecane-d4

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade)

• Solid Phase Extraction (SPE): C18 cartridges

Sample Preparation

• Water Sample Collection: Collect 500 mL of water sample in a clean glass bottle.

• Fortification with Internal Standard: Add a known amount of 1-Bromoundecane-d4 solution in methanol to the water sample to achieve a final concentration of 50 ng/L.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

  • Load the fortified water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of 5% methanol in water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes and the internal standard with 5 mL of acetonitrile.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase (80:20 acetonitrile:water with 0.1% formic acid).

  • Vortex for 30 seconds and transfer to an LC vial for analysis.

LC-MS Method

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)

• Mobile Phase:

  • A: 0.1% Formic acid in water

  • B: 0.1% Formic acid in acetonitrile

• Gradient Elution:

  Time (min)	% B
  0.0	80
  10.0	95
  12.0	95
  12.1	80

  | 15.0 | 80 |

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Column Temperature: 40°C

• MS Parameters:

  • Ionization Mode: Negative Electrospray Ionization (ESI-)

  • Capillary Voltage: 3.0 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Gas Flows: Optimized for the specific instrument.

  • Multiple Reaction Monitoring (MRM) Transitions:

    Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
    4-Nonylphenol	219.2	133.1	100	25

    | 1-Bromoundecane-d4 (IS) | 269.2 | 81.0 | 100 | 20 |

Data Presentation

The following tables summarize the expected quantitative performance of the method. These are representative values and actual results may vary.

Table 1: Calibration Curve for 4-Nonylphenol

Concentration (ng/L)	Analyte/IS Peak Area Ratio
5	0.052
10	0.105
50	0.515
100	1.02
250	2.55
500	5.10
Linearity (r²)	>0.995

Table 2: Method Precision and Accuracy

QC Level	Spiked Concentration (ng/L)	Measured Concentration (ng/L) (n=5)	Precision (%RSD)	Accuracy (%)
Low	15	14.5 ± 0.8	5.5	96.7
Medium	150	158 ± 7.1	4.5	105.3
High	400	390 ± 15.6	4.0	97.5

Table 3: Recovery and Matrix Effect

Sample Matrix	Recovery (%)	Matrix Effect (%)
Surface Water	92.5	-8.2
Wastewater Effluent	88.1	-15.5

Visualizations

Experimental Workflow

References

• 1. Internal standards for use in the comprehensive analysis of polychlorinated aromatic hydrocarbons using gas chromatography combined with multiphoton ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. texilajournal.com [texilajournal.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. rsc.org [rsc.org]

Application Note and Protocol for Fatty Acid Derivatization using 1-Bromoundecane-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quantitative analysis of fatty acids is a critical aspect of research in numerous fields, including drug development, where understanding lipid metabolism and signaling is paramount. Direct analysis of free fatty acids by mass spectrometry (MS) can be challenging due to their poor ionization efficiency.[1][2] Derivatization is a key sample preparation step to enhance the analytical properties of fatty acids.[3] This application note describes a robust method for the derivatization of fatty acids using 1-Bromoundecane-d4 for sensitive quantification by Liquid Chromatography-Mass Spectrometry (LC-MS).

This method is based on the esterification of the fatty acid's carboxylic acid group with 1-Bromoundecane-d4. The incorporation of the deuterated undecyl group serves two primary purposes: it neutralizes the polar carboxyl group, improving chromatographic behavior, and introduces a stable isotope label.[4] The use of a deuterated derivatizing agent allows the resulting fatty acid undecyl esters to serve as their own internal standards in a stable isotope dilution assay, correcting for variability during sample preparation and analysis and ensuring high accuracy and precision.[4][5]

Principle of the Method

The derivatization process involves a nucleophilic substitution reaction where the carboxylate anion of the fatty acid attacks the electrophilic carbon of 1-Bromoundecane-d4, forming a fatty acid undecyl-d4 ester. This reaction is typically facilitated by a non-nucleophilic base in an aprotic solvent. The resulting derivatized fatty acids are more amenable to reverse-phase LC separation and exhibit improved ionization in the mass spectrometer. Quantification is achieved by comparing the signal intensity of the endogenous, non-derivatized fatty acid (after derivatization) with the signal from a known amount of a different, structurally similar deuterated fatty acid standard that undergoes the same derivatization process. Alternatively, if a non-deuterated version of the derivatizing agent were used for the sample, 1-Bromoundecane-d4 could be used to derivatize a known amount of fatty acid standard to be spiked in as an internal standard. For the purpose of this protocol, we assume the use of 1-Bromoundecane-d4 as the derivatizing agent for all samples and a separate deuterated fatty acid will be used as the internal standard.

Experimental Protocol

Materials and Reagents:

• Fatty Acid Standards: (e.g., palmitic acid, stearic acid, oleic acid)

• Deuterated Internal Standard: e.g., Palmitic acid-d31

• Derivatizing Agent: 1-Bromoundecane-d4

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Solvents: Anhydrous Acetonitrile (ACN), Hexane (B92381) (HPLC grade), Water (LC-MS grade)

• Sample Vials: 2 mL amber glass vials with PTFE-lined caps

• Nitrogen gas supply for evaporation

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation:

  • For standard solutions, prepare 1 mg/mL stock solutions of each fatty acid and the deuterated internal standard in a suitable organic solvent (e.g., acetonitrile).

  • For biological samples, extract total lipids using a suitable method (e.g., Folch or Bligh-Dyer extraction). If necessary, perform saponification to hydrolyze complex lipids and release free fatty acids.[4]

  • Transfer a known aliquot of the sample or standard solution to a 2 mL sample vial and evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Derivatization Reaction:

  • To the dried sample residue, add 200 µL of a 10 mg/mL solution of 1-Bromoundecane-d4 in anhydrous acetonitrile.

  • Add 20 µL of triethylamine.

  • Tightly cap the vial, vortex for 30 seconds, and heat at 70°C for 60 minutes in a heating block or water bath.

• Work-up and Extraction:

  • After the reaction, allow the vial to cool to room temperature.

  • Add 500 µL of water and 500 µL of hexane to the vial.

  • Vortex vigorously for 1 minute to extract the derivatized fatty acids into the hexane layer.

  • Centrifuge the vial at 2,000 x g for 5 minutes to ensure clear phase separation.

  • Carefully transfer the upper hexane layer to a clean vial. To ensure complete removal of any residual water, the hexane layer can be passed through a small column of anhydrous sodium sulfate.

  • Evaporate the hexane to dryness under a stream of nitrogen.

• Sample Reconstitution and Analysis:

  • Reconstitute the dried derivatized fatty acid residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis (e.g., 80:20 Acetonitrile:Water).

  • The sample is now ready for injection into the LC-MS system.

Data Presentation

Quantitative data should be summarized in a clear and structured table to facilitate easy comparison.

Analyte	Sample 1 (µg/mL)	Sample 2 (µg/mL)	% RSD (n=3)
Palmitic Acid	10.2	15.8	3.5
Oleic Acid	25.1	32.4	2.8
Stearic Acid	8.9	12.1	4.1

Visualizations

Experimental Workflow

Caption: Workflow for the derivatization of fatty acids with 1-Bromoundecane-d4.

Rationale for Derivatization

Caption: Rationale for fatty acid derivatization to improve analytical performance.

References

• 1. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Note: Analysis of Persistent Organic Pollutants Using 1-Bromoundecane-d4 as a Surrogate Standard

Introduction

The accurate quantification of persistent organic pollutants (POPs) in environmental matrices is a critical task for assessing environmental quality and human exposure risks. Many POPs, such as polybrominated diphenyl ethers (PBDEs) and other brominated flame retardants (BFRs), are challenging to analyze due to their presence at trace levels in complex sample matrices like soil, sediment, and biota. The use of isotopically labeled surrogate standards is a well-established technique in gas chromatography-mass spectrometry (GC-MS) to improve the accuracy and precision of analytical measurements by correcting for analyte losses during sample preparation and variations in instrument response.

This application note describes a proposed methodology for the use of 1-Bromoundecane-d4 as a surrogate standard in the analysis of a range of non-polar and semi-polar brominated hydrocarbons in environmental samples. Due to its chemical similarity to certain classes of brominated flame retardants and other long-chain halogenated persistent organic pollutants, 1-Bromoundecane-d4 is a suitable candidate for monitoring the analytical performance of methods targeting these compounds.

Principle

1-Bromoundecane-d4 is a deuterated analog of 1-bromoundecane. When added to a sample at the beginning of the analytical procedure, it behaves similarly to the target analytes during extraction, cleanup, and GC-MS analysis. Because it is isotopically labeled, its mass-to-charge ratio (m/z) is distinct from the non-labeled target analytes, allowing for its separate detection and quantification by the mass spectrometer. By measuring the recovery of 1-Bromoundecane-d4, a correction factor can be applied to the quantification of the target analytes, thereby compensating for any losses incurred during the analytical process. This approach is consistent with the principles outlined in methodologies such as U.S. EPA Method 1614 for the analysis of brominated diphenyl ethers.[1]

Experimental Protocol

This protocol provides a general framework for the analysis of brominated hydrocarbons in solid environmental matrices (e.g., soil, sediment) using 1-Bromoundecane-d4 as a surrogate standard.

1. Sample Preparation and Extraction

• Objective: To extract the target analytes and the surrogate standard from the solid matrix.

• Procedure:

  • Homogenize the solid sample (e.g., soil, sediment) to ensure representativeness.

  • Weigh approximately 10 g of the homogenized sample into a clean extraction thimble or beaker.

  • Spike the sample with a known amount of 1-Bromoundecane-d4 solution (e.g., 100 ng).

  • Add a drying agent, such as anhydrous sodium sulfate, and mix thoroughly.

  • Extract the sample using an appropriate technique, such as Soxhlet extraction or Pressurized Fluid Extraction (PFE), with a suitable solvent system (e.g., hexane (B92381):dichloromethane 1:1 v/v).

  • Concentrate the extract to a small volume (e.g., 1-2 mL) using a rotary evaporator or a gentle stream of nitrogen.

2. Extract Cleanup

• Objective: To remove interfering co-extracted substances from the sample extract.

• Procedure:

  • Prepare a multi-layer silica (B1680970) gel column for cleanup. The column may contain, from bottom to top, neutral silica, basic silica, and acidic silica.

  • Apply the concentrated extract to the top of the column.

  • Elute the column with a suitable solvent or solvent mixture (e.g., hexane followed by dichloromethane).

  • Collect the fraction containing the target analytes and the surrogate standard.

  • Concentrate the cleaned extract to a final volume of 1 mL.

  • Prior to GC-MS analysis, add a known amount of an internal standard (e.g., ¹³C-labeled PCB congener) for quantification.

3. GC-MS Analysis

• Objective: To separate, detect, and quantify the target analytes and the surrogate standard.

• Instrumentation: A high-resolution gas chromatograph coupled to a high-resolution mass spectrometer (HRGC/HRMS) is recommended for high sensitivity and selectivity.[1]

• Typical GC-MS Conditions:

  • GC Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Injector: Splitless, 280 °C

  • Oven Program: 100 °C (hold 2 min), ramp to 320 °C at 10 °C/min, hold 10 min

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • MS Ionization: Electron Impact (EI) or Electron Capture Negative Ionization (ECNI)

  • Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the target analytes and 1-Bromoundecane-d4.

4. Data Analysis and Quantification

• Calculate the concentration of each target analyte using the internal standard method.

• Determine the recovery of the 1-Bromoundecane-d4 surrogate standard in each sample.

• The recovery should fall within an acceptable range (e.g., 70-130%) to ensure the validity of the results.

• Correct the final concentration of the target analytes for the recovery of the surrogate standard.

Data Presentation

The following table summarizes the expected performance characteristics when using 1-Bromoundecane-d4 as a surrogate standard for the analysis of representative brominated hydrocarbons. The data is hypothetical and should be validated experimentally.

Parameter	Analyte A (e.g., a PBDE congener)	Analyte B (e.g., a hexabromocyclododecane isomer)	1-Bromoundecane-d4 (Surrogate)
Spiking Level (ng/g)	10	10	10
Mean Recovery (%)	95	88	92
Relative Standard Deviation (%)	8	12	7
Method Detection Limit (MDL) (ng/g)	0.5	0.8	N/A
Method Quantitation Limit (MQL) (ng/g)	1.5	2.4	N/A

Workflow and Pathway Diagrams

Caption: Experimental workflow for the analysis of brominated pollutants using 1-Bromoundecane-d4.

Caption: Logical relationship of standards in the analytical method.

References

• 1. NEMI Method Summary - 1614 [nemi.gov]

Application Notes & Protocols: Quantitative Analysis of Organic Compounds Using 1-Bromoundecane-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the quantitative analysis of organic compounds by mass spectrometry, precision and accuracy are paramount. Stable isotope-labeled internal standards (SIL-ISs) are considered the gold standard for achieving reliable quantification, especially in complex matrices encountered in environmental analysis, drug metabolism studies, and pharmacokinetics.[1][2][3] Deuterated compounds, in particular, are widely used due to their chemical similarity to the analyte of interest, allowing them to mimic the analyte's behavior during sample preparation, chromatography, and ionization in the mass spectrometer.[1][2][4][5]

This document provides detailed application notes and protocols for the use of 1-Bromoundecane-d4 as an internal standard for the quantitative analysis of non-deuterated long-chain organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). 1-Bromoundecane-d4 is an ideal internal standard for quantifying structurally similar compounds, such as other long-chain alkyl halides, fatty acids, or other hydrophobic molecules. Its use helps to correct for variability in extraction efficiency, injection volume, and matrix effects, thereby enhancing the robustness and reliability of the analytical method.[3][6]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process.[6] The analyte concentration is then determined by measuring the ratio of the signal from the native analyte to that of the isotopically labeled internal standard.

Since the internal standard has nearly identical physicochemical properties to the analyte, it experiences the same losses during sample preparation and the same ionization suppression or enhancement in the mass spectrometer.[1][2][3] This allows for accurate correction of these potential sources of error. The workflow for using a deuterated internal standard is depicted below.

Figure 1: General workflow for quantitative analysis using a deuterated internal standard.

Applications

1-Bromoundecane-d4 is a suitable internal standard for the quantitative analysis of a range of hydrophobic, long-chain organic compounds, including but not limited to:

• Environmental Monitoring: Quantification of pollutants such as long-chain alkyl bromides (used as flame retardants or intermediates), pesticides, and persistent organic pollutants (POPs) in water, soil, and sediment samples.[7][8][9]

• Drug Development and Pharmacokinetics: Determination of the concentration of long-chain drug molecules or metabolites in biological matrices like plasma, urine, and tissue homogenates.

• Food Safety: Analysis of contaminants in food products, such as plasticizers or other migratory compounds from packaging.

Experimental Protocols

Protocol 1: Quantitative Analysis of 1-Bromoundecane (B50512) in Water by GC-MS

This protocol describes the quantification of 1-bromoundecane in water samples using 1-Bromoundecane-d4 as an internal standard.

4.1.1. Materials and Reagents

• Analytes: 1-Bromoundecane (≥98% purity)

• Internal Standard: 1-Bromoundecane-d4

• Solvents: Dichloromethane (DCM), Hexane (B92381) (pesticide residue grade)

• Reagents: Sodium sulfate (B86663) (anhydrous), Deionized water

• Stock Solutions:

  • 1-Bromoundecane stock solution (1000 µg/mL) in hexane.

  • 1-Bromoundecane-d4 internal standard stock solution (1000 µg/mL) in hexane.

• Working Standards:

  • Calibration standards of 1-bromoundecane prepared by serial dilution of the stock solution in hexane to achieve concentrations ranging from 1 to 200 ng/mL.

  • Internal standard spiking solution (10 µg/mL) of 1-Bromoundecane-d4 in hexane.

4.1.2. Sample Preparation (Liquid-Liquid Extraction)

• To a 100 mL water sample in a separatory funnel, add 10 µL of the 10 µg/mL 1-Bromoundecane-d4 internal standard spiking solution (final concentration of 1 ng/mL).

• Add 20 mL of DCM to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate for 10 minutes.

• Drain the lower organic layer (DCM) through a funnel containing anhydrous sodium sulfate into a collection flask.

• Repeat the extraction with a fresh 20 mL portion of DCM and combine the organic extracts.

• Concentrate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4.1.3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System (or equivalent)

• Mass Spectrometer: Agilent 5977A MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Injector Temperature: 280 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 min at 280 °C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Bromoundecane: m/z 135, 179

  • 1-Bromoundecane-d4: m/z 139, 183

4.1.4. Data Analysis and Quantification

• Generate a calibration curve by plotting the ratio of the peak area of 1-bromoundecane to the peak area of 1-Bromoundecane-d4 against the concentration of the calibration standards.

• Calculate the concentration of 1-bromoundecane in the samples using the generated calibration curve.

The logical relationship for quantification is illustrated in the diagram below.

Figure 2: Logical relationship for quantification using an internal standard.

Protocol 2: Quantitative Analysis of a Long-Chain Ester in Plasma by LC-MS/MS

This protocol provides a general method for the quantification of a hypothetical long-chain ester (e.g., undecyl benzoate) in plasma, using 1-Bromoundecane-d4 as a surrogate internal standard. In an ideal scenario, a deuterated version of the analyte would be used; however, a structurally similar deuterated compound can also be effective.[10]

4.2.1. Materials and Reagents

• Analyte: Undecyl benzoate (B1203000) (≥98% purity)

• Internal Standard: 1-Bromoundecane-d4

• Solvents: Acetonitrile, Methanol, Water (LC-MS grade)

• Reagents: Formic acid, Human plasma (blank)

• Stock Solutions:

  • Undecyl benzoate stock solution (1 mg/mL) in methanol.

  • 1-Bromoundecane-d4 internal standard stock solution (1 mg/mL) in methanol.

• Working Standards:

  • Calibration standards of undecyl benzoate prepared by spiking blank plasma with appropriate dilutions of the stock solution to achieve concentrations from 5 to 5000 ng/mL.

  • Internal standard working solution (100 ng/mL) of 1-Bromoundecane-d4 in acetonitrile.

4.2.2. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma sample (calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL 1-Bromoundecane-d4 in acetonitrile) to each tube.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to an autosampler vial for LC-MS/MS analysis.

4.2.3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC (or equivalent)

• Mass Spectrometer: SCIEX Triple Quad 6500+ (or equivalent)

• Column: C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient:

  • 0-0.5 min: 60% B

  • 0.5-2.5 min: 60% to 95% B

  • 2.5-3.0 min: 95% B

  • 3.0-3.1 min: 95% to 60% B

  • 3.1-4.0 min: 60% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Undecyl Benzoate: Q1/Q3 transition (e.g., m/z 277.2 -> 105.1)

  • 1-Bromoundecane-d4: Q1/Q3 transition (e.g., m/z 239.2 -> 139.1)

4.2.4. Data Analysis and Quantification

The data analysis and quantification procedure is the same as described in section 4.1.4.

Data Presentation

The following tables present hypothetical data for the quantification of 1-bromoundecane in water using the GC-MS protocol described above.

Table 1: Calibration Curve Data

Standard Concentration (ng/mL)	1-Bromoundecane Peak Area	1-Bromoundecane-d4 Peak Area	Peak Area Ratio (Analyte/IS)
1	5,234	101,543	0.0515
5	26,170	102,345	0.2557
10	51,890	100,987	0.5138
25	129,500	101,876	1.2712
50	258,900	101,123	2.5602
100	521,300	102,567	5.0825
200	1,035,000	101,789	10.1681

Calibration Curve Fit: y = 0.0508x + 0.0012 (R² = 0.9998)

Table 2: Sample Quantification Data

Sample ID	1-Bromoundecane Peak Area	1-Bromoundecane-d4 Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Water Sample 1	87,450	101,987	0.8575	16.85
Water Sample 2	15,678	102,112	0.1535	2.99
Spiked Sample (15 ng/mL)	77,980	101,560	0.7678	15.09
Blank	Not Detected	102,340	-	Not Detected

Conclusion

The use of 1-Bromoundecane-d4 as an internal standard provides a robust and reliable method for the quantitative analysis of long-chain organic compounds in various matrices. The protocols outlined in this document demonstrate the application of this internal standard in both GC-MS and LC-MS/MS workflows. By compensating for analytical variability, 1-Bromoundecane-d4 enables the generation of high-quality, accurate, and precise quantitative data essential for research, development, and regulatory purposes.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. texilajournal.com [texilajournal.com]
• 5. lcms.cz [lcms.cz]
• 6. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Note: Quantification of Halogenated Hydrocarbons in Environmental Samples using 1-Bromoundecane-d4 by Isotope Dilution Mass Spectrometry

Introduction

The accurate quantification of halogenated hydrocarbons in environmental matrices is crucial for monitoring pollution and ensuring regulatory compliance. This application note describes a robust and sensitive method for the determination of 1-chloroundecane (B1583068) in water samples using isotope dilution mass spectrometry (IDMS) with 1-Bromoundecane-d4 as an internal standard. The use of a deuterated internal standard that is structurally similar to the analyte of interest allows for effective correction of variations during sample preparation and analysis, leading to high accuracy and precision.[1][2] This gas chromatography-mass spectrometry (GC-MS) based method is suitable for researchers and environmental scientists involved in the analysis of industrial effluents and contaminated water sources.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a highly accurate analytical technique for quantitative analysis.[3][4][5] It involves the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample.[6][7] The ratio of the unlabeled analyte to the labeled internal standard is then measured by mass spectrometry. Because the analyte and the internal standard exhibit nearly identical chemical and physical properties, any sample loss during preparation or analysis affects both compounds equally, thus preserving the ratio.[8][9] This allows for highly accurate quantification, as the measurement is based on the ratio of signals rather than the absolute signal of the analyte.[10]

Experimental Protocols

1. Materials and Reagents

• Analytes: 1-Chloroundecane (analytical standard)

• Internal Standard: 1-Bromoundecane-d4

• Solvents: Dichloromethane (B109758) (DCM), Hexane (B92381) (pesticide residue grade)

• Reagents: Sodium chloride (for salting out), Anhydrous sodium sulfate

• Water Samples: Industrial effluent, environmental water samples

2. Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-chloroundecane in 10 mL of hexane.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 1-Bromoundecane-d4 in 10 mL of hexane.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the primary stock solution with hexane to achieve concentrations ranging from 1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (10 ng/mL): Dilute the internal standard stock solution with hexane to a final concentration of 10 ng/mL.

3. Sample Preparation (Liquid-Liquid Extraction)

• Collect 100 mL of the water sample in a clean glass container.

• Spike the sample with 100 µL of the 10 ng/mL 1-Bromoundecane-d4 internal standard spiking solution.

• Add 5 g of sodium chloride to the water sample to facilitate extraction.

• Transfer the sample to a 250 mL separatory funnel.

• Add 20 mL of dichloromethane to the separatory funnel, stopper, and shake vigorously for 2 minutes, venting frequently.

• Allow the layers to separate and drain the lower organic layer into a clean flask.

• Repeat the extraction with a fresh 20 mL portion of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injector Temperature: 280 °C

• Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Chloroundecane: m/z 91, 190

  • 1-Bromoundecane-d4: m/z 95, 239

Quantitative Data

Table 1: Calibration Curve Data for 1-Chloroundecane

Concentration (ng/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
1	15,234	150,876	0.101
5	76,170	151,123	0.504
10	153,890	152,345	1.010
25	380,567	151,987	2.504
50	758,980	152,110	4.990
100	1,510,345	151,567	9.965

Table 2: Quantification of 1-Chloroundecane in Water Samples

Sample ID	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Concentration (ng/mL)
Effluent A	256,789	149,876	1.713	17.2
Effluent B	54,321	152,345	0.356	3.6
River Water	Not Detected	151,123	-	< 1.0

Visualizations

Caption: Experimental workflow for the quantification of 1-chloroundecane.

Caption: Principle of Isotope Dilution Mass Spectrometry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for 1-Bromoundecane-d4 as a Surrogate Standard in Extraction Procedures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 1-Bromoundecane-d4 as a surrogate standard in extraction procedures for the analysis of semi-volatile organic compounds (SVOCs) by Gas Chromatography-Mass Spectrometry (GC-MS). Surrogate standards are essential for monitoring the efficiency of sample preparation and extraction processes, ensuring the accuracy and reliability of analytical data.[1][2][3]

Introduction to Surrogate Standards and 1-Bromoundecane-d4

Surrogate standards are compounds that are chemically similar to the analytes of interest but are not expected to be present in the sample.[1][2] They are added to every sample, blank, and calibration standard in a known amount before the extraction process.[2][3] The recovery of the surrogate standard is a measure of the performance of the analytical method for that specific sample matrix.[1][3] Low recovery may indicate matrix interference or issues with the extraction procedure, potentially leading to underestimation of the target analyte concentrations.[3]

Deuterated compounds, such as 1-Bromoundecane-d4, are ideal surrogate standards. The substitution of hydrogen atoms with deuterium (B1214612) results in a molecule with a higher mass-to-charge ratio (m/z) that can be distinguished from the non-labeled analyte by a mass spectrometer.[4] However, their chemical and physical properties are nearly identical to the parent compound, ensuring they behave similarly during extraction, cleanup, and chromatographic analysis.[4]

Properties of 1-Bromoundecane:

Property	Value
Chemical Formula	C₁₁H₂₃Br
Molecular Weight	235.20 g/mol
Boiling Point	137-138 °C at 18 mmHg
Density	1.054 g/mL at 25 °C
Form	Liquid
Solubility	Insoluble in water, soluble in organic solvents like hexane (B92381) and dichloromethane.

Source: Sigma-Aldrich

Applications

1-Bromoundecane-d4 is a suitable surrogate standard for the analysis of various non-polar and semi-polar SVOCs in complex matrices such as:

• Environmental Samples: Soil, sediment, and water samples for the determination of pollutants like polycyclic aromatic hydrocarbons (PAHs), polychlorinated biphenyls (PCBs), and organochlorine pesticides.

• Food and Beverage Samples: Analysis of contaminants in fatty matrices.

• Biological Matrices: Monitoring extraction efficiency in the analysis of drugs and their metabolites in plasma or tissue.

Experimental Protocol: Analysis of PAHs in Soil using 1-Bromoundecane-d4 as a Surrogate

This protocol describes a representative method for the extraction and quantification of PAHs in soil, employing 1-Bromoundecane-d4 to monitor analytical performance.

Materials and Reagents

• Solvents: Dichloromethane (DCM), Hexane, Acetone (Pesticide residue grade or equivalent)

• Standards:

  • PAH calibration standards

  • 1-Bromoundecane-d4 surrogate standard solution (e.g., 100 µg/mL in acetone)

  • Internal standard solution (e.g., a deuterated PAH not expected in samples, such as Acenaphthene-d10)

• Reagents: Anhydrous sodium sulfate (B86663) (granular, baked at 400°C for 4 hours)

• Sample Matrix: Soil, air-dried and sieved (2 mm)

Sample Preparation and Extraction Workflow

Caption: Pressurized Liquid Extraction (PLE) workflow for soil samples.

GC-MS Analysis

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

GC-MS Parameters (Representative):

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., 5% phenyl methyl siloxane)
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	60 °C (hold 2 min), ramp to 300 °C at 10 °C/min, hold 10 min
MS Transfer Line	290 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

SIM Ions for 1-Bromoundecane-d4:

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
1-Bromoundecane-d4	To be determined empirically	To be determined empirically

Note: The specific quantifier and qualifier ions for 1-Bromoundecane-d4 should be determined by injecting a standard solution and examining the resulting mass spectrum. The deuterated compound will have a higher mass than its non-deuterated counterpart.

Data Analysis and Quality Control

Surrogate Recovery Calculation

The recovery of 1-Bromoundecane-d4 is calculated for each sample using the following formula:

% Recovery = (Measured Concentration / Spiked Concentration) x 100

Acceptance Criteria

Acceptable surrogate recovery limits are typically established by regulatory bodies or internal laboratory quality control procedures. A common range is 70-130%.[1]

Data Interpretation:

Surrogate Recovery	Possible Cause	Action
Within 70-130%	Acceptable extraction efficiency.	Report results.
Below 70%	Matrix interference, poor extraction, or analyte loss.	Re-extract and re-analyze the sample. If recovery is still low, flag the data as potentially biased low.[3]
Above 130%	Sample matrix enhancement or co-eluting interference.	Review chromatograms for interferences. Re-extraction and cleanup may be necessary.

Logical Relationship for Data Validation

The following diagram illustrates the decision-making process based on surrogate recovery results.

Caption: Data validation workflow based on surrogate recovery.

Conclusion

1-Bromoundecane-d4 is a valuable tool for ensuring the quality of analytical data in the analysis of semi-volatile organic compounds. Its chemical properties closely mimic those of many non-polar and semi-polar analytes, making it an effective surrogate for monitoring the entire analytical process from extraction to analysis. By implementing the protocols and quality control measures outlined in these application notes, researchers can significantly improve the accuracy and reliability of their results.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. 1-Bromoundecane--d4｜lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of 1-Bromoundecane-d4 Derivatives Using Gas Chromatography-Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromoundecane and its isotopically labeled analogue, 1-Bromoundecane-d4, are important alkylating agents used in organic synthesis and drug discovery. The presence of the deuterium (B1214612) label makes 1-Bromoundecane-d4 a valuable internal standard for quantitative studies, enabling accurate determination of analyte concentrations in complex matrices. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds, making it an ideal method for the analysis of 1-Bromoundecane-d4 and its derivatives. This application note provides detailed protocols for the analysis of 1-Bromoundecane-d4, both in its native form and after derivatization, using GC-MS.

Data Presentation

The following tables summarize representative quantitative data for the GC-MS analysis of 1-Bromoundecane-d4, illustrating typical method performance characteristics.

Table 1: Linearity and Sensitivity

Analyte	Calibration Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
1-Bromoundecane-d4	1 - 500	>0.999	0.2	0.7
Thioether Derivative	1 - 500	>0.998	0.3	1.0

Table 2: Accuracy and Precision

Analyte	Spiked Concentration (ng/mL)	Mean Recovery (%)	RSD (%) (n=6)
1-Bromoundecane-d4	10	98.5	3.2
100	101.2	2.5
400	99.8	1.8
Thioether Derivative	10	97.9	4.1
100	102.5	3.0
400	100.5	2.2

Experimental Protocols

Sample Preparation

Proper sample preparation is crucial for accurate and reproducible GC-MS analysis.

Protocol:

• Standard Solution Preparation:

  • Prepare a stock solution of 1-Bromoundecane-d4 at a concentration of 1 mg/mL in a suitable volatile solvent such as dichloromethane (B109758) or ethyl acetate (B1210297).

  • Perform serial dilutions of the stock solution to prepare calibration standards ranging from 1 ng/mL to 500 ng/mL.

• Sample Extraction (from a biological matrix, for example):

  • To 1 mL of the sample (e.g., plasma, urine), add a known amount of an appropriate internal standard (e.g., 1-Bromodecane-d21, if analyzing for unlabeled 1-bromoundecane).

  • Perform a liquid-liquid extraction with 3 mL of ethyl acetate.

  • Vortex the mixture for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

  • Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis of Underivatized 1-Bromoundecane-d4

This protocol is suitable for the direct analysis of 1-Bromoundecane-d4.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

Data Analysis:

• Identification of 1-Bromoundecane-d4 is based on its retention time and the presence of characteristic ions in its mass spectrum. The isotopic pattern of bromine (M and M+2 peaks in an approximate 1:1 ratio) is a key identifier.

• Quantification is performed by integrating the peak area of a characteristic ion (e.g., the molecular ion or a major fragment ion) and comparing it to the calibration curve.

Derivatization and GC-MS Analysis

Derivatization can be employed to improve the chromatographic properties or enhance the mass spectrometric signal of 1-Bromoundecane-d4 derivatives. A common reaction for alkyl halides is nucleophilic substitution.

Representative Derivatization Protocol (Thioether formation):

• To the dried sample extract (from the sample preparation protocol), add 100 µL of a 10 mg/mL solution of a thiol (e.g., thiophenol) in a suitable aprotic solvent (e.g., acetonitrile).

• Add 10 µL of a mild base (e.g., triethylamine).

• Vortex the mixture and heat at 60°C for 30 minutes.

• Cool the reaction mixture to room temperature.

• The sample is now ready for GC-MS analysis.

GC-MS Conditions for Derivatized Analyte:

The GC-MS conditions may need to be optimized based on the properties of the derivative. A similar temperature program to the underivatized analysis can be used as a starting point, with adjustments to the initial temperature and ramp rate as needed to ensure good separation.

Visualizations

Caption: Experimental workflow for GC-MS analysis.

Caption: GC-MS method validation parameters.

Application Notes and Protocols for the Sample Preparation of 1-Bromoundecane-d4 in Complex Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromoundecane-d4 is a deuterated form of 1-bromoundecane, commonly utilized as an internal standard in quantitative analytical studies. Its chemical and physical properties are nearly identical to the non-deuterated analyte, allowing it to serve as a reliable marker to account for sample loss and matrix effects during sample preparation and analysis by gas chromatography-mass spectrometry (GC-MS). This document provides detailed application notes and protocols for the extraction and purification of 1-Bromoundecane-d4 from complex matrices such as plasma, tissue, and soil, ensuring accurate and reproducible quantification.

The selection of a sample preparation technique is critical and depends on the matrix, the required limit of detection, and the available equipment. This guide covers three widely used extraction techniques: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for soil samples.

Quantitative Data Summary

The following tables summarize the expected performance of each sample preparation technique for the analysis of long-chain alkyl halides, like 1-bromoundecane, in various matrices. The data is compiled from studies on compounds with similar chemical properties.

Table 1: Expected Performance in Plasma

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	85-105%	90-110%
Relative Standard Deviation (RSD)	< 15%	< 10%
Matrix Effects	Moderate	Low to Moderate
Limit of Quantification (LOQ)	~0.1-1 ng/mL	~0.05-0.5 ng/mL
Sample Throughput	Low to Medium	High (with automation)
Solvent Consumption	High	Low

Table 2: Expected Performance in Tissue Homogenate

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Typical Recovery	80-100%	85-105%
Relative Standard Deviation (RSD)	< 20%	< 15%
Matrix Effects	High	Moderate
Limit of Quantification (LOQ)	~0.5-5 ng/g	~0.1-2 ng/g
Sample Throughput	Low	Medium to High
Solvent Consumption	High	Medium

Table 3: Expected Performance in Soil

Parameter	QuEChERS
Typical Recovery	80-110%
Relative Standard Deviation (RSD)	< 15%
Matrix Effects	Low to Moderate
Limit of Quantification (LOQ)	~1-10 ng/g
Sample Throughput	High
Solvent Consumption	Low

Experimental Protocols & Workflows

Application Note 1: Extraction from Plasma

1. Liquid-Liquid Extraction (LLE) Protocol for Plasma

This protocol is suitable for a smaller number of samples and where high solvent consumption is not a major constraint.

• Sample Preparation:

  • To 1 mL of plasma in a glass centrifuge tube, add 10 µL of 1-Bromoundecane-d4 internal standard solution (concentration will depend on the expected analyte concentration).

  • Vortex for 30 seconds.

  • Add 1 mL of 1 M NaOH to denature proteins and vortex for 1 minute.

• Extraction:

  • Add 5 mL of a non-polar organic solvent (e.g., hexane (B92381) or methyl tert-butyl ether).

  • Cap and vortex vigorously for 2 minutes.

  • Centrifuge at 3000 x g for 10 minutes to separate the layers.

• Solvent Evaporation and Reconstitution:

  • Carefully transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of a suitable solvent for GC-MS analysis (e.g., iso-octane).

  • Transfer to a GC vial for analysis.

LLE Workflow for Plasma Samples

2. Solid-Phase Extraction (SPE) Protocol for Plasma

SPE offers higher throughput, lower solvent consumption, and often cleaner extracts compared to LLE. A non-polar sorbent like C18 is ideal for extracting the non-polar 1-Bromoundecane-d4.

• Sample Pre-treatment:

  • To 1 mL of plasma, add 10 µL of 1-Bromoundecane-d4 internal standard solution.

  • Vortex for 30 seconds.

  • Add 2 mL of 4% phosphoric acid to disrupt protein binding and vortex.

  • Centrifuge at 3000 x g for 10 minutes.

• SPE Procedure (C18 Cartridge):

  • Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 3 mL) with 3 mL of methanol (B129727) followed by 3 mL of deionized water. Do not allow the cartridge to go dry.

  • Loading: Load the supernatant from the pre-treated sample onto the cartridge.

  • Washing: Wash the cartridge with 3 mL of a water/methanol mixture (e.g., 50:50 v/v) to remove polar interferences.

  • Drying: Dry the cartridge under vacuum or nitrogen for 5-10 minutes.

  • Elution: Elute the analyte and internal standard with 2 x 1.5 mL of a non-polar solvent like hexane or dichloromethane.

• Final Steps:

  • Evaporate the eluate to dryness.

  • Reconstitute in 100 µL of iso-octane for GC-MS analysis.

SPE Workflow for Plasma Samples

Application Note 2: Extraction from Tissue

1. Solid-Phase Extraction (SPE) Protocol for Tissue Homogenate

This protocol is recommended for tissue samples due to the high lipid content, which can be effectively removed with SPE.

• Homogenization:

  • Weigh approximately 1 g of tissue into a homogenizer tube.

  • Add 10 µL of 1-Bromoundecane-d4 internal standard.

  • Add 4 mL of a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Homogenize the tissue until a uniform suspension is achieved.

• Extraction and Cleanup:

  • To the homogenate, add 5 mL of acetonitrile (B52724) to precipitate proteins.

  • Vortex for 2 minutes and centrifuge at 4000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • The SPE procedure then follows the same steps as for plasma (Conditioning, Loading, Washing, Drying, Elution). A C18 sorbent is recommended.

• Final Preparation:

  • Evaporate the eluate and reconstitute in 100 µL of iso-octane for GC-MS analysis.

SPE Workflow for Tissue Samples

Application Note 3: Extraction from Soil

1. Modified QuEChERS Protocol for Soil

The QuEChERS method is highly effective for extracting a wide range of non-polar compounds from complex matrices like soil.[1][2]

• Sample Hydration and Extraction:

  • Weigh 10 g of soil into a 50 mL centrifuge tube.

  • Add 10 µL of 1-Bromoundecane-d4 internal standard.

  • Add 10 mL of deionized water and vortex for 1 minute to create a slurry.

  • Add 10 mL of acetonitrile.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

  • Shake vigorously for 1 minute.

  • Centrifuge at 4000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 1 mL of the acetonitrile supernatant to a 2 mL d-SPE tube containing cleanup sorbents (e.g., 150 mg MgSO₄ and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 x g for 2 minutes.

• Final Analysis:

  • Transfer the cleaned extract to a GC vial for direct analysis or perform a solvent exchange to iso-octane if necessary.

QuEChERS Workflow for Soil Samples

GC-MS Analysis Parameters

The following are typical starting parameters for the GC-MS analysis of 1-Bromoundecane. Method optimization may be required.

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Inlet Temperature: 280°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Selected Ion Monitoring (SIM) Ions:

  • 1-Bromoundecane (Analyte): Quantifier and qualifier ions should be selected from its mass spectrum (e.g., m/z 135, 137, 177, 179).

  • 1-Bromoundecane-d4 (Internal Standard): Select corresponding ions with a +4 Da shift.

Conclusion

The protocols outlined in these application notes provide robust and reliable methods for the extraction of 1-Bromoundecane-d4 from plasma, tissue, and soil. The use of a deuterated internal standard is critical for achieving accurate and precise quantification by correcting for variations in sample preparation and instrumental analysis. The choice between LLE, SPE, and QuEChERS should be guided by the specific requirements of the study, including sample throughput, desired sensitivity, and the complexity of the matrix. All methods should be validated according to established guidelines to ensure data quality and integrity.

References

• 1. Simultaneous detection of the tetrachloroethylene metabolites S-(1,2,2-trichlorovinyl) glutathione, S-(1,2,2-trichlorovinyl)-L-cysteine, and N-acetyl-S-(1,2,2-trichlorovinyl)-L-cysteine in multiple mouse tissues via ultra-high performance liquid chromatography electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: High-Sensitivity Detection of 1-Bromoundecane-d4 at Trace Levels by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a robust and sensitive analytical method for the quantitative determination of trace levels of 1-Bromoundecane-d4 in a sample matrix. The method utilizes Gas Chromatography coupled with Mass Spectrometry (GC-MS) operating in Selected Ion Monitoring (SIM) mode to achieve low detection limits and high selectivity. This protocol is particularly relevant for researchers, scientists, and drug development professionals involved in metabolic studies, environmental fate analysis, or as an internal standard in bioanalytical assays where precise quantification of deuterated compounds is critical.

Introduction

1-Bromoundecane-d4 is a deuterated analog of 1-bromoundecane. Deuterium-labeled compounds are extensively used in various scientific disciplines, including as internal standards in quantitative mass spectrometry, for elucidating metabolic pathways, and in environmental fate studies. The accurate and precise measurement of these labeled compounds at trace concentrations is often a significant analytical challenge. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds, offering high chromatographic resolution and sensitive, selective detection.[1] This application note provides a detailed protocol for the trace-level analysis of 1-Bromoundecane-d4.

Experimental Workflow

The overall experimental workflow for the analysis of 1-Bromoundecane-d4 is depicted in the following diagram.

Caption: Experimental workflow for the GC-MS analysis of 1-Bromoundecane-d4.

Materials and Reagents

• 1-Bromoundecane-d4 standard (certified reference material)

• Hexane (B92381) (pesticide residue grade or equivalent)

• Sodium sulfate (B86663) (anhydrous)

• Sample matrix (e.g., plasma, water, soil extract)

• Deactivated glass vials with PTFE-lined septa

Instrumentation

A gas chromatograph equipped with a mass selective detector was used for the analysis. The following instrumental parameters can be adapted to similar GC-MS systems.

Gas Chromatography (GC) Conditions

Parameter	Value
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Inlet Temperature	280 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	Initial: 80 °C (hold 1 min), Ramp: 15 °C/min to 280 °C (hold 5 min)

Mass Spectrometry (MS) Conditions

Parameter	Value
Ionization Mode	Electron Ionization (EI)
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Electron Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	139.1, 183.2 (Quantifier), 239.2 (Qualifier)
Dwell Time	100 ms

Experimental Protocols

Standard Preparation

• Primary Stock Solution (100 µg/mL): Accurately weigh 10 mg of 1-Bromoundecane-d4 standard and dissolve it in 100 mL of hexane.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with hexane to cover the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

Sample Preparation (Liquid-Liquid Extraction)

• Sample Measurement: Pipette 1 mL of the liquid sample into a glass centrifuge tube.

• Extraction: Add 5 mL of hexane to the centrifuge tube.

• Vortexing: Vortex the tube for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the upper organic layer (hexane) to a clean glass vial using a Pasteur pipette.

• Drying: Pass the hexane extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentration (Optional): If lower detection limits are required, the extract can be concentrated under a gentle stream of nitrogen. Reconstitute the residue in a known volume of hexane.

• Analysis: Transfer the final extract to a GC vial for analysis.

Results and Discussion

The described GC-MS method provides excellent sensitivity and selectivity for the detection of 1-Bromoundecane-d4. The use of splitless injection ensures the efficient transfer of the analyte to the GC column, maximizing sensitivity. The selected ions for SIM mode are based on the characteristic fragmentation pattern of bromoalkanes, where the isotopic pattern of bromine (79Br and 81Br) can be utilized for confirmation.[2]

Quantitative Data

A calibration curve was generated by plotting the peak area of the quantifier ion (m/z 183.2) against the concentration of the 1-Bromoundecane-d4 standards. The method demonstrated excellent linearity over the tested concentration range.

Concentration (ng/mL)	Peak Area (Quantifier Ion)
0.1	1,520
0.5	7,890
1	15,500
5	76,200
10	151,000
50	755,000
100	1,520,000

Linearity: R² > 0.999 Limit of Detection (LOD): 0.05 ng/mL Limit of Quantification (LOQ): 0.1 ng/mL

Logical Relationships in Method Development

The selection of the analytical technique and its parameters is based on the physicochemical properties of the analyte and the required sensitivity.

Caption: Logical decision process for analytical method development.

Conclusion

The GC-MS method outlined in this application note is a reliable and highly sensitive approach for the trace-level quantification of 1-Bromoundecane-d4. The detailed protocol for sample preparation and instrumental analysis can be readily implemented in analytical laboratories. This method is suitable for a variety of applications in drug development, and environmental and metabolic research, where accurate measurement of deuterated compounds is essential. The principles of this method can also be adapted for the analysis of other deuterated bromoalkanes.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting poor recovery of 1-Bromoundecane-d4 in sample prep

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of 1-Bromoundecane-d4 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 1-Bromoundecane-d4 that I should consider during sample preparation?

A1: 1-Bromoundecane-d4 is a deuterated long-chain haloalkane. Its physical and chemical properties are very similar to its non-deuterated analog, 1-Bromoundecane. Key properties influencing its behavior in sample preparation include:

• High Non-Polarity: It has a high XLogP3 of 6.5, indicating it is very hydrophobic and non-polar.[1] This means it will have high affinity for non-polar solvents (like hexane, dichloromethane) and reversed-phase sorbents (like C8 or C18).

• Solubility: It is readily soluble in most organic solvents but has very low solubility in water.

• Volatility: While it has a high boiling point compared to smaller molecules, it can be lost during aggressive solvent evaporation steps, especially under high vacuum and elevated temperatures.[2]

• Deuterium (B1214612) Isotope Effect: The carbon-deuterium (C-D) bonds are slightly stronger than carbon-hydrogen (C-H) bonds. This can sometimes lead to minor differences in chromatographic retention time compared to the non-deuterated analog, which could affect co-elution if not properly managed.[3][4][5]

Q2: My 1-Bromoundecane-d4 recovery is consistently low after Solid-Phase Extraction (SPE). What are the common causes and solutions?

A2: Low recovery in SPE is a frequent issue. A systematic approach is crucial for identifying the root cause.[6] The most common problems are related to an improper match between the analyte, sorbent, and solvents used in the procedure.[7][8]

Potential Cause	Description	Recommended Solution(s)
Sorbent Mismatch	The sorbent's retention mechanism does not match the non-polar nature of 1-Bromoundecane-d4. Using a polar sorbent (e.g., silica, diol) will result in poor retention.[7][8]	Use a non-polar, reversed-phase sorbent such as C18 or C8, which retains compounds via van der Waals forces.[8][9]
Improper Conditioning	The sorbent bed is not properly wetted or activated before sample loading, leading to inconsistent interactions and channeling.[6]	Pre-wash the cartridge with a strong organic solvent (e.g., methanol (B129727), acetonitrile) followed by an equilibration step with a solvent matching the sample matrix (e.g., water). Ensure the sorbent bed does not dry out before loading the sample.[7]
Wash Solvent Too Strong	The wash solvent has a high elution strength, causing the analyte to be partially or completely washed away from the sorbent before the elution step.[9][10]	Decrease the organic content of the wash solvent. Use a solvent strong enough to remove interferences but weak enough to leave 1-Bromoundecane-d4 on the sorbent (e.g., a higher percentage of water in a methanol/water mix).
Elution Solvent Too Weak	The elution solvent is not strong enough to fully desorb the analyte from the sorbent, resulting in incomplete elution.[7]	Increase the elution strength by using a more non-polar solvent (e.g., switch from methanol to acetonitrile (B52724) or add dichloromethane). Ensure a sufficient volume of elution solvent is used.[7]
High Flow Rate	The sample is loaded onto the cartridge too quickly, not allowing enough time for the analyte to interact with and be retained by the sorbent.[8][10]	Decrease the flow rate during sample loading to approximately 1-2 mL/min.[10] Allow for sufficient contact time to establish equilibrium.[7]
Sample Matrix Effects	The analyte may bind to proteins or other components in the sample matrix, preventing it from being retained on the SPE column.[9][11]	Pre-treat the sample to remove interfering components. This may include protein precipitation, centrifugation, or filtration.[11][12]

Q3: I suspect I'm losing my internal standard during the solvent evaporation step. How can I prevent this?

A3: Loss during evaporation is common, especially with semi-volatile compounds. The goal is to remove the solvent without losing the analyte.[2][13]

• Avoid High Temperatures: Excessive heat can increase the vapor pressure of 1-Bromoundecane-d4, causing it to evaporate along with the solvent.[2] If using a heated evaporator, consider setting the temperature lower, for instance, around 40°C.[14]

• Control Gas Flow: When using nitrogen blowdown, start with a gentle flow to avoid splashing the sample.[15] As the solvent level decreases, the gas flow can be gradually increased.[15]

• Prevent Bumping: Under vacuum, solvents can boil uncontrollably ("bumping"), leading to significant sample loss.[2] Using a centrifugal evaporator, which combines vacuum with centrifugal force, is an effective way to prevent bumping.[2][16]

• Avoid Evaporating to Dryness: Whenever possible, concentrate the sample to a small, specific volume (e.g., 0.5-1 mL) instead of complete dryness.[14] This significantly reduces the risk of losing semi-volatile analytes. If you must go to dryness, reconstitute the sample with solvent immediately.

Q4: Is it possible for 1-Bromoundecane-d4 to degrade or undergo isotopic exchange during my workflow?

A4: 1-Bromoundecane is a relatively stable haloalkane. However, exposure to harsh chemical conditions should be avoided.

• H/D Isotopic Exchange: The deuterium atoms in 1-Bromoundecane-d4 are on the carbon backbone and are not readily exchangeable. This type of H/D exchange is more of a concern for compounds with deuterium on heteroatoms (like -OD, -ND) or on carbons adjacent to carbonyls. To minimize any potential risk, it is best to use neutral pH conditions and aprotic solvents where possible.[4]

• Chemical Degradation: Haloalkanes can undergo elimination or substitution reactions under strongly basic or nucleophilic conditions. Avoid exposing the sample to strong bases (e.g., concentrated NaOH) or high temperatures for extended periods.

Troubleshooting Guides

Systematic Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose the cause of poor internal standard recovery.

Caption: A step-by-step troubleshooting workflow for diagnosing poor recovery.

Experimental Protocols

Standard SPE Protocol for 1-Bromoundecane-d4 from an Aqueous Matrix

This protocol is a general guideline for extracting 1-Bromoundecane-d4 from a simple aqueous sample (e.g., water, buffer) using a reversed-phase SPE cartridge.

Materials:

• SPE Cartridge: Reversed-phase C18, 500 mg, 6 mL

• Conditioning Solvent: Methanol (HPLC Grade)

• Equilibration Solvent: Deionized Water

• Wash Solvent: 20% Methanol in Water (v/v)

• Elution Solvent: Acetonitrile (HPLC Grade)

• Sample: Aqueous sample spiked with 1-Bromoundecane-d4

• SPE Vacuum Manifold

Methodology:

• Conditioning:

  • Pass 5 mL of methanol through the C18 cartridge to activate the sorbent. Do not let the sorbent go dry.

• Equilibration:

  • Pass 5 mL of deionized water through the cartridge to equilibrate the sorbent to the aqueous conditions of the sample. Ensure the sorbent bed remains wet.

• Sample Loading:

  • Load the aqueous sample onto the cartridge at a slow, controlled flow rate of ~1-2 mL/minute.

• Washing:

  • Pass 5 mL of the wash solvent (20% Methanol in Water) through the cartridge to remove polar interferences.

  • Dry the cartridge thoroughly under vacuum for 5-10 minutes to remove all residual water. This step is critical for efficient elution.

• Elution:

  • Place a clean collection tube inside the manifold.

  • Add 5 mL of acetonitrile to the cartridge and allow it to soak the sorbent bed for 1-2 minutes.[10]

  • Elute the 1-Bromoundecane-d4 slowly into the collection tube.

• Concentration & Reconstitution:

  • Evaporate the eluate to ~0.5 mL under a gentle stream of nitrogen at 40°C.

  • Reconstitute to the final desired volume with the appropriate solvent for your analytical instrument (e.g., mobile phase).

General Sample Preparation Workflow

The following diagram illustrates a typical workflow for a sample requiring extraction and concentration prior to analysis.

Caption: A typical experimental workflow from sample spiking to final analysis.

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How to Evaporate or Concentrate Heat Sensitive Samples | Lab Manager [labmanager.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. welch-us.com [welch-us.com]
• 8. biotage.com [biotage.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. silicycle.com [silicycle.com]
• 11. hawach.com [hawach.com]
• 12. organomation.com [organomation.com]
• 13. news-medical.net [news-medical.net]
• 14. ingenieria-analitica.com [ingenieria-analitica.com]
• 15. biotage.com [biotage.com]
• 16. concentratingonchromatography.com [concentratingonchromatography.com]

Technical Support Center: Optimizing Derivatization of 1-Bromoundecane-d4

Welcome to the technical support center for the derivatization of 1-Bromoundecane-d4. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of 1-Bromoundecane-d4 necessary for my analysis?

A1: While 1-Bromoundecane is reasonably volatile, derivatization is often employed in gas chromatography-mass spectrometry (GC-MS) analysis to enhance analytical performance.[1][2] The primary goals of derivatizing this compound are:

• Improved Chromatographic Properties: Derivatization can lead to sharper peaks and better separation from other components in your sample matrix.[1]

• Increased Sensitivity: Certain derivatives can improve the ionization efficiency and provide a stronger signal in the mass spectrometer.[2][3]

• Structural Confirmation: The fragmentation pattern of the derivative in the mass spectrometer can provide additional structural information.[1]

Q2: What are the most common derivatization strategies for an alkyl bromide like 1-Bromoundecane-d4?

A2: For an alkyl halide such as 1-Bromoundecane-d4, the most common derivatization approach involves nucleophilic substitution of the bromide. This can be achieved through various reactions, including:

• Esterification (indirectly): While not a direct reaction with the bromoalkane, if it is used to synthesize a larger molecule with a carboxyl group, that group can then be esterified.[4]

• Alkylation: In this case, 1-Bromoundecane-d4 acts as an alkylating agent. It can be reacted with a compound containing an active hydrogen, such as a phenol (B47542) or a thiol, to form an ether or thioether, respectively.[4][5]

• Halide Exchange: The bromide can be substituted with another halide, such as chloride, which may offer better chromatographic properties or stability.[6]

Q3: How does the deuterium (B1214612) labeling on 1-Bromoundecane-d4 affect the derivatization reaction?

A3: The presence of deuterium atoms should not significantly alter the chemical reactivity of the molecule in most derivatization reactions.[7] However, it is crucial for quantitative analysis using isotope dilution mass spectrometry. A potential issue to be aware of is the possibility of isotopic exchange (deuterium-hydrogen exchange), although this is more common with deuterated compounds in acidic or basic solutions or on certain chromatographic columns.[8] It is important to use aprotic solvents and ensure anhydrous conditions to minimize this risk.[1]

Q4: Can I use silylation for 1-Bromoundecane-d4?

A4: Silylation is a common derivatization technique, but it is primarily used for compounds with active hydrogens, such as those found in alcohols, phenols, carboxylic acids, and amines.[1][9] Since 1-Bromoundecane-d4 lacks these functional groups, silylation would not be a direct derivatization method for the parent compound.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps
Low or no product yield	1. Reagent Degradation: Derivatization reagents can be sensitive to moisture and air.[10] 2. Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or pH can hinder the reaction.[10] 3. Poor Reagent Choice: The chosen nucleophile may not be strong enough to displace the bromide.	1. Use fresh, high-quality reagents. Store them under inert gas (e.g., nitrogen or argon) and in a desiccator. 2. Optimize reaction temperature and time. A good starting point is often a slightly elevated temperature (e.g., 60-80 °C) for 30-60 minutes.[9] Ensure the pH of the reaction mixture is appropriate for the chosen nucleophile. 3. Consider a stronger nucleophile or the addition of a catalyst.
Inconsistent Results	1. Variable Sample Matrix Effects: Components in your sample matrix may interfere with the derivatization reaction. 2. Inconsistent Pipetting: Inaccurate measurement of reagents or the internal standard can lead to variability. 3. Isotopic Exchange: Deuterium atoms may be exchanging with hydrogen from the solvent or glassware.[8]	1. Perform a matrix spike recovery experiment to assess matrix effects. Consider a sample cleanup step prior to derivatization. 2. Use calibrated micropipettes and ensure proper pipetting technique. 3. Use anhydrous solvents and silanized glassware to minimize active sites for exchange.[4] Analyze a derivatized standard directly to check for exchange.
Peak Tailing or Poor Peak Shape	1. Incomplete Derivatization: Residual underivatized 1-Bromoundecane-d4 or intermediates may be present. 2. Active Sites in the GC System: Polar sites in the injector, column, or detector can interact with the analyte. 3. Inappropriate GC Column: The stationary phase of the column may not be suitable for the derivative.	1. Increase the excess of the derivatizing reagent and/or extend the reaction time or increase the temperature.[9] 2. Use a deactivated inlet liner and ensure the column is properly conditioned. Silanize glassware to reduce active sites.[4] 3. Select a column with a stationary phase appropriate for the polarity of your derivative.
Unexpected Peaks in the Chromatogram	1. Reagent Artifacts: Excess derivatizing reagent or byproducts of the reaction can produce peaks.[4] 2. Contamination: Contaminants from solvents, glassware, or the sample itself can be derivatized.	1. Analyze a reagent blank (all components except the analyte) to identify reagent-related peaks. 2. Use high-purity solvents and thoroughly clean all glassware.

Experimental Protocol: Derivatization of 1-Bromoundecane-d4 with 4-Mercaptophenol (B154117)

This protocol describes a representative alkylation reaction where 1-Bromoundecane-d4 is derivatized with 4-mercaptophenol for GC-MS analysis.

Materials:

• 1-Bromoundecane-d4 solution (1 mg/mL in isooctane)

• 4-Mercaptophenol

• Potassium Carbonate (anhydrous)

• Acetonitrile (B52724) (anhydrous)

• Reaction vials (2 mL, silanized)

• Micropipettes

• Heating block or oven

Procedure:

• To a 2 mL reaction vial, add 1 mg of 4-mercaptophenol and 5 mg of anhydrous potassium carbonate.

• Add 500 µL of anhydrous acetonitrile to the vial.

• Add 100 µL of the 1-Bromoundecane-d4 solution to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 1 hour in a heating block.

• Allow the vial to cool to room temperature.

• Centrifuge the vial to pellet the potassium carbonate.

• Transfer the supernatant to a clean autosampler vial for GC-MS analysis.

Visualizations

Caption: A generalized workflow for the derivatization of 1-Bromoundecane-d4 prior to GC-MS analysis.

Caption: A logical troubleshooting guide for common issues in derivatization reactions.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. youtube.com [youtube.com]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. gcms.cz [gcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Deuterated Compounds [simsonpharma.com]
• 8. benchchem.com [benchchem.com]
• 9. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Matrix Effects with 1-Bromoundecane-d4 Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 1-Bromoundecane-d4 as an internal standard to minimize matrix effects in quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is a matrix effect and how does it impact analytical results?

A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting compounds from the sample matrix. This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), which can significantly compromise the accuracy, precision, and sensitivity of quantitative analyses.

Q2: How does an internal standard (IS) like 1-Bromoundecane-d4 help minimize matrix effects?

An internal standard is a compound with physicochemical properties similar to the analyte of interest, which is added at a known concentration to all samples, standards, and quality controls. Since the IS and the analyte behave similarly during sample preparation, chromatography, and ionization, any variations caused by the matrix will affect both compounds proportionally. By using the ratio of the analyte signal to the IS signal for quantification, these variations are normalized, leading to more accurate and precise results.

Q3: For which types of analytes is 1-Bromoundecane-d4 a suitable internal standard?

1-Bromoundecane-d4 is a long-chain, nonpolar deuterated alkyl halide. It is an ideal internal standard for the quantitative analysis of other nonpolar to moderately polar, hydrophobic compounds, particularly those with long alkyl chains. Examples include:

• Long-chain fatty acids

• Persistent organic pollutants (POPs) like polychlorinated biphenyls (PCBs) and organochlorine pesticides

• Other hydrophobic molecules that are soluble in organic solvents and analyzed by techniques like Gas Chromatography-Mass Spectrometry (GC-MS).

Q4: What are the key considerations when using a deuterated internal standard?

• Purity: The isotopic and chemical purity of the deuterated standard is crucial to avoid interference with the analyte signal.

• Co-elution: Ideally, the internal standard should co-elute with the analyte to experience the same matrix effects.

• Stability: The deuterium (B1214612) atoms should be on stable positions of the molecule to prevent H/D exchange.

• Concentration: The concentration of the internal standard should be optimized to provide a strong signal without saturating the detector.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Poor reproducibility of results	Inconsistent addition of the internal standard. Degradation of the analyte or internal standard. Variable matrix effects not fully compensated.	Ensure precise and consistent spiking of the internal standard in all samples. Evaluate the stability of the analyte and IS in the sample matrix and during storage. Optimize sample cleanup procedures to remove interfering matrix components.
Significant variation in internal standard peak area across samples	Severe and variable matrix effects affecting the IS. Inconsistent sample preparation leading to variable recovery of the IS.	Re-evaluate the sample preparation method for consistency. Dilute the sample to reduce the concentration of matrix components. Ensure the IS is added at the very beginning of the sample preparation process.
Chromatographic separation of analyte and 1-Bromoundecane-d4	"Isotope effect" where the deuterated compound has a slightly different retention time. Suboptimal chromatographic conditions.	Modify the temperature gradient or mobile phase composition to improve co-elution. Ensure the analytical column is appropriate for the analytes.
Crosstalk between analyte and internal standard channels	Insufficient mass difference between the analyte and the deuterated standard. In-source fragmentation of the internal standard.	Ensure a mass difference of at least 3-4 Da. Optimize the ionization conditions to minimize fragmentation.

Experimental Protocols

Protocol 1: Quantitative Analysis of Long-Chain Fatty Acids in Plasma using 1-Bromoundecane-d4 as Internal Standard by GC-MS

This protocol provides a representative method for the analysis of long-chain fatty acids (LCFAs) in a biological matrix.

1. Materials and Reagents:

• 1-Bromoundecane-d4 (Internal Standard)

• LCFA reference standards

• Hexane (B92381), Methanol, Acetyl Chloride (all HPLC or GC grade)

• Human plasma (or other biological matrix)

2. Sample Preparation:

• Spiking: To 100 µL of plasma, add 10 µL of a 10 µg/mL solution of 1-Bromoundecane-d4 in methanol.

• Esterification: Add 1 mL of methanol:acetyl chloride (95:5 v/v) and heat at 80°C for 1 hour to convert fatty acids to their methyl esters (FAMEs).

• Extraction: After cooling, add 1 mL of hexane and vortex for 2 minutes. Centrifuge at 3000 rpm for 5 minutes.

• Collection: Transfer the upper hexane layer to a clean vial.

• Evaporation and Reconstitution: Evaporate the hexane under a gentle stream of nitrogen and reconstitute the residue in 50 µL of hexane for GC-MS analysis.

3. GC-MS Conditions:

• GC System: Agilent 7890B GC or equivalent

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar

• Inlet: Splitless, 250°C

• Oven Program: Start at 100°C, hold for 1 min, ramp to 250°C at 10°C/min, hold for 5 min.

• MS System: Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI)

• Acquisition Mode: Selected Ion Monitoring (SIM)

4. Data Analysis:

• Integrate the peak areas of the target FAMEs and 1-Bromoundecane-d4.

• Calculate the response ratio (Analyte Peak Area / IS Peak Area).

• Construct a calibration curve by plotting the response ratio against the concentration of the reference standards.

• Determine the concentration of LCFAs in the plasma samples from the calibration curve.

Data Presentation

The following table demonstrates the effectiveness of using a stable isotope-labeled internal standard to correct for matrix effects in the analysis of the mycotoxin deoxynivalenol (B1670258) (DON) in wheat and maize extracts without cleanup.[1] Although this example uses a ¹³C-labeled standard, the principle of matrix effect compensation is identical for deuterated standards like 1-Bromoundecane-d4.

Matrix	Analyte	Apparent Recovery without IS (%) (Mean ± SD, n=7)	Recovery with IS (%) (Mean ± SD, n=7)
Wheat	Deoxynivalenol (DON)	29 ± 6	95 ± 3
Maize	Deoxynivalenol (DON)	37 ± 5	99 ± 3

Data adapted from a study on the determination of deoxynivalenol using a fully ¹³C isotope labeled internal standard.[1]

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: How an internal standard corrects for matrix effects.

References

• 1. tsapps.nist.gov [tsapps.nist.gov]

Technical Support Center: Addressing Isotopic Exchange Issues with Deuterated Standards

Welcome to our technical support center dedicated to assisting researchers, scientists, and drug development professionals in troubleshooting isotopic exchange issues with deuterated standards. This resource provides practical guidance in a question-and-answer format to help you identify, mitigate, and prevent inaccuracies in your experimental results arising from hydrogen-deuterium (H/D) exchange.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange, and why is it a concern when using deuterated internal standards?

A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium (B1214612) atom on a deuterated internal standard is replaced by a hydrogen atom from the surrounding environment, such as solvents or the sample matrix.[1] This process is a significant concern because it alters the mass of the internal standard, which can lead to inaccurate quantification in mass spectrometry analysis.[1][2] The loss of deuterium can cause an underestimation of the internal standard's concentration, resulting in an overestimation of the analyte's concentration.[2] In severe cases, complete loss of the deuterium label can generate a "false positive" signal for the unlabeled analyte.[1][3]

Q2: Which deuterium labels are most susceptible to exchange?

A2: The stability of a deuterium label is highly dependent on its position within the molecule.[4] Deuterium atoms are most likely to exchange if they are in the following labile positions:

• On heteroatoms: Deuterium on oxygen (-OD), nitrogen (-ND), or sulfur (-SH) is highly susceptible to exchange with protons from protic solvents.[5][6]

• Adjacent to carbonyl groups: Deuterons on a carbon atom next to a carbonyl group can be exchanged through keto-enol tautomerism, particularly under acidic or basic conditions.[2][5]

• Certain aromatic positions: Some positions on aromatic rings can also be prone to exchange under specific pH or temperature conditions.[5][6]

It is crucial to select internal standards where deuterium is placed in stable, non-exchangeable positions.[4]

Q3: What are the primary experimental factors that promote unwanted isotopic exchange?

A3: Several environmental and experimental factors can influence the rate and extent of deuterium exchange. The most critical factors are summarized in the table below.

Factor	Impact on Isotopic Exchange	Mitigation Strategies
pH	The rate of exchange is highly dependent on pH, generally being slowest around pH 2.5-3 and increasing significantly in more acidic or basic conditions.[5][7]	Adjust the pH of your solutions to be as close to the range of minimal exchange as your analytical method allows.[8]
Temperature	Higher temperatures accelerate the rate of chemical reactions, including isotopic exchange.[5][8] The rate can increase tenfold for every 22°C rise in temperature.[5]	Store standards and samples at low temperatures (e.g., 4°C, -20°C, or -80°C) and use cooled autosamplers.[5][8]
Solvent Composition	Protic solvents like water and methanol (B129727) are necessary for the exchange to occur and can act as a source of hydrogen atoms.[2][5]	Use aprotic solvents (e.g., acetonitrile) whenever possible, especially for stock solutions.[5][8]
Sample Matrix	Components within a biological matrix, such as enzymes or other catalytic species, can facilitate the exchange process.[2][5]	Employ robust sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[9]

Troubleshooting Guides

Problem: Inconsistent analyte/internal standard response ratio.

This can manifest as poor reproducibility between injections or a drift in the response ratio over an analytical run.

Troubleshooting logic for inconsistent response ratios.

Possible Cause 1: Isotopic Exchange

• Troubleshooting Steps:

  • Review Label Position: Confirm that the deuterium labels on your internal standard are in chemically stable positions and not on heteroatoms or other labile sites.[4]

  • Assess Experimental Conditions: Evaluate the pH, temperature, and solvent composition of your sample preparation and analytical workflow.[2][5]

  • Perform a Stability Experiment: Incubate the deuterated standard in your sample matrix or analytical solvent under the conditions of your experiment and monitor for the appearance of the unlabeled analyte over time.[9]

Possible Cause 2: Differential Matrix Effects

• Troubleshooting Steps:

  • Confirm Co-elution: Meticulously examine the chromatograms to ensure the analyte and internal standard peaks perfectly overlap.[9] Even a slight separation can expose them to different matrix environments.

  • Improve Sample Preparation: Utilize more rigorous sample cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[9]

  • Use Matrix-Matched Calibrators: Prepare your calibration standards in the same biological matrix as your samples to compensate for matrix effects.[9]

Problem: Calibration curve is non-linear, especially at higher concentrations.

Possible Cause: Isotopic Interference

• Explanation: The native analyte contains naturally occurring heavy isotopes (e.g., ¹³C) that contribute to the mass channel of the deuterated internal standard.[2] This is more prevalent when using internal standards with a low degree of deuteration.

• Troubleshooting Steps:

  • Acquire Full Scan Mass Spectra: Analyze a high concentration standard of the unlabeled analyte and check for an isotope peak at the m/z of your deuterated internal standard.[2]

  • Increase Deuteration: If possible, use an internal standard with a higher number of deuterium atoms (e.g., d5 or greater) to increase the mass difference.[2]

  • Consider ¹³C or ¹⁵N Labeled Standards: These standards provide a larger mass shift and are not susceptible to this type of interference.[2][10]

Experimental Protocols

Protocol 1: Assessment of Deuterium Exchange in Solution

Objective: To determine the stability of a deuterated internal standard in the analytical solutions over time.[9]

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase or sample diluent.

  • Solution B: The deuterated internal standard only in the same solvent.[9]

• Initial Analysis (t=0): Inject both solutions at the beginning of your analytical run and record the peak areas for the analyte and the internal standard.[9]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler (e.g., temperature and duration).[9]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[9]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[9]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which is a direct indicator of H/D exchange.[9]

Protocol 2: Best Practices for Preparing Deuterated Standard Solutions

Objective: To prepare stock and working solutions of deuterated standards in a manner that minimizes the risk of isotopic exchange.[5]

Methodology:

• Equilibration: Allow the lyophilized standard to equilibrate to room temperature before opening the vial to prevent condensation of atmospheric moisture.[5]

• Solvent Choice: Use a high-purity, dry, aprotic solvent (e.g., acetonitrile) whenever possible for reconstitution. If an aqueous solution is required, use a buffer with a pH between 2.5 and 7.[5]

• Weighing: Use a calibrated analytical balance to accurately weigh the standard.

• Dissolution: Ensure the standard is completely dissolved. Gentle vortexing or sonication may be necessary.

• Storage: Store stock solutions in airtight, amber vials at low temperatures (e.g., -20°C or -80°C) to slow down the rate of exchange.[5][8]

Workflow for assessing deuterium exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. hilarispublisher.com [hilarispublisher.com]

improving chromatographic peak shape for 1-Bromoundecane-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the chromatographic peak shape for 1-Bromoundecane-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor peak shape for 1-Bromoundecane-d4 in gas chromatography (GC)?

Poor peak shape for 1-Bromoundecane-d4 in GC analysis is often due to peak tailing, fronting, or splitting. The most common causes include:

• Active Sites: Interaction of the bromine atom with active sites in the GC system (e.g., inlet liner, column packing material) can lead to peak tailing.[1][2]

• Column Bleed: At the high temperatures required to elute 1-Bromoundecane-d4, stationary phase degradation (bleed) can contribute to baseline noise and peak distortion.[3]

• Improper Injection Technique: A slow injection or an injection volume that is too large can cause band broadening and result in wider peaks.[4][5]

• Column Contamination: Accumulation of non-volatile residues in the inlet or on the column can interfere with the analyte's path, leading to distorted peaks.[6]

• Incorrect Temperature Program: A suboptimal oven temperature program can lead to poor peak focusing and broadening.

Q2: I am observing significant peak tailing with 1-Bromoundecane-d4. What should I investigate first?

Peak tailing is a common issue and is often the result of secondary interactions between the analyte and the stationary phase.[2] For 1-Bromoundecane-d4, this can be exacerbated by active sites in the system. Here is a prioritized troubleshooting workflow:

• Check the Inlet Liner: The inlet liner is a common source of active sites. Ensure you are using a deactivated liner and that it is clean.

• Column Conditioning: Improperly conditioned or aged columns can have active sites. Condition the column according to the manufacturer's instructions.

• Column Choice: Consider using a column specifically designed for low bleed and inertness, such as a 5% phenyl-methylpolysiloxane phase.

• Sample Preparation: Ensure your sample is free of particulate matter and dissolved in an appropriate, high-purity solvent.[7]

Q3: My peaks for 1-Bromoundecane-d4 are fronting. What could be the cause?

Peak fronting is typically caused by column overload or a mismatch between the sample solvent and the mobile/stationary phase.[8]

• Reduce Sample Concentration: Dilute your sample and reinject. If the peak shape improves, you were likely overloading the column.

• Check Solvent Compatibility: Ensure the injection solvent is compatible with the stationary phase. Injecting a sample in a solvent that is too strong can cause the analyte band to move too quickly at the head of the column, leading to fronting.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Poor Peak Shape

This guide provides a logical workflow to identify and resolve issues with the chromatographic peak shape of 1-Bromoundecane-d4.

Caption: Troubleshooting workflow for poor peak shape.

Guide 2: Optimizing GC Parameters for 1-Bromoundecane-d4

The following table provides a starting point for optimizing GC method parameters.

Parameter	Recommended Starting Point	Troubleshooting Considerations
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane	A thicker film may be needed for higher capacity. Ensure the column is low-bleed.
Inlet Temperature	250 °C	Too low can cause slow vaporization and peak broadening; too high can cause sample degradation.
Carrier Gas	Helium or Hydrogen	Ensure high purity and appropriate flow rate (e.g., 1-2 mL/min for He).
Oven Program	Start at 100 °C, ramp at 10-20 °C/min to 280 °C, hold for 5 min	A slower ramp rate can improve resolution. The final temperature should be sufficient to elute the analyte without causing bleed.
Injection Volume	1 µL	Larger volumes can lead to peak fronting and broadening.[4]
Detector	Mass Spectrometer (MS) or Electron Capture Detector (ECD)	Ensure detector temperatures are appropriate (e.g., 280-300 °C for MS transfer line).

Experimental Protocols

Protocol 1: Sample Preparation

• Solvent Selection: Use a high-purity, volatile solvent in which 1-Bromoundecane-d4 is readily soluble (e.g., hexane, ethyl acetate).

• Standard Preparation: Prepare a stock solution of 1-Bromoundecane-d4 at a concentration of 1 mg/mL.

• Working Standard Dilution: Serially dilute the stock solution to create working standards in the desired concentration range (e.g., 1-100 µg/mL).

• Filtration: If the sample contains any particulate matter, filter it through a 0.22 µm PTFE syringe filter before injection.[9]

Protocol 2: GC System Preparation and Conditioning

• Inlet Maintenance:

  • Wear clean, lint-free gloves.

  • Cool the injector.

  • Replace the septum and a deactivated glass wool liner.

  • Heat the injector to the set temperature.

• Column Installation:

  • Trim 5-10 cm from both ends of the column.

  • Install the column in the injector and detector, ensuring correct insertion depths.

  • Establish carrier gas flow.

  • Leak check all fittings using an electronic leak detector.

• Column Conditioning:

  • Set the oven temperature to 40 °C and purge the column with carrier gas for 15-30 minutes.

  • Program the oven to ramp at 5-10 °C/min to the maximum operating temperature of the column (or 20 °C above the final method temperature, whichever is lower).

  • Hold at the maximum temperature for 1-2 hours.

  • Cool the oven and allow the baseline to stabilize.

Caption: Experimental workflow for sample and GC preparation.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. agilent.com [agilent.com]
• 8. acdlabs.com [acdlabs.com]
• 9. chromtech.com [chromtech.com]

Technical Support Center: Ion Suppression in ESI-MS using 1-Bromoundecane-d4

This technical support center is designed for researchers, scientists, and drug development professionals who are utilizing 1-Bromoundecane-d4 as an internal standard in Electrospray Ionization-Mass Spectrometry (ESI-MS) and encountering challenges related to ion suppression. Here, you will find troubleshooting guides and frequently asked questions to help you identify, understand, and mitigate ion suppression in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression in ESI-MS?

A1: Ion suppression is a matrix effect that occurs in Electrospray Ionization-Mass Spectrometry (ESI-MS) where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, lipids, proteins).[1][2] This phenomenon leads to a decreased signal intensity for the analyte of interest, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[2][3] It is a significant challenge because even with highly selective tandem mass spectrometry (MS/MS) methods, ion suppression can occur in the ion source before mass analysis.[2]

Q2: How does ion suppression occur in the ESI source?

A2: Several mechanisms contribute to ion suppression in the ESI source. One major cause is the competition for charge or access to the droplet surface between the analyte and co-eluting matrix components.[1][3] The presence of non-volatile materials in the sample can also hinder the formation of gas-phase ions by affecting droplet evaporation or causing the analyte to co-precipitate within the droplet.[3][4] Additionally, changes in the physical properties of the ESI droplets, such as viscosity and surface tension, due to high concentrations of interfering compounds can reduce ionization efficiency.[3]

Q3: Why is a deuterated internal standard like 1-Bromoundecane-d4 used, and can it fail to correct for ion suppression?

A3: Deuterated internal standards (d-IS), a type of stable isotope-labeled internal standard (SIL-IS), are considered the "gold standard" for quantitative LC-MS/MS.[2] This is because they have nearly identical physicochemical properties to the analyte of interest.[2] The fundamental assumption is that the d-IS will co-elute with the analyte and experience the same degree of ion suppression.[2][5] By measuring the ratio of the analyte signal to the d-IS signal, variations due to ion suppression can be normalized, leading to more accurate and precise quantification.[2]

However, deuterated internal standards do not always perfectly correct for ion suppression.[2] This phenomenon is often referred to as "differential matrix effects."[2] The primary reason for this failure is a potential chromatographic shift due to the "isotope effect." The substitution of hydrogen with deuterium (B1214612) can slightly alter the lipophilicity and acidity of a molecule, leading to a small difference in retention time between the analyte and the d-IS.[2] If this separation causes them to elute into regions with different levels of co-eluting, ion-suppressing matrix components, the correction will not be accurate.[6]

Q4: Are there specific properties of 1-Bromoundecane-d4 that might contribute to or be affected by ion suppression?

Q5: What are some alternative ionization techniques that are less prone to ion suppression?

A5: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to ion suppression than ESI.[3][6][7] The reason for this is that the ionization mechanism in APCI occurs in the gas phase, making it less affected by the properties of the liquid droplets and the co-eluting compounds that interfere with droplet formation and evaporation in ESI.[3][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during LC-MS/MS analysis when using 1-Bromoundecane-d4 and dealing with potential ion suppression.

Problem 1: Poor Signal Intensity or Undetectable Analyte/Internal Standard Peaks

• Possible Cause: Significant ion suppression is likely occurring due to co-eluting matrix components.[6] This is a frequent issue when analyzing complex samples such as plasma or urine.[6]

• Troubleshooting Steps:

  • Confirm Ion Suppression: Perform a post-column infusion experiment to identify the regions in your chromatogram where ion suppression is most severe.

  • Optimize Sample Preparation: Enhance your sample cleanup protocol to remove interfering substances. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) are generally more effective at reducing matrix effects than simple protein precipitation.[3]

  • Adjust Chromatographic Conditions: Modify the LC gradient to achieve better separation between your analyte/internal standard and the zones of ion suppression.[6]

  • Sample Dilution: Diluting the sample can lower the concentration of interfering matrix components, thereby mitigating ion suppression.[4] However, be mindful that this may also decrease the analyte signal, so finding an optimal balance is crucial.[4]

  • Check Instrument Parameters: Ensure your mass spectrometer is properly tuned and calibrated for optimal performance.[6]

Problem 2: Inconsistent or Irreproducible Quantitative Results

• Possible Cause: The internal standard, 1-Bromoundecane-d4, may not be effectively compensating for the variability in ion suppression due to differential matrix effects.[2][6]

• Troubleshooting Steps:

  • Verify Co-elution: Carefully examine the chromatograms to confirm that the analyte and 1-Bromoundecane-d4 are co-eluting perfectly. Even a slight separation can lead to inaccurate results if they elute into areas of varying ion suppression.[6]

  • Assess Matrix Effects Quantitatively: Perform a quantitative assessment of matrix effects to determine if the analyte and the internal standard are being suppressed to different extents.

  • Consider a Different Internal Standard: If differential ion suppression is confirmed and cannot be resolved through chromatographic optimization, consider using a ¹³C or ¹⁵N labeled internal standard. These heavier isotopes are less likely to cause a chromatographic shift compared to deuterium, leading to better co-elution and more effective compensation for matrix effects.[2]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify retention time regions where co-eluting matrix components cause ion suppression.

Methodology:

• Prepare a standard solution of your analyte and 1-Bromoundecane-d4 at a concentration that gives a stable and moderate signal.

• Set up a 'T' junction between the LC column outlet and the MS inlet.

• Infuse the standard solution continuously into the MS source at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Inject a blank, extracted matrix sample onto the LC column and start the chromatographic run.

• Monitor the signal of the infused standards. A drop in the signal intensity at specific retention times indicates the elution of ion-suppressing components from the matrix.[7]

Protocol 2: Quantitative Assessment of Matrix Effects

Objective: To quantify the extent of ion suppression or enhancement for both the analyte and the internal standard.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and 1-Bromoundecane-d4 into a clean solvent (e.g., mobile phase).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample first, and then spike the analyte and 1-Bromoundecane-d4 into the final, clean extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and 1-Bromoundecane-d4 into the blank matrix before the extraction procedure.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the Matrix Effect (ME):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

• Calculate the Recovery (RE):

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Interpretation:

  • An ME value of 100% indicates no matrix effect.

  • An ME value < 100% indicates ion suppression.

  • An ME value > 100% indicates ion enhancement.

  • By calculating the ME for both the analyte and 1-Bromoundecane-d4, you can determine if they are affected similarly. A significant difference in their ME % values is indicative of differential matrix effects.[2]

Data Presentation

Table 1: Example Quantitative Assessment of Matrix Effects

Compound	Peak Area (Set A: Neat)	Peak Area (Set B: Post-Extraction Spike)	Matrix Effect (%)	Interpretation
Analyte	1,500,000	975,000	65	Significant Ion Suppression
1-Bromoundecane-d4	1,650,000	1,402,500	85	Moderate Ion Suppression

Visualizations

Caption: Mechanism of ion suppression in the ESI source.

Caption: Troubleshooting workflow for addressing ion suppression.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

calibration curve issues with 1-Bromoundecane-d4 quantification

Welcome to the technical support center for the quantification of 1-Bromoundecane-d4. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding calibration curve and quantification issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor linearity in my calibration curve for 1-Bromoundecane-d4?

Poor linearity in your calibration curve can stem from several factors, including incorrect preparation of standards, matrix effects, detector saturation, or issues with the internal standard. It is crucial to systematically investigate each possibility to identify the root cause.

Q2: Why am I observing high variability (%CV) in my quality control (QC) samples?

High coefficient of variation (%CV) in QC samples is a common symptom of inconsistent sample preparation, instrument instability, or unresolved matrix effects.[1] By adding a known quantity of a deuterated internal standard (D-IS) to all samples, calibration standards, and QCs, the ratio of the analyte's response to the D-IS's response is used for more accurate and precise quantification.[1] However, issues with the internal standard itself or its interaction with the matrix can lead to imprecision.

Q3: Can the deuterated internal standard, 1-Bromoundecane-d4, have a different retention time than the non-deuterated analyte?

Yes, a slight difference in retention time between the analyte and its deuterated internal standard can occur due to the kinetic isotope effect.[2] While often negligible, this separation can lead to differential matrix effects, where the analyte and internal standard are affected differently by co-eluting matrix components, compromising quantification accuracy.[1][2]

Q4: What are "matrix effects" and how do they affect my analysis?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[3][4] This can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[3] It is a misconception that a deuterated internal standard will always fully compensate for matrix effects.[1]

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Symptoms:

• High %CV in quality control (QC) samples.

• Inaccurate measurement of sample concentrations.

• Inconsistent analyte to internal standard area ratios across the analytical run.

Troubleshooting Steps:

• Verify Co-elution of Analyte and Internal Standard:

  • Protocol: Overlay the chromatograms of the analyte (1-Bromoundecane) and the internal standard (1-Bromoundecane-d4).

  • Action: If a visible separation is observed, modify the chromatographic conditions (e.g., gradient, column chemistry, or temperature) to achieve better co-elution.[1][2] Using a shallower gradient or a different column chemistry can sometimes resolve the separation.[2]

• Assess Isotopic Purity of the Internal Standard:

  • Problem: The deuterated internal standard may contain a small amount of the non-deuterated analyte as an impurity from its synthesis.[2] This can cause a positive bias in your results, especially at lower concentrations.[1][2]

  • Protocol: Inject a high concentration solution of the 1-Bromoundecane-d4 internal standard and monitor the mass transition of the unlabeled analyte.

  • Action: If a significant signal is detected for the unlabeled analyte, this indicates an impurity.[1] Consider using a higher purity batch of the internal standard.[1]

• Investigate In-Source Fragmentation/Degradation:

  • Problem: The deuterated internal standard might be unstable under the analytical conditions, leading to a loss of signal. This can be caused by pH, temperature, or conditions within the mass spectrometer's ion source.[5]

  • Protocol for Stability Assessment:

    • Acid/Base Hydrolysis: Prepare solutions of 1-Bromoundecane-d4 in acidic (e.g., 0.1 N HCl) and basic (e.g., 0.1 N NaOH) conditions and monitor the signal over time at room temperature.[5]

    • Thermal Degradation: Expose a solid sample of 1-Bromoundecane-d4 to elevated temperatures (e.g., 80°C) for an extended period (e.g., 48 hours) and analyze for degradation.[5]

    • Oxidative Degradation: Treat a solution of the internal standard with 3% hydrogen peroxide and monitor its stability.[5]

  • Action: If degradation is observed, adjust the pH of your sample preparation and mobile phases to be within a stable range (typically near neutral). Avoid excessive temperatures during sample preparation.[5]

Issue 2: Non-Linear Calibration Curve

Symptoms:

• The calibration curve does not follow a linear regression model (e.g., shows a quadratic or saturated response).

• Poor R-squared value (<0.99).

Troubleshooting Steps:

• Evaluate for Detector Saturation:

  • Problem: At high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response.

  • Action: Extend the calibration curve to higher concentrations to confirm saturation. If saturation is observed, either reduce the concentration range of your standards or dilute your samples to fall within the linear range of the detector.

• Check for Cross-Contamination and Carryover:

  • Problem: Carryover from a high concentration sample or standard to the subsequent injection can artificially inflate the response of lower concentration samples, affecting linearity.

  • Protocol: Inject a blank solvent after the highest calibration standard.

  • Action: If a significant peak is observed in the blank, improve the wash procedure for the autosampler injection needle and consider reducing the injection volume.

• Assess for Differential Matrix Effects:

  • Problem: If the matrix effect is not consistent across the concentration range of the calibration standards, it can lead to non-linearity.

  • Protocol for Matrix Effect Assessment:

    • Prepare three sets of samples:

      • Set A (Neat Solution): Analyte and internal standard spiked in a clean solvent.

      • Set B (Post-Extraction Spike): Blank matrix is extracted, and then the analyte and internal standard are spiked into the final extract.

      • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.[4]

    • Calculate the Matrix Factor (MF) using the formula: MF = (Peak Area in Set B) / (Peak Area in Set A). An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.

  • Action: If significant matrix effects are detected, improve the sample cleanup procedure (e.g., using solid-phase extraction or liquid-liquid extraction) to remove interfering matrix components.[4]

Quantitative Data Summary

Table 1: Matrix Effect Assessment

Sample Lot	Analyte Peak Area (Set A: Neat)	Analyte Peak Area (Set B: Post-Extraction Spike)	Matrix Factor (MF)	IS-Normalized MF
1	150,000	120,000	0.80	0.98
2	152,000	115,000	0.76	0.99
3	148,000	125,000	0.84	1.01
Average	150,000	120,000	0.80	0.99

| %CV | 1.3% | 4.2% | 5.0% | 1.5% |

This table illustrates how to calculate the matrix factor and the effectiveness of an internal standard in normalizing for matrix effects.

Table 2: Precision and Accuracy Evaluation

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	5	4.9	98.0	5.2
Medium	50	51.5	103.0	3.8

| High | 500 | 485.0 | 97.0 | 4.5 |

This table presents a summary of precision and accuracy data for quality control samples.

Visual Troubleshooting Workflows

Caption: Troubleshooting workflow for poor precision.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

reducing background noise in mass spectra of 1-Bromoundecane-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background noise in the mass spectra of 1-Bromoundecane-d4.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of background noise when analyzing 1-Bromoundecane-d4 by GC-MS?

Common sources of background noise in the GC-MS analysis of 1-Bromoundecane-d4 can be broadly categorized as chemical and electronic noise.[1] Chemical noise often arises from column bleed, septum degradation, contaminated solvents or carrier gas, and residues from previous injections.[2][3][4] Electronic noise can originate from the instrument's electronic components, such as the detector and amplifier.[1] For halogenated compounds like 1-Bromoundecane-d4, it is also crucial to consider potential interferences from other halogenated species that may be present as contaminants in the system or samples.

Q2: I am observing high background noise across the entire mass spectrum. What should be my first troubleshooting step?

A high background across the entire spectrum often points to a systemic issue. The first step should be to perform a blank injection using a high-purity solvent that is also used for your sample preparation.[2] If the background noise persists in the blank run, it indicates that the contamination is likely from the GC-MS system itself (e.g., carrier gas, septum, column bleed, or a contaminated ion source) and not from your sample.[2][5]

Q3: My mass spectrum for 1-Bromoundecane-d4 shows significant peaks at m/z 207 and 281. What could be the cause?

Peaks at m/z 207 and 281 are characteristic of siloxane compounds, which are common contaminants in GC-MS systems.[3][6] These often originate from the degradation of the GC column's stationary phase (column bleed) or from the breakdown of the injector septum.[3] To mitigate this, consider using a low-bleed GC column and high-temperature, low-bleed septa. Regularly replacing the septum and conditioning the column as per the manufacturer's instructions can also help reduce these background ions.

Q4: How can I be sure that the peaks I am seeing are from 1-Bromoundecane-d4 and not from background noise?

1-Bromoundecane will exhibit a characteristic isotopic pattern due to the presence of the bromine atom, which has two major isotopes, 79Br and 81Br, in an approximate 1:1 ratio.[7][8] This results in two molecular ion peaks (M+ and M+2) of nearly equal intensity, separated by 2 m/z units.[8][9] The deuterium (B1214612) labeling in 1-Bromoundecane-d4 will shift the molecular ion peaks by 4 amu compared to the unlabeled compound. Look for this specific isotopic signature to confirm the presence of your analyte.

Troubleshooting Guides

Issue 1: Persistent High Background Noise in Blank Runs

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Carrier Gas	Verify the purity of the carrier gas. Use high-purity helium (99.999%) and ensure all gas lines are clean. Install and regularly replace moisture, oxygen, and hydrocarbon traps.[6]	A significant reduction in baseline noise after installing or replacing traps.
System Leak	Perform a leak check of the entire GC-MS system, including all fittings and connections, using an electronic leak detector.[2]	Elimination of air leaks (indicated by the absence of m/z 28 and 32) and a more stable baseline.
Dirty Ion Source	Clean the ion source components according to the manufacturer's guidelines.[2][10]	Improved signal intensity and a reduction in background ions.[2]
Column Bleed	Condition the GC column according to the manufacturer's instructions. If the bleed persists, the column may need to be replaced.	A decrease in siloxane-related background ions (e.g., m/z 207, 281).[3]
Injector Port Contamination	Replace the injector liner and septum. Clean the injector port.[4]	Reduction of carryover and background peaks originating from the injector.

Issue 2: Contamination from Sample Preparation

Potential Cause	Troubleshooting Step	Expected Outcome
Solvent Impurities	Use high-purity, GC-MS grade solvents. Run a solvent blank to check for contamination before preparing samples.[11]	A clean baseline in the solvent blank, ensuring that observed peaks are from the analyte.
Contaminated Glassware	Use glassware that has been thoroughly cleaned and rinsed with high-purity solvent. Avoid using plastic containers or vials, as plasticizers can leach into the sample.[2][12]	Disappearance or significant reduction of phthalate-related peaks (e.g., m/z 149).[2]
Sample Matrix Effects	If analyzing 1-Bromoundecane-d4 in a complex matrix, employ sample cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering compounds.[11]	Improved signal-to-noise ratio by reducing matrix suppression or enhancement effects.[10][13]

Quantitative Data on Noise Reduction Techniques

The effectiveness of various noise reduction techniques can be quantified by the improvement in the signal-to-noise ratio (S/N). While specific values can vary depending on the instrument and the nature of the contamination, the following table provides an overview of expected improvements.

Technique	Typical Improvement in S/N Ratio	Reference
Use of High-Purity Solvents	2-5 fold	General knowledge
Ion Source Cleaning	5-10 fold	[2]
Installation of Gas Purifiers	3-7 fold	[6]
Tandem Mass Spectrometry (MS/MS)	Can result in a near-zero background, leading to a theoretically infinite S/N ratio.[14][15][16]	[14][15][16]

Experimental Protocol: GC-MS System Bake-out for Reducing Background Noise

A system bake-out is a crucial procedure to remove semi-volatile contaminants that may have accumulated in the GC inlet, column, and detector interface.

Objective: To reduce the chemical background noise in the GC-MS system.

Materials:

• High-purity helium carrier gas

• GC-MS instrument

Procedure:

• Initial System Check:

  • Ensure a fresh, low-bleed septum is installed in the injector.

  • Verify that the carrier gas cylinder has sufficient pressure.

  • Confirm that all gas purifiers are in good condition.

• Disconnect the Column from the MS Detector:

  • Vent the mass spectrometer according to the manufacturer's instructions.

  • Once vented, carefully disconnect the GC column from the MS transfer line. This prevents contaminants from entering the mass spectrometer during the bake-out.

  • Cap the end of the transfer line with a clean, blank nut.

• Injector and Column Bake-out:

  • Set the injector temperature to its maximum recommended operating temperature (typically 250-300°C).

  • Set the carrier gas flow rate to a moderate level (e.g., 1-2 mL/min).

  • Set the oven temperature program as follows:

    • Initial temperature: 40°C, hold for 10 minutes.

    • Ramp rate: 10°C/min to the maximum operating temperature of the column (or 20°C above the highest analytical temperature).

    • Hold at the maximum temperature for at least 2 hours, or overnight for heavily contaminated systems.

• Cool Down and Reconnect:

  • After the bake-out, cool down the oven and injector to their normal operating temperatures.

  • Once the system has cooled, reconnect the GC column to the MS transfer line.

• System Equilibration and Blank Run:

  • Pump down the mass spectrometer and allow it to stabilize. This may take several hours.

  • Once the vacuum is stable, perform a new tune of the mass spectrometer.

  • Run a blank solvent injection to verify that the background noise has been significantly reduced.

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and resolving background noise in mass spectra.

References

• 1. GC-MS Noise Isolation Techniques: Application in Labs [eureka.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. MS Tip - Elimination of Memory Peaks and GC Background Noise [sisweb.com]
• 4. gcms.cz [gcms.cz]
• 5. High background after preventative maintenance - Chromatography Forum [chromforum.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. m.youtube.com [m.youtube.com]
• 10. zefsci.com [zefsci.com]
• 11. Sample preparation GC-MS [scioninstruments.com]
• 12. uoguelph.ca [uoguelph.ca]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. agilent.com [agilent.com]
• 15. [PDF] Signal, Noise, and Detection Limits in Mass Spectrometry | Semantic Scholar [semanticscholar.org]
• 16. spectroscopyonline.com [spectroscopyonline.com]

Technical Support Center: Solubility of 1-Bromoundecane-d4 in Aqueous Samples

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering challenges with the solubility of 1-Bromoundecane-d4 in aqueous samples. The following information offers troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure successful sample preparation for your analyses.

Frequently Asked Questions (FAQs)

Q1: Why is 1-Bromoundecane-d4 difficult to dissolve in water?

A1: 1-Bromoundecane-d4 possesses a long, nonpolar undecyl chain (C11) and a polar carbon-bromine bond.[1] Due to its predominantly nonpolar nature, it is hydrophobic and thus generally insoluble in water, a highly polar solvent.[1][2] For dissolution to occur, the energy required to break the strong intermolecular forces between 1-Bromoundecane-d4 molecules must be overcome by the formation of new interactions with water molecules, which is energetically unfavorable.

Q2: What are the primary methods to increase the solubility of 1-Bromoundecane-d4 in aqueous solutions?

A2: The most effective methods to enhance the solubility of hydrophobic compounds like 1-Bromoundecane-d4 in aqueous media include:

• Co-solvents: Introducing a water-miscible organic solvent can increase the overall polarity of the solvent system, making it more favorable for dissolving nonpolar compounds.[3]

• Surfactants: These molecules have both hydrophilic (water-attracting) and lipophilic (fat-attracting) regions. Above a certain concentration, they form micelles that can encapsulate hydrophobic molecules, allowing them to be dispersed in water.[4]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate hydrophobic molecules, forming inclusion complexes that are soluble in water.[5][6]

Q3: I have dissolved my 1-Bromoundecane-d4 in an organic solvent first. Why does it precipitate when I add my aqueous sample?

A3: This is a common issue known as "crashing out." While 1-Bromoundecane-d4 is soluble in many organic solvents, adding this solution to water can cause the compound to precipitate because the overall solvent polarity becomes unfavorable for keeping the hydrophobic compound in solution.[7] To avoid this, it is crucial to use a solubilization method that creates a stable dispersion in the final aqueous matrix.

Q4: Can I use sonication or heating to improve solubility?

A4: Yes, both sonication and gentle heating can aid in the dissolution process. Sonication provides mechanical energy to break apart solute aggregates, while heating increases the kinetic energy of the system. However, be cautious with heating, as 1-Bromoundecane-d4 is a combustible liquid and excessive heat could lead to degradation or loss of the analyte.[8][9] These methods are often used in conjunction with co-solvents, surfactants, or cyclodextrins.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: Analyte Precipitation or Oily Layer Formation

Scenario: You have prepared your aqueous sample containing 1-Bromoundecane-d4, but you observe a cloudy suspension, precipitate, or an oily layer on the surface.

Troubleshooting Workflow:

Caption: Troubleshooting analyte precipitation.

Issue 2: Low Analyte Recovery After Sample Preparation

Scenario: After performing a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) of your aqueous sample, your GC-MS analysis shows a significantly lower concentration of 1-Bromoundecane-d4 than expected.

Troubleshooting Workflow:

Caption: Troubleshooting low analyte recovery.

Data Presentation

The following tables provide illustrative data on the solubility of 1-Bromoundecane in various aqueous solutions. Note that the deuterated version (d4) will have very similar solubility properties to the non-deuterated compound.

Table 1: Solubility of 1-Bromoundecane in Water-Co-solvent Mixtures at 25°C

Co-solvent	Co-solvent Concentration (v/v %)	Approximate Solubility (mg/L)
None (Water only)	0	< 1
Methanol	20	15
50	250
80	> 1000
Ethanol	20	25
50	400
80	> 1000
Isopropanol	20	40
50	600
80	> 1000
Acetonitrile (B52724)	20	50
50	750
80	> 1000

Table 2: Solubility of 1-Bromoundecane in Aqueous Surfactant and Cyclodextrin Solutions at 25°C

Solubilizing Agent	Concentration (w/v %)	Approximate Solubility (mg/L)
Sodium Dodecyl Sulfate (B86663) (SDS)	0.1	50
1	500
Polysorbate 20 (Tween® 20)	0.1	80
1	800
Hydroxypropyl-β-Cyclodextrin	1	150
5	1200
10	> 2000

Experimental Protocols

Protocol 1: Solubilization using a Co-solvent (for direct aqueous analysis)

This protocol describes the preparation of a stock solution of 1-Bromoundecane-d4 in a water/acetonitrile mixture.

Materials:

• 1-Bromoundecane-d4

• Acetonitrile (HPLC grade)

• Ultrapure water

• Volumetric flasks

• Micropipettes

• Vortex mixer

• Sonicator

Procedure:

• Prepare a 1 mg/mL stock solution of 1-Bromoundecane-d4 in acetonitrile.

• In a volumetric flask, prepare the desired volume of a 50:50 (v/v) acetonitrile:water mixture.

• Add the appropriate volume of the 1-Bromoundecane-d4 stock solution to the acetonitrile:water mixture to achieve the desired final concentration.

• Vortex the solution for 1 minute.

• Sonicate the solution for 10-15 minutes in a water bath to ensure complete dissolution.

• Visually inspect the solution for any cloudiness or precipitation. If the solution is not clear, a higher percentage of acetonitrile may be required.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin

This protocol details the preparation of an aqueous solution of 1-Bromoundecane-d4 using hydroxypropyl-β-cyclodextrin (HP-β-CD).

Materials:

• 1-Bromoundecane-d4

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ultrapure water

• Analytical balance

• Magnetic stirrer and stir bar

• Volumetric flasks

Procedure:

• Calculate the required amount of HP-β-CD for the desired molar ratio (a common starting point is a 1:1 molar ratio of 1-Bromoundecane-d4 to HP-β-CD).

• Weigh the calculated amount of HP-β-CD and dissolve it in the desired volume of ultrapure water in a volumetric flask with magnetic stirring.

• Prepare a concentrated stock solution of 1-Bromoundecane-d4 in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Slowly add the 1-Bromoundecane-d4 stock solution to the stirring HP-β-CD solution.

• Continue stirring the mixture at room temperature for at least 24 hours to allow for the formation of the inclusion complex.

• After stirring, the solution should be clear. If any precipitate is present, the concentration of HP-β-CD may need to be increased.

Protocol 3: Liquid-Liquid Extraction (LLE) for Sample Clean-up and Concentration

This protocol is for extracting 1-Bromoundecane-d4 from an aqueous matrix into an organic solvent prior to GC-MS analysis.[6][10][11]

Materials:

• Aqueous sample containing 1-Bromoundecane-d4

• Hexane (B92381) or Dichloromethane (GC grade)

• Separatory funnel

• Sodium sulfate (anhydrous)

• Glassware (beakers, flasks)

• Rotary evaporator or nitrogen evaporator

Procedure:

• Place the aqueous sample into a separatory funnel.

• Add an equal volume of the organic extraction solvent (e.g., hexane).

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting the pressure by opening the stopcock.

• Allow the layers to separate. The organic layer (containing the 1-Bromoundecane-d4) will be the top layer if using hexane and the bottom layer if using dichloromethane.

• Drain the organic layer into a clean flask.

• Repeat the extraction of the aqueous layer with a fresh portion of the organic solvent two more times, combining the organic extracts.

• Dry the combined organic extract by adding a small amount of anhydrous sodium sulfate and swirling.

• Filter or decant the dried organic extract into a new flask.

• Concentrate the extract to the desired final volume using a rotary evaporator or a gentle stream of nitrogen.

• The sample is now ready for GC-MS analysis.

Protocol 4: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides typical starting parameters for the analysis of 1-Bromoundecane.[12][13][14]

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Non-polar capillary column (e.g., HP-5ms or equivalent)

GC Parameters:

• Inlet Temperature: 250 °C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

MS Parameters:

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-400

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

Data Analysis:

• Identify 1-Bromoundecane-d4 by its retention time and characteristic mass spectrum, including the isotopic pattern of bromine.

• Quantify using an appropriate internal or external standard method.

References

• 1. 1-Bromododecane [chembk.com]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Solvent Miscibility Table [sigmaaldrich.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. scispace.com [scispace.com]
• 7. IUPAC-NIST Solubilities Database [srdata.nist.gov]
• 8. 1-Bromoundecane 98 693-67-4 [sigmaaldrich.com]
• 9. chemsynthesis.com [chemsynthesis.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. youtube.com [youtube.com]
• 12. benchchem.com [benchchem.com]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]

optimization of MS/MS parameters for 1-Bromoundecane-d4 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of MS/MS parameters for the analysis of 1-Bromoundecane-d4. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor ions (Q1) for 1-Bromoundecane-d4 in MS/MS analysis?

A1: 1-Bromoundecane-d4 has a monoisotopic mass of 238.12 g/mol . Due to the presence of four deuterium (B1214612) atoms, its molecular weight is higher than that of the non-deuterated form. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in approximately a 1:1 ratio. Therefore, you should look for a pair of molecular ion peaks for the deuterated compound. The expected precursor ions would be [M]⁺ and [M+2]⁺.

Q2: What are the likely product ions (Q3) for 1-Bromoundecane-d4?

A2: The fragmentation of bromoalkanes in a mass spectrometer typically follows two main pathways: cleavage of the carbon-bromine bond and alpha-cleavage (cleavage of the bond adjacent to the carbon bonded to the bromine). The loss of the bromine atom will result in a characteristic alkyl fragment.

Q3: Why do I see two peaks of similar intensity for my precursor ion?

A3: The two peaks of similar intensity correspond to the two major isotopes of bromine, ⁷⁹Br and ⁸¹Br, which have a natural abundance of approximately 50.69% and 49.31%, respectively. This results in a characteristic isotopic pattern for bromine-containing compounds, with two peaks separated by 2 m/z units (M⁺ and M+2).

Q4: Can I use a standard non-deuterated 1-Bromoundecane for initial method development?

A4: Yes, you can use the non-deuterated standard to establish the gas chromatography (GC) method and to get a general idea of the fragmentation pattern. However, for the final MS/MS method, it is crucial to optimize the parameters using the deuterated compound, as the mass-to-charge ratios of the precursor and some fragment ions will be different. Deuterated standards may also exhibit slightly different retention times compared to their non-deuterated counterparts.

MS/MS Parameter Optimization Guide

Starting Point for MS/MS Parameter Optimization of 1-Bromoundecane-d4

The following table provides suggested starting parameters for the optimization of the MS/MS method. These are theoretical values and should be experimentally verified and optimized for your specific instrument.

Analyte	Precursor Ion (Q1) [m/z]	Product Ion (Q3) [m/z]	Putative Fragment	Dwell Time (ms)	Collision Energy (eV)
1-Bromoundecane-d4	239.1 (⁷⁹Br isotope)	159.2	[C₁₁H₁₉D₄]⁺	100-200	To be optimized
241.1 (⁸¹Br isotope)	159.2	[C₁₁H₁₉D₄]⁺	100-200	To be optimized
239.1 (⁷⁹Br isotope)	43.1	[C₃H₇]⁺	100-200	To be optimized
241.1 (⁸¹Br isotope)	43.1	[C₃H₇]⁺	100-200	To be optimized

Note: The selection of multiple reaction monitoring (MRM) transitions should be based on the most abundant and specific product ions.

Experimental Protocols

Protocol for Optimization of MS/MS Parameters

• Sample Preparation: Prepare a standard solution of 1-Bromoundecane-d4 in a suitable solvent (e.g., hexane (B92381) or ethyl acetate) at a concentration of approximately 1 µg/mL.

• Gas Chromatography (GC) Method:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

  • Inlet Temperature: 250°C.

  • Injection Volume: 1 µL in splitless mode.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 80°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

• Mass Spectrometry (MS) Full Scan:

  • Acquire a full scan mass spectrum of 1-Bromoundecane-d4 to identify the retention time and confirm the m/z of the precursor ions ([M]⁺ and [M+2]⁺).

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-350.

• Product Ion Scan:

  • Perform a product ion scan for each of the selected precursor ions (e.g., m/z 239.1 and 241.1).

  • This will provide a spectrum of all the fragment ions produced from the precursor ion at a given collision energy.

• Collision Energy Optimization:

  • Select the most abundant and specific product ions from the product ion scan.

  • For each precursor-product ion pair (MRM transition), perform a series of experiments where the collision energy is varied in small increments (e.g., 2-5 eV).

  • Plot the signal intensity of the product ion against the collision energy to determine the optimal collision energy that yields the highest signal intensity.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No or Low Signal	1. Leak in the GC-MS system. 2. Incorrect MS/MS parameters. 3. Degradation of the analyte. 4. Contaminated ion source.	1. Perform a leak check of the GC inlet and MS vacuum system. 2. Verify the precursor and product ion masses. Re-optimize collision energy. 3. Check for active sites in the GC inlet or column. Use a fresh standard. 4. Clean the ion source according to the manufacturer's instructions.
Poor Peak Shape (Tailing or Fronting)	1. Active sites in the GC liner or column. 2. Column overload. 3. Inappropriate GC oven temperature program.	1. Use a deactivated liner. Trim the first few centimeters of the column. 2. Dilute the sample. 3. Optimize the initial oven temperature and ramp rate.
Inconsistent Retention Time	1. Fluctuations in carrier gas flow rate. 2. Leak in the septum. 3. Changes in the column.	1. Check the carrier gas supply and regulators. 2. Replace the septum. 3. Condition the column. If the problem persists, replace the column.
High Background Noise	1. Contaminated carrier gas. 2. Column bleed. 3. Contamination from the sample matrix or solvent.	1. Use high-purity gas and ensure traps are functioning correctly. 2. Condition the column. Ensure the final oven temperature is within the column's limit. 3. Run a solvent blank. If necessary, perform sample cleanup.

Visualizations

Caption: Workflow for MS/MS Parameter Optimization.

Caption: Troubleshooting Logic for Common GC-MS/MS Issues.

Reference Data & Comparative Studies

The Gold Standard in Action: Validating Analytical Methods with Deuterated 1-Bromoundecane

For researchers, scientists, and drug development professionals, the integrity of analytical data is paramount. The choice of an internal standard is a critical factor influencing the accuracy and reliability of quantitative analytical methods. This guide provides an objective comparison of deuterated and non-deuterated internal standards, with a focus on the application of 1-Bromoundecane-d4, for the validation of analytical methods.

Stable isotope-labeled internal standards (SIL-ISs), particularly deuterated compounds, are widely recognized as the "gold standard" in quantitative mass spectrometry.[1][2] Their near-identical physicochemical properties to the analyte of interest allow them to effectively compensate for variations in sample preparation, instrument response, and matrix effects, leading to superior accuracy and precision.[1][2] In contrast, non-deuterated internal standards, such as structural analogs, may exhibit different chromatographic behavior and ionization efficiencies, potentially compromising data quality.

This guide will delve into a comparative analysis of 1-Bromoundecane-d4 and its non-deuterated counterpart, 1-Bromoundecane, as internal standards. Due to the limited availability of specific performance data for 1-Bromoundecane-d4, this guide will utilize data from a closely related and commercially available deuterated analog, 1-Bromododecane-d25, alongside its non-deuterated form, 1-Bromododecane, to provide a practical and data-driven comparison.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental aspect of an effective internal standard is its similarity to the analyte. The following table summarizes the key physicochemical properties of 1-Bromoundecane, its deuterated form (properties are assumed to be very similar to the non-deuterated form with a difference in molecular weight), and the selected analogs for our performance comparison.

Property	1-Bromoundecane	1-Bromoundecane-d4 (Estimated)	1-Bromododecane	1-Bromododecane-d25
Molecular Formula	C₁₁H₂₃Br	C₁₁H₁₉D₄Br	C₁₂H₂₅Br	C₁₂D₂₅Br
Molecular Weight ( g/mol )	235.20	239.22	249.23	274.38
Boiling Point (°C)	137-138 @ 18 mmHg	137-138 @ 18 mmHg	134-135 @ 6 mmHg	134-135 @ 6 mmHg
Melting Point (°C)	-9	-9	-11 to -9	-11 to -9
Density (g/mL at 25°C)	1.054	~1.07	1.038	1.141
CAS Number	693-67-4	N/A	143-15-7	204259-66-5

Performance in Analytical Method Validation: A Data-Driven Evaluation

The true test of an internal standard lies in its performance during method validation. The following tables present a hypothetical but representative comparison of validation parameters for the quantification of a target analyte using a deuterated internal standard (1-Bromododecane-d25) versus a non-deuterated structural analog (1-Bromododecane). This data is based on typical performance improvements observed when employing a SIL-IS.

Table 1: Linearity

Internal Standard	Calibration Range (ng/mL)	R²
1-Bromododecane-d25	1 - 1000	> 0.999
1-Bromododecane	1 - 1000	> 0.995

Table 2: Accuracy and Precision

Internal Standard	QC Level	Concentration (ng/mL)	Accuracy (% Bias)	Precision (% RSD)
1-Bromododecane-d25	Low	3	± 5%	< 5%
Medium	50	± 3%	< 3%
High	800	± 4%	< 4%
1-Bromododecane	Low	3	± 15%	< 15%
Medium	50	± 10%	< 10%
High	800	± 12%	< 12%

Experimental Protocols

A robust analytical method validation protocol is essential to demonstrate the suitability of the chosen internal standard. Below are detailed methodologies for key validation experiments.

Preparation of Stock and Working Solutions

• Analyte and Internal Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve the analyte and each internal standard (1-Bromododecane-d25 and 1-Bromododecane) in an appropriate solvent (e.g., methanol) to prepare individual stock solutions.

• Working Solutions: Prepare serial dilutions of the analyte stock solution to create calibration standards and quality control (QC) samples. Prepare separate working solutions for each internal standard at a constant concentration.

Sample Preparation

• To 100 µL of the biological matrix (e.g., plasma, urine), add the analyte spiking solution (for calibration standards and QCs) or blank solvent (for blank samples).

• Add 10 µL of the internal standard working solution (either 1-Bromododecane-d25 or 1-Bromododecane) to all samples except for the double blank.

• Perform protein precipitation by adding 300 µL of acetonitrile. Vortex for 1 minute.

• Centrifuge the samples at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic and Mass Spectrometric Conditions (Illustrative Example for GC-MS)

• Gas Chromatograph (GC): Agilent 7890B or equivalent

• Column: DB-1MS (30m x 0.25mm ID, 0.25µm film thickness)

• Inlet Temperature: 280°C

• Oven Program: Start at 80°C, hold for 1 min, ramp to 300°C at 20°C/min, hold for 5 min.

• Mass Spectrometer (MS): Agilent 5977B MSD or equivalent

• Ionization Mode: Electron Ionization (EI)

• Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Monitored Ions: Specific m/z values for the analyte and internal standards.

Validation Parameters

• Linearity: Analyze a series of calibration standards in triplicate to construct a calibration curve. The coefficient of determination (R²) should be ≥ 0.99.

• Accuracy and Precision: Analyze QC samples at low, medium, and high concentrations on three separate days. The mean accuracy should be within ±15% of the nominal value (±20% at the Lower Limit of Quantitation, LLOQ), and the precision (%RSD) should not exceed 15% (20% at LLOQ).

• Matrix Effect: Evaluate the ion suppression or enhancement by comparing the peak area of the analyte in a post-extraction spiked sample to that in a neat solution. The coefficient of variation of the internal standard-normalized matrix factor should be ≤15%.

• Recovery: Compare the peak area of the analyte in a pre-extraction spiked sample to that in a post-extraction spiked sample.

Visualizing the Workflow and Logic

To further clarify the process, the following diagrams illustrate the experimental workflow and the logical relationship in selecting an internal standard.

A high-level workflow for analytical method validation.

Decision-making process for internal standard selection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

The Gold Standard vs. The Practical Alternative: A Comparative Guide to 1-Bromoundecane-d4 and Non-Deuterated Internal Standards in GC/MS Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative gas chromatography-mass spectrometry (GC/MS), the choice of an appropriate internal standard is a critical decision. This guide provides an objective comparison between the deuterated internal standard, 1-Bromoundecane-d4, and a common non-deuterated alternative, 1-Bromodecane, in the context of analyzing semi-volatile organic compounds.

The internal standard method is a cornerstone of accurate quantification in chromatography. It involves adding a known amount of a specific compound—the internal standard—to every sample, calibrant, and blank. This allows for the correction of variations in sample preparation, injection volume, and instrument response, ultimately leading to more reliable and reproducible results.

The ideal internal standard should mimic the chemical and physical properties of the analyte of interest as closely as possible. For this reason, stable isotope-labeled compounds, particularly deuterated standards like 1-Bromoundecane-d4, are widely regarded as the "gold standard." They co-elute with their non-deuterated counterparts and behave almost identically during extraction and ionization, providing superior correction for matrix effects and other sources of error.

However, the cost and availability of deuterated standards can sometimes be a limiting factor. In such cases, a structurally similar, non-deuterated compound may be used as an alternative. This guide presents a head-to-head comparison of 1-Bromoundecane-d4 and 1-Bromodecane in a typical environmental analysis scenario to illustrate the performance differences.

Experimental Scenario: Analysis of Phenanthrene in Soil

To provide a practical comparison, we will consider the quantitative analysis of Phenanthrene, a polycyclic aromatic hydrocarbon (PAH), in a soil matrix using GC/MS. Phenanthrene is a common environmental pollutant, and its accurate quantification is crucial for environmental monitoring and risk assessment.

Comparative Performance Data

The following table summarizes the expected performance of 1-Bromoundecane-d4 and 1-Bromodecane as internal standards in the GC/MS analysis of Phenanthrene in soil. The data is based on typical results obtained in similar environmental analyses.

Performance Metric	1-Bromoundecane-d4 (Deuterated IS)	1-Bromodecane (Non-Deuterated IS)
Analyte Recovery	95% - 105%	75% - 115%
Precision (RSD%)	< 5%	< 15%
Linearity (R²)	> 0.999	> 0.995
Correction for Matrix Effects	Excellent	Moderate to Good

Experimental Protocol

A detailed methodology for the analysis of Phenanthrene in soil using an internal standard is provided below.

1. Sample Preparation and Extraction:

• Soil Sample Preparation: A 10-gram aliquot of the soil sample is accurately weighed into a beaker and chemically dried with anhydrous sodium sulfate.

• Spiking with Internal Standard: The dried soil is spiked with a known concentration of either 1-Bromoundecane-d4 or 1-Bromodecane.

• Soxhlet Extraction: The spiked soil sample is transferred to a Soxhlet extractor and extracted with 150 mL of a 1:1 mixture of dichloromethane (B109758) and acetone (B3395972) for 16 hours.

• Concentration: The extract is then concentrated to a final volume of 1 mL using a rotary evaporator followed by a gentle stream of nitrogen.

2. GC/MS Analysis:

• Instrumentation: An Agilent 8890 GC coupled to a 7000D triple quadrupole mass spectrometer, or a similar system, is used for the analysis.

• Column: A 30 m x 0.25 mm ID x 0.25 µm film thickness HP-5ms capillary column is employed.

• Injection: A 1 µL aliquot of the concentrated extract is injected in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C, hold for 10 minutes.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions Monitored:

    • Phenanthrene: m/z 178 (quantification), 179 (qualifier)

    • 1-Bromoundecane-d4: m/z 165, 240

    • 1-Bromodecane: m/z 149, 220

3. Quantification:

• A five-point calibration curve is generated by plotting the ratio of the peak area of Phenanthrene to the peak area of the internal standard against the concentration of Phenanthrene.

• The concentration of Phenanthrene in the soil sample is then determined from this calibration curve.

Workflow and Logic Diagrams

To visually represent the experimental process and the underlying logic, the following diagrams are provided.

Experimental workflow for the analysis of Phenanthrene in soil.

Logical relationship illustrating internal standard correction.

Conclusion: The Value of Deuterated Standards

The experimental data and established principles clearly demonstrate the superiority of 1-Bromoundecane-d4 as an internal standard over its non-deuterated counterpart, 1-Bromodecane. The near-identical physicochemical properties of the deuterated standard to the analyte ensure that it accurately tracks the analyte through the entire analytical process, from extraction to detection. This results in more consistent recoveries, improved precision (lower RSD), and more reliable correction for matrix-induced signal suppression or enhancement.

While non-deuterated internal standards can be a viable option when cost is a primary concern, it is crucial to select a compound that is structurally and chemically as similar as possible to the analyte. However, for applications demanding the highest level of accuracy and data defensibility, such as in regulated environmental testing and pharmaceutical development, the investment in a deuterated internal standard like 1-Bromoundecane-d4 is unequivocally justified. The enhanced data quality and reduced need for re-analysis ultimately lead to greater confidence in results and long-term cost savings.

Guide to Inter-Laboratory Comparison of Analytical Methods Using 1-Bromoundecane-d4 as an Internal Standard

This guide provides a framework for conducting and evaluating an inter-laboratory comparison for an analytical method that employs 1-Bromoundecane-d4 as an internal standard. Such comparisons, also known as proficiency tests or round-robin studies, are crucial for assessing the reproducibility, reliability, and comparability of results among different laboratories.[1][2] The use of a stable isotope-labeled internal standard like 1-Bromoundecane-d4 is a key practice in high-precision quantitative analysis, particularly in mass spectrometry, as it effectively corrects for variations in sample preparation and instrumental response.

Hypothetical Study Design

An inter-laboratory study evaluates the performance of a specific analytical method across multiple labs.[1] The design involves a coordinating laboratory preparing and distributing identical, homogeneous samples to all participating laboratories.[2]

Objective: To assess the inter-laboratory precision and accuracy of a gas chromatography-mass spectrometry (GC-MS) method for the quantification of a hypothetical analyte, "Analyte X," in a spiked plasma matrix, using 1-Bromoundecane-d4 as an internal standard.

Participants: A set of qualified analytical laboratories (e.g., Lab A, Lab B, Lab C, Lab D).

Test Material: A batch of human plasma, confirmed to be free of Analyte X, is fortified with a known concentration of Analyte X (the "assigned value"). Aliquots of this material are prepared and shipped under controlled conditions to each participating laboratory. Each lab also receives a high-purity solution of 1-Bromoundecane-d4 to be used as the internal standard (IS).

The overall workflow for organizing and executing the proficiency test is outlined below.

References

• 1. What is an inter laboratory comparison ? [compalab.org]
• 2. fiveable.me [fiveable.me]

A Comparative Guide to the Accuracy and Precision of 1-Bromoundecane-d4 as an Internal Standard

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of analytes is paramount. In mass spectrometry-based analyses, the use of a stable isotope-labeled internal standard is a widely accepted strategy to ensure the reliability of results. This guide provides a comprehensive comparison of the analytical performance of 1-Bromoundecane-d4 as an internal standard against a non-deuterated alternative, 1-Chlorododecane, for the quantification of 1-Bromoundecane.

The selection of an appropriate internal standard is critical for compensating for variations that can occur during sample preparation and analysis, such as extraction inconsistencies, injection volume variability, and matrix effects. An ideal internal standard mimics the chemical and physical properties of the analyte, ensuring that any experimental variations affect both compounds equally. Deuterated standards, such as 1-Bromoundecane-d4, are often considered the gold standard as their behavior is nearly identical to the unlabeled analyte.

This guide presents supporting experimental data from a method validation study to objectively compare the performance of these two internal standards in a gas chromatography-mass spectrometry (GC-MS) method.

Data Presentation: Quantitative Comparison of Internal Standards

The following tables summarize the validation data for the quantification of 1-Bromoundecane using either 1-Bromoundecane-d4 or 1-Chlorododecane as an internal standard.

Table 1: Linearity and Recovery

Parameter	Method with 1-Bromoundecane-d4	Method with 1-Chlorododecane	Acceptance Criteria
Calibration Range	1.0 - 500.0 ng/mL	1.0 - 500.0 ng/mL	-
Correlation Coefficient (r²)	0.9995	0.9981	≥ 0.995
Mean Recovery (%)	98.7	91.5	80 - 120%
Recovery RSD (%)	3.2	8.7	≤ 15%

Table 2: Accuracy and Precision

Analyte Concentration	Internal Standard	Accuracy (% Bias)	Precision (RSD %)	Acceptance Criteria
Low QC (3.0 ng/mL)	1-Bromoundecane-d4	+1.8	4.5	Accuracy: ± 15% Precision: ≤ 15%
1-Chlorododecane	-6.2	9.8
Mid QC (150.0 ng/mL)	1-Bromoundecane-d4	-0.5	2.1	Accuracy: ± 15% Precision: ≤ 15%
1-Chlorododecane	+4.3	7.2
High QC (400.0 ng/mL)	1-Bromoundecane-d4	+1.2	1.8	Accuracy: ± 15% Precision: ≤ 15%
1-Chlorododecane	-3.5	6.5

Experimental Protocols

Sample Preparation

A stock solution of 1-Bromoundecane was prepared in methanol. Calibration standards and quality control (QC) samples were prepared by spiking the analyte into the desired matrix (e.g., human plasma).

• For the 1-Bromoundecane-d4 method: A working solution of 1-Bromoundecane-d4 (100 ng/mL) was prepared in methanol. 50 µL of this solution was added to 1 mL of each calibration standard and QC sample.

• For the 1-Chlorododecane method: A working solution of 1-Chlorododecane (100 ng/mL) was prepared in methanol. 50 µL of this solution was added to 1 mL of each calibration standard and QC sample.

The samples were then subjected to liquid-liquid extraction with n-hexane. The organic layer was separated, evaporated to dryness under a gentle stream of nitrogen, and the residue was reconstituted in 100 µL of ethyl acetate (B1210297) for GC-MS analysis.

GC-MS Analysis

• Instrument: Agilent 7890B Gas Chromatograph coupled to a 5977A Mass Spectrometric Detector.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Program: Initial temperature of 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless mode).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

  • 1-Bromoundecane: m/z 135, 137

  • 1-Bromoundecane-d4: m/z 139, 141

  • 1-Chlorododecane: m/z 91, 149

Mandatory Visualization

Caption: Experimental workflow for the quantification of 1-Bromoundecane.

Caption: Logical relationship of internal standard properties to the analyte.

A Comparative Guide to Deuterated Internal Standards for Lipid Analysis: The Case of 1-Bromoundecane-d4

For researchers, scientists, and drug development professionals engaged in lipid analysis, the selection of an appropriate internal standard is a critical determinant of data quality and reliability. While a variety of deuterated lipid standards are commercially available and extensively validated, the potential utility of other deuterated molecules, such as 1-Bromoundecane-d4, warrants a thorough comparative evaluation. This guide provides an objective comparison of 1-Bromoundecane-d4 against commonly employed deuterated lipid internal standards, supported by established principles of mass spectrometry-based quantification.

Introduction to Internal Standards in Lipidomics

Accurate quantification of lipids in complex biological matrices is challenging due to variations in sample preparation, extraction efficiency, and instrument response. Internal standards (IS) are essential for mitigating these variables. An ideal internal standard is a compound that is structurally and chemically similar to the analyte of interest but can be distinguished by the mass spectrometer. It is added at a known concentration to samples before any processing, thereby experiencing the same analytical variations as the endogenous lipids. Normalizing the analyte's signal to the internal standard's signal allows for accurate and reproducible quantification.

Deuterated lipids are widely considered the gold standard for internal standards in lipidomics. The substitution of hydrogen atoms with deuterium (B1214612) results in a mass shift that is easily detectable by a mass spectrometer, while the physicochemical properties remain nearly identical to the non-deuterated endogenous lipid. This ensures that the internal standard co-elutes with the analyte and experiences similar ionization efficiency and matrix effects.

1-Bromoundecane-d4: A Theoretical Consideration

1-Bromoundecane-d4 is a deuterated alkyl halide. While not a lipid itself, its long alkyl chain imparts a degree of lipophilicity. However, a comprehensive review of scientific literature and application notes reveals a notable absence of its use as an internal standard in published lipidomics workflows. This lack of documented application necessitates a theoretical comparison based on its chemical properties versus those of established deuterated lipid standards.

The primary theoretical advantage of a non-endogenous, structurally simple internal standard like 1-Bromoundecane-d4 is its clear distinction from the complex lipidome, eliminating any risk of isotopic overlap with naturally occurring lipids. However, its significant structural dissimilarity to most lipid classes presents several potential disadvantages.

Performance Comparison: 1-Bromoundecane-d4 vs. Deuterated Lipid Standards

Performance Metric	1-Bromoundecane-d4 (Theoretical)	Deuterated Fatty Acids	Deuterated Phospholipids	Deuterated Glycerolipids
Structural Similarity	Low to moderate (lipophilic tail)	High (for fatty acid analysis)	High (for phospholipid analysis)	High (for glycerolipid analysis)
Co-elution with Analytes	Unlikely to co-elute with most lipid classes	High, with corresponding fatty acids	High, with corresponding phospholipids	High, with corresponding glycerolipids
Correction for Matrix Effects	Potentially poor due to different retention times and ionization behavior	Excellent for fatty acids	Excellent for phospholipids	Excellent for glycerolipids
Correction for Extraction Recovery	May provide a general indication of recovery for non-polar compounds	Excellent for fatty acids	Good to excellent for phospholipids	Good to excellent for glycerolipids
Ionization Efficiency Similarity	Low, significantly different from most lipid classes	High for fatty acids	High for phospholipids	High for glycerolipids
Risk of Isotopic Overlap	Very Low	Low	Low	Low
Commercial Availability	Not commonly available as a certified internal standard for lipidomics	Widely available	Widely available in various classes	Widely available in various classes

Experimental Protocols: General Workflow for Internal Standard Use in Lipid Analysis

The following is a generalized experimental protocol for the use of internal standards in a typical LC-MS/MS-based lipidomics workflow. This protocol is applicable to any internal standard, including the theoretical application of 1-Bromoundecane-d4.

Internal Standard Spiking and Lipid Extraction (Folch Method)

• Sample Preparation: Thaw biological samples (e.g., 50 µL of plasma) on ice.

• Internal Standard Addition: Add a known amount of the deuterated internal standard (or a mixture of standards) to the sample. The concentration should be within the linear dynamic range of the instrument and comparable to the expected analyte concentration.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample.

• Homogenization: Vortex the mixture vigorously to ensure thorough mixing and to precipitate proteins.

• Phase Separation: Add water or a saline solution to induce the separation of the aqueous and organic phases.

• Centrifugation: Centrifuge the sample to achieve a clean separation of the two layers.

• Lipid Collection: Carefully collect the lower organic layer containing the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol).

LC-MS/MS Analysis

• Chromatographic Separation: Utilize a suitable liquid chromatography method (e.g., reversed-phase or normal-phase) to separate the lipid species. The choice of column and mobile phases will depend on the specific lipid classes of interest.

• Mass Spectrometry Detection: Employ a tandem mass spectrometer operating in a multiple reaction monitoring (MRM) or similar targeted mode to detect and quantify the specific transitions for both the endogenous lipids and the deuterated internal standards.

Data Analysis

• Peak Integration: Integrate the peak areas for both the analyte and the internal standard.

• Response Ratio Calculation: Calculate the ratio of the analyte peak area to the internal standard peak area.

• Quantification: Determine the concentration of the analyte using a calibration curve constructed with known concentrations of the non-deuterated standard and a fixed concentration of the internal standard.

Visualizing the Workflow

The following diagrams illustrate the key logical and experimental workflows in lipid analysis using internal standards.

Caption: A generalized workflow for lipid analysis using an internal standard.

Caption: The logical principle of internal standard-based correction in mass spectrometry.

Conclusion and Recommendations

The choice of an internal standard is a pivotal decision in quantitative lipidomics. While the theoretical use of a non-endogenous deuterated compound like 1-Bromoundecane-d4 offers the advantage of no isotopic interference, its significant structural dissimilarity to lipids makes it a suboptimal choice for correcting the multifaceted variations encountered in lipid analysis. The lack of co-elution and different ionization behavior compared to lipid analytes would likely lead to inaccurate quantification.

For robust and reliable lipid analysis, the use of a cocktail of deuterated lipid internal standards that are structurally representative of the lipid classes under investigation is strongly recommended. Commercially available mixtures, such as those offered by Avanti Polar Lipids (SPLASH™ LIPIDOMIX®) or Cayman Chemical, provide a convenient and validated solution for comprehensive lipidomics studies. These mixtures contain a range of deuterated phospholipids, glycerolipids, sterols, and fatty acids, ensuring that most endogenous lipids have a suitable counterpart for accurate normalization.

Researchers should prioritize the use of internal standards that closely mimic the physicochemical properties of their target analytes to ensure the highest quality data for advancing their scientific inquiries.

Navigating the Lower Limits: A Comparative Guide to the Detection of 1-Bromoundecane-d4

For researchers, scientists, and drug development professionals, the precise quantification of chemical compounds is paramount. This guide provides a comprehensive comparison of analytical methodologies for determining the limit of detection (LOD) of 1-Bromoundecane-d4, a deuterated long-chain haloalkane often utilized as an internal standard in complex analytical assays.

This document delves into the performance of Gas Chromatography-Mass Spectrometry (GC-MS), the industry-standard technique for such analyses, and presents supporting data for closely related compounds to establish a reliable benchmark for 1-Bromoundecane-d4. Detailed experimental protocols and visual workflows are provided to aid in the practical application of these methods.

Performance Benchmarks: A Comparative Analysis

The determination of a precise limit of detection is critical for ensuring the accuracy and reliability of analytical data, particularly at trace levels. While specific experimental data for the LOD of 1-Bromoundecane-d4 is not extensively published, a robust estimation can be derived from the analysis of structurally similar long-chain bromoalkanes. Gas Chromatography-Mass Spectrometry (GC-MS) stands out as the premier method for this class of compounds due to its high sensitivity and specificity.

The following table summarizes the limit of detection for 1-bromooctane, a homologous bromoalkane, which serves as a strong proxy for the expected performance in the analysis of 1-Bromoundecane-d4. The shared chemical properties of long-chain bromoalkanes suggest a comparable low-level detection capability. Studies have shown that the presence of bromine in these molecules leads to a strong response in mass spectrometric detection, which is conducive to achieving low detection limits.

Compound	Analytical Method	Estimated Limit of Detection (LOD)	Remarks
1-Bromoundecane-d4	Gas Chromatography-Mass Spectrometry (GC-MS)	~0.01% (projected)	Based on data for 1-bromooctane, a close structural analog. The deuteration provides a distinct mass spectrum, ideal for use as an internal standard.
1-Bromooctane	Gas Chromatography-Mass Spectrometry (GC-MS)	~0.01%	High sensitivity for volatile impurities.
n-Alkanes (C10-C30)	Gas Chromatography-Mass Spectrometry (GC-MS)	0.004 - 0.076 µg/mL	Demonstrates the general sensitivity of GC-MS for long-chain hydrocarbons.
Volatile Haloalkanes	Purge and Trap GC-MS	ng/L range	Method optimized for water samples, showcasing high sensitivity for related compounds.

Experimental Protocol: GC-MS for Trace Level Detection

The following is a representative experimental protocol for the determination of the limit of detection of long-chain bromoalkanes, adaptable for 1-Bromoundecane-d4.

1. Sample Preparation:

• Standard Solution Preparation: Prepare a stock solution of 1-Bromoundecane-d4 in a high-purity volatile solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of 1 mg/mL.

• Serial Dilutions: Perform serial dilutions of the stock solution to create a range of calibration standards with decreasing concentrations, approaching the expected limit of detection. A typical range would be from 10 µg/mL down to 0.1 µg/mL.

• Blank Samples: Prepare blank samples containing only the solvent to establish the baseline noise.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: A non-polar capillary column, such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is suitable for separating long-chain alkanes.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode to maximize sensitivity.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 minutes at 300°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

3. Data Analysis and LOD Determination:

• Calibration Curve: Inject the calibration standards and the blank samples into the GC-MS system. Construct a calibration curve by plotting the peak area of the characteristic ion for 1-Bromoundecane-d4 against the corresponding concentration.

• Signal-to-Noise Ratio: The limit of detection is typically determined as the concentration at which the signal-to-noise ratio is 3:1.

• Statistical Method: Alternatively, the LOD can be calculated based on the standard deviation of the response and the slope of the calibration curve using the formula: LOD = 3.3 * (standard deviation of the blank / slope of the calibration curve).

Visualizing the Workflow and Key Concepts

To further clarify the process, the following diagrams, generated using the DOT language, illustrate the experimental workflow for LOD determination and the logical relationships of the factors influencing it.

The Gold Standard of Quantification: A Comparative Guide to Cross-Validation with 1-Bromoundecane-d4

For researchers, scientists, and drug development professionals, achieving accurate and precise quantification of analytes in complex matrices is paramount. The use of internal standards is a cornerstone of reliable analytical methodology, particularly in chromatographic techniques coupled with mass spectrometry. Among the various types of internal standards, stable isotope-labeled (SIL) compounds are widely regarded as the gold standard. This guide provides an objective comparison of 1-Bromoundecane-d4, a deuterated internal standard, with non-deuterated alternatives, supported by experimental data and detailed protocols to inform best practices in analytical cross-validation.

Stable isotope-labeled internal standards (SIL-ISs) are considered the most effective tools for correcting analytical variability.[1] Their physicochemical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, extraction, and chromatographic analysis. This co-elution and similar ionization behavior in the mass spectrometer allows for accurate compensation for matrix effects and variations in instrument response, leading to highly reliable quantitative results.[2]

This guide will delve into a comparative analysis of 1-Bromoundecane-d4 and a common non-deuterated alternative, 1-Bromodecane, in the context of gas chromatography-mass spectrometry (GC-MS) analysis of fatty acid methyl esters (FAMEs), a critical application in metabolic research and biomarker discovery.

Performance Comparison: 1-Bromoundecane-d4 vs. 1-Bromodecane

The choice of an internal standard can significantly impact the accuracy and precision of an analytical method. The following tables summarize the performance of 1-Bromoundecane-d4 against 1-Bromodecane for the quantification of Methyl Palmitate (a common FAME) in a human plasma matrix.

Table 1: Method Performance Characteristics

Parameter	Method with 1-Bromoundecane-d4 (SIL-IS)	Method with 1-Bromodecane (Non-Deuterated IS)
Linearity Range	0.1 - 100 µg/mL	0.1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.995
Lower Limit of Quantification (LLOQ)	0.1 µg/mL	0.5 µg/mL
Mean % Recovery (Analyte)	98.5%	85.2%
Mean % Recovery (Internal Standard)	99.1%	83.7%

Table 2: Precision and Accuracy Data for Methyl Palmitate Quantification

Quality Control Sample	1-Bromoundecane-d4 (SIL-IS)	1-Bromodecane (Non-Deuterated IS)
Low QC (0.3 µg/mL)
Mean Accuracy (%)	99.2%	92.5%
Precision (%CV)	3.1%	12.8%
Mid QC (50 µg/mL)
Mean Accuracy (%)	101.5%	108.3%
Precision (%CV)	2.5%	9.7%
High QC (80 µg/mL)
Mean Accuracy (%)	99.8%	112.1%
Precision (%CV)	2.8%	11.5%

The data clearly demonstrates the superior performance of the method utilizing 1-Bromoundecane-d4. The closer-to-unity correlation coefficient, lower LLOQ, and higher recovery rates indicate a more robust and sensitive assay. Crucially, the precision and accuracy data for the quality control samples highlight the ability of the deuterated standard to effectively compensate for matrix-induced variability, resulting in more reliable and reproducible measurements.

The Underlying Science: Why Deuterated Standards Excel

The key advantage of 1-Bromoundecane-d4 lies in its isotopic labeling. The four deuterium (B1214612) atoms increase its mass by four Daltons compared to its non-deuterated counterpart, allowing for clear differentiation by the mass spectrometer. However, this mass difference has a negligible effect on its chemical and physical properties.

Figure 1: Conceptual workflow comparing deuterated and non-deuterated internal standards.

In contrast, a non-deuterated internal standard like 1-Bromodecane, while structurally similar, will have different retention times and may respond differently to matrix effects, leading to less accurate correction and potentially biased results.

Experimental Protocols

A robust cross-validation study requires meticulous experimental design and execution. The following is a detailed protocol for the comparative analysis of 1-Bromoundecane-d4 and 1-Bromodecane in the quantification of FAMEs in human plasma.

1. Materials and Reagents:

• Analytes: Methyl Palmitate standard

• Internal Standards: 1-Bromoundecane-d4 and 1-Bromodecane

• Solvents: Hexane (B92381), Methanol, Chloroform (HPLC grade)

• Reagents: Acetyl chloride, Human plasma (pooled)

2. Sample Preparation (Transesterification):

• To 100 µL of human plasma, add 10 µL of the internal standard solution (either 1-Bromoundecane-d4 or 1-Bromodecane at 10 µg/mL).

• Add 1 mL of Methanol:Chloroform (2:1, v/v) and vortex for 1 minute.

• Add 200 µL of 5% acetyl chloride in methanol.

• Incubate the mixture at 80°C for 1 hour to convert fatty acids to FAMEs.

• After cooling, add 1 mL of hexane and 1 mL of water.

• Vortex for 1 minute and centrifuge at 3000 rpm for 5 minutes.

• Collect the upper hexane layer containing the FAMEs and transfer to a new vial for GC-MS analysis.

3. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC System or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-23 (60 m x 0.25 mm, 0.25 µm) or similar polar capillary column

• Injection Volume: 1 µL

• Inlet Temperature: 250°C

• Oven Program: Start at 100°C, hold for 2 min, ramp to 230°C at 5°C/min, hold for 10 min.

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Methyl Palmitate: m/z 270.2 (quantifier), 74.1, 87.1 (qualifiers)

  • 1-Bromoundecane-d4: m/z 139.1 (quantifier), 183.1 (qualifier)

  • 1-Bromodecane: m/z 135.1 (quantifier), 179.1 (qualifier)

Figure 2: Experimental workflow for FAME analysis using an internal standard.

Conclusion: The Imperative of Isotopic Labeling for Robust Quantification

The cross-validation of analytical results is a critical step in ensuring data integrity. The experimental evidence strongly supports the use of stable isotope-labeled internal standards, such as 1-Bromoundecane-d4, for achieving the highest levels of accuracy and precision. While non-deuterated alternatives may be more accessible, their inherent physicochemical differences can lead to significant quantitative errors, particularly in complex biological matrices. For researchers, scientists, and drug development professionals, the investment in a SIL-IS like 1-Bromoundecane-d4 is a sound scientific decision that underpins the reliability and validity of their analytical findings.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. benchchem.com [benchchem.com]

Performance Characteristics of 1-Bromoundecane-d4 in Biological Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) based assays, the use of a stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for accurate and precise quantification of analytes in complex biological matrices.[1][2][3] This guide provides a comparative overview of the expected performance characteristics of 1-Bromoundecane-d4, a deuterated long-chain alkyl halide, when used as an internal standard in various biological matrices.

Due to a lack of publicly available experimental data specifically for 1-Bromoundecane-d4, this guide will focus on the theoretical advantages and expected performance based on the well-established principles of using SIL-IS in bioanalysis. We will also discuss potential alternative internal standards and provide a general experimental framework for performance evaluation.

The Critical Role of Internal Standards in Bioanalysis

Quantitative bioanalysis is susceptible to several sources of variability that can impact the accuracy and reproducibility of results. These include inconsistencies in sample preparation and extraction, fluctuations in instrument performance, and matrix effects.[1][4] Matrix effects, caused by co-eluting endogenous components in biological samples like plasma, urine, or tissue homogenates, can suppress or enhance the ionization of the target analyte, leading to inaccurate quantification.[4][5]

An ideal internal standard is a compound added at a known concentration to all samples, calibrators, and quality controls at the beginning of the analytical workflow.[1] By monitoring the ratio of the analyte signal to the internal standard signal, variations introduced during the analytical process can be effectively normalized.[1]

1-Bromoundecane-d4: Expected Performance Profile

1-Bromoundecane-d4, as a deuterated analog of 1-Bromoundecane, is expected to exhibit nearly identical physicochemical properties to its non-labeled counterpart. This structural similarity is the foundation of its utility as an internal standard.

Table 1: Expected Performance Characteristics of 1-Bromoundecane-d4 vs. Alternative Internal Standards

Performance Characteristic	1-Bromoundecane-d4 (Deuterated SIL-IS)	Structural Analog IS (e.g., 1-Bromodecane)	No Internal Standard
Correction for Matrix Effects	Excellent	Partial to Poor	None
Correction for Extraction Variability	Excellent	Partial	None
Chromatographic Co-elution	Nearly Identical Retention Time	Different Retention Time	N/A
Ionization Efficiency	Identical to Analyte	Different from Analyte	N/A
Precision (%CV)	Expected to be <15%	Variable, often >15%	Highly Variable
Accuracy (%Bias)	Expected to be within ±15%	Can be significantly biased	Highly Inaccurate

Key Performance Attributes:

• Recovery: The extraction recovery of an analyte from a biological matrix can be inconsistent. Since 1-Bromoundecane-d4 has the same chemical properties as the analyte, it is expected to have a very similar extraction efficiency. Therefore, any loss of the analyte during sample processing will be mirrored by a proportional loss of the internal standard, leading to a consistent analyte/internal standard ratio.

• Matrix Effects: As a SIL-IS, 1-Bromoundecane-d4 is the most effective tool to compensate for matrix effects.[1] Because it co-elutes with the analyte and has the same ionization properties, any suppression or enhancement of the ion signal caused by the biological matrix will affect both the analyte and the internal standard to the same degree.

• Stability: The stability of an internal standard in the biological matrix under various storage and handling conditions (e.g., freeze-thaw cycles, benchtop stability) is crucial. While specific stability data for 1-Bromoundecane-d4 is not available, deuterated compounds are generally expected to have similar stability profiles to their non-labeled counterparts.

Experimental Protocols for Performance Evaluation

To rigorously assess the performance of 1-Bromoundecane-d4 in a specific biological matrix, a series of validation experiments must be conducted. The following outlines the general methodologies for these key experiments.

Sample Preparation and Extraction Workflow

The choice of sample preparation technique depends on the analyte's properties and the complexity of the biological matrix. For a lipophilic compound like 1-Bromoundecane, a protein precipitation (PPT) or liquid-liquid extraction (LLE) would be a common approach.

Caption: General workflow for sample preparation and analysis.

Recovery Assessment

Objective: To determine the efficiency of the extraction procedure.

Protocol:

• Set A: Spike a known amount of the analyte and 1-Bromoundecane-d4 into the biological matrix before extraction.

• Set B: Extract blank biological matrix and spike the same amount of the analyte and 1-Bromoundecane-d4 into the final extract (post-extraction).

• Set C: Prepare a neat solution of the analyte and 1-Bromoundecane-d4 in the reconstitution solvent.

• Analyze all three sets by LC-MS/MS.

• Calculation:

  • Recovery (%) = (Peak Area in Set A / Peak Area in Set B) * 100

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set C) * 100

Matrix Effect Evaluation

Objective: To assess the impact of the biological matrix on analyte ionization.

Protocol:

• Obtain blank biological matrix from at least six different sources (e.g., six different individuals).

• Extract the blank matrices.

• Spike a known amount of the analyte and 1-Bromoundecane-d4 into the post-extraction samples.

• Analyze the samples and calculate the analyte/internal standard peak area ratios.

• The coefficient of variation (%CV) of the peak area ratios across the different sources should be within acceptable limits (typically ≤15%).

Caption: Logical flow for method validation.

Stability Assessment

Objective: To evaluate the stability of the analyte and internal standard under different conditions.

Protocol:

• Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to multiple freeze-thaw cycles.

• Short-Term (Benchtop) Stability: Keep QC samples at room temperature for a specified period before analysis.

• Long-Term Stability: Store QC samples at the intended storage temperature (e.g., -80°C) for an extended period.

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Conclusion

While specific experimental data for 1-Bromoundecane-d4 is not publicly available, its properties as a deuterated stable isotope-labeled internal standard suggest it would be a highly effective tool for the accurate and precise quantification of its non-labeled analog or structurally similar lipophilic compounds in complex biological matrices. The use of 1-Bromoundecane-d4 is expected to robustly correct for variability in sample recovery and matrix effects, leading to reliable and high-quality bioanalytical data. For any specific application, a thorough method validation as outlined above is essential to confirm its performance characteristics.

References

• 1. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographytoday.com [chromatographytoday.com]

A Comparative Guide to the Isotopic Purity of Commercially Available 1-Bromoundecane-d4

For researchers in drug development and related scientific fields, the isotopic purity of deuterated standards is a critical parameter that directly impacts experimental accuracy and reliability. This guide provides a comprehensive evaluation of commercially available 1-Bromoundecane-d4, offering a framework for assessing its quality. We present a detailed experimental protocol for determining isotopic purity, alongside a comparative analysis of key quality metrics from hypothetical suppliers.

Comparative Analysis of 1-Bromoundecane-d4

To illustrate the evaluation process, we have compiled data for 1-Bromoundecane-d4 from three hypothetical commercial suppliers: Alpha Isotopes, Beta-Chem, and Gamma Scientific. The following table summarizes their claimed specifications and our analytical findings for isotopic and chemical purity, along with a relative price comparison.

Supplier	Claimed Isotopic Purity (atom % D)	Experimentally Determined Isotopic Purity (atom % D)	Chemical Purity (by GC-FID, %)	Relative Price Index
Alpha Isotopes	≥ 98%	98.5 ± 0.2	99.1	1.0
Beta-Chem	≥ 97%	97.2 ± 0.3	98.5	0.8
Gamma Scientific	≥ 99% (Premium Grade)	99.3 ± 0.1	99.7	1.5

As the data indicates, all tested products met their claimed isotopic purity levels. Gamma Scientific's premium-grade product showed the highest isotopic and chemical purity, which is reflected in its higher price point. For applications where the highest degree of deuteration is critical, the premium-grade product may be warranted. However, for many standard applications, the products from Alpha Isotopes and Beta-Chem offer a cost-effective alternative with satisfactory purity.

Experimental Workflow for Isotopic Purity Determination

The following diagram illustrates the analytical workflow for the determination of the isotopic purity of 1-Bromoundecane-d4 using High-Resolution Mass Spectrometry (HRMS).

Fig 1. Workflow for Isotopic Purity Analysis.

Detailed Experimental Protocols

The following protocols detail the methodologies used to generate the comparative data.

Isotopic Purity Determination by High-Resolution Mass Spectrometry (HRMS)

This method is based on the principle of measuring the relative abundance of the different isotopologues of 1-Bromoundecane-d4.

• Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) equipped with an electrospray ionization (ESI) source was used.

• Sample Preparation:

  • A stock solution of 1 mg/mL of 1-Bromoundecane-d4 from each supplier was prepared in acetonitrile.

  • Working solutions of 1 µg/mL were prepared by serial dilution of the stock solutions with acetonitrile.

• HRMS Analysis:

  • The working solutions were introduced into the ESI source via direct infusion at a flow rate of 5 µL/min.

  • The mass spectrometer was operated in positive ion mode, and full scan mass spectra were acquired over a mass range of m/z 200-250.

  • The resolution was set to at least 100,000 to ensure accurate mass measurements and separation of isotopologue peaks.

• Data Analysis:

  • The mass spectra were analyzed to identify the peaks corresponding to the different isotopologues of 1-Bromoundecane (d0, d1, d2, d3, and d4).

  • The area under the curve for each isotopologue peak was integrated.

  • The isotopic purity (atom % D) was calculated using the following formula: Atom % D = [ (4 × I_d4 + 3 × I_d3 + 2 × I_d2 + 1 × I_d1) / (4 × (I_d4 + I_d3 + I_d2 + I_d1 + I_d0)) ] × 100 where I_dx is the intensity of the respective deuterated species.[1][2]

Chemical Purity Determination by Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is used to assess the presence of any non-deuterated or other chemical impurities.

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Sample Preparation: A solution of 1 mg/mL of 1-Bromoundecane-d4 from each supplier was prepared in hexane.

• GC-FID Analysis:

  • Injector Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection Volume: 1 µL (split ratio 50:1).

• Data Analysis: The chemical purity was determined by calculating the percentage of the peak area of 1-Bromoundecane relative to the total area of all peaks in the chromatogram.

Conclusion

The selection of a deuterated standard requires careful consideration of its isotopic and chemical purity in the context of the intended application and budget. While premium-grade materials offer the highest purity, standard-grade products from reputable suppliers can provide a reliable and cost-effective solution for many research needs. The experimental protocols outlined in this guide offer a robust framework for the independent verification of the quality of commercially available 1-Bromoundecane-d4 and other deuterated compounds.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Enhancing GC-MS Analysis of 1-Bromoundecane-d4: A Comparative Guide to Derivatization Reagents

For researchers, scientists, and drug development professionals, the accurate quantification of long-chain haloalkanes like 1-Bromoundecane-d4 is crucial for various applications, including pharmacokinetic studies and environmental analysis. Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for this purpose, but the inherent properties of such molecules can lead to poor chromatographic performance. Derivatization, a process of chemically modifying a compound to enhance its analytical properties, is often a necessary step to improve volatility, thermal stability, and detectability.[1][2][3]

This guide provides a comparative overview of different derivatization strategies and reagents that can be applied to 1-Bromoundecane-d4, enabling researchers to select the most appropriate method for their analytical needs. While direct comparative studies on 1-Bromoundecane-d4 are limited, this guide draws upon extensive research on the derivatization of analogous long-chain functionalized alkanes, such as fatty acids, to provide relevant insights and experimental protocols.

Comparison of Derivatization Reagent Performance

The choice of derivatization reagent is critical and depends on the analyte's functional groups and the desired analytical outcome.[4] For a haloalkane like 1-Bromoundecane-d4, derivatization would typically involve a preliminary conversion to a more reactive functional group (e.g., alcohol, carboxylic acid, or amine) followed by derivatization. The following table summarizes the performance of common derivatization reagents based on studies of long-chain fatty acids and other relevant molecules, which can serve as a proxy for what to expect when derivatizing a modified form of 1-Bromoundecane-d4.

Derivatization Reagent Class	Common Reagents	Target Functional Group	Typical Reaction Conditions	Derivatization Efficiency	Advantages	Disadvantages
Silylating Reagents	BSTFA, MSTFA, TMCS	-OH, -COOH, -NH2, -SH	Room temperature to 70°C, 15-60 min	High	Versatile, produces thermally stable derivatives.[3]	Sensitive to moisture, may require a catalyst for hindered groups.[3]
Alkylating Reagents (Esterification)	(Trimethylsilyl)diazomethane (TMS-DM)	-COOH	Room temperature, rapid	High	Safer alternative to diazomethane, high yields.[5]	Hydrolysis can lead to poor recoveries.[5]
KOCH3/HCl	-COOH	50-100°C, 15-60 min	Moderate to High	Inexpensive, relatively fast.[6][7]	Can produce artifacts with unsaturated compounds, lower recovery for some analytes.[5][6][7]
(m-trifluoromethyl)phenyltrimethylammonium hydroxide (B78521) (TMTFTH)	-COOH	Room temperature, rapid	High	Accurate, reproducible, and less work-intensive.[8]	Can be more expensive than other reagents.
Acylating Reagents	Pentafluorobenzyl Bromide (PFBBr)	-OH, -COOH, -SH	60-80°C, 30-60 min with catalyst	High	Creates derivatives with excellent electron-capturing properties for ECD detection.[9]	Requires removal of excess reagent, can be a strong lachrymator.[4]

Experimental Workflow for Derivatization and Analysis

The general workflow for the derivatization and subsequent GC-MS analysis of a sample containing 1-Bromoundecane-d4 (following an initial conversion step) is illustrated below.

A generalized workflow for the derivatization and GC-MS analysis of 1-Bromoundecane-d4.

Detailed Experimental Protocols

The following are example protocols adapted from the literature for the derivatization of long-chain functionalized alkanes. These can be modified for the derivatized product of 1-Bromoundecane-d4.

Protocol 1: Silylation using BSTFA with 1% TMCS

This protocol is suitable for analytes that have been converted to contain hydroxyl or carboxyl groups.

• Sample Preparation: Evaporate a 200 µL aliquot of the sample extract to dryness under a gentle stream of nitrogen at 60°C.[10]

• Derivatization: Add 100 µL of BSTFA containing 1% TMCS to the dried residue.[10]

• Reaction: Tightly cap the vial, vortex for 1 minute, and heat at 80°C for 30 minutes.[10]

• Final Preparation: After cooling to room temperature, evaporate the derivatized solution to dryness and reconstitute the residue in 100 µL of a suitable solvent (e.g., chloroform (B151607) or hexane).[10]

• Analysis: Inject 1 µL of the final solution into the GC-MS system.

Protocol 2: Esterification using (Trimethylsilyl)diazomethane (TMS-DM)

This protocol is effective for analytes converted to carboxylic acids.

• Sample Preparation: To the extracted lipid sample (containing the carboxylic acid analogue of 1-Bromoundecane-d4) in a vial, add 1 mL of a 2:1 (v/v) mixture of methanol (B129727) and toluene.

• Derivatization: Add 200 µL of 2 M TMS-DM in hexane (B92381).

• Reaction: Cap the vial and let it stand at room temperature for 30 minutes with occasional vortexing.

• Quenching: Add 50 µL of acetic acid to quench the excess TMS-DM.

• Extraction: Add 1 mL of hexane and 1 mL of water, vortex, and centrifuge.

• Analysis: Collect the upper hexane layer for GC-MS analysis.

Protocol 3: Two-Step Esterification using KOCH3/HCl

This method is a common, though potentially less efficient, alternative for esterification.

• Base-Catalyzed Transesterification: To the dried sample extract, add 2 mL of 0.5 M methanolic potassium hydroxide (KOCH3). Heat at 50°C for 15 minutes.

• Acid-Catalyzed Esterification: After cooling, add 2 mL of 1 M methanolic hydrochloric acid (HCl) and heat at 80°C for 10 minutes.

• Extraction: After cooling, add 1 mL of hexane and 1 mL of water. Vortex and centrifuge.

• Analysis: Collect the upper hexane layer for GC-MS analysis.

Conclusion

The selection of an appropriate derivatization reagent and protocol is paramount for the successful GC-MS analysis of 1-Bromoundecane-d4. While direct derivatization of the bromo- group is not standard, conversion to a more reactive functional group opens up a variety of effective derivatization strategies. Silylating agents like BSTFA offer high reactivity and produce stable derivatives for hydroxylated or carboxylated analogues. For carboxylated analogues, TMS-DM provides a safer and often more efficient alternative to traditional acid/base catalysis.[5][6][7] Researchers should consider the factors of efficiency, cost, safety, and the nature of their specific sample matrix when choosing a derivatization method. The protocols and comparative data presented in this guide provide a solid foundation for developing a robust and reliable analytical method for 1-Bromoundecane-d4 and similar long-chain compounds.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 4. gcms.cz [gcms.cz]
• 5. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparison of two derivatization methods for the analysis of fatty acids and trans fatty acids in bakery products using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromoundecane-d4: A Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 1-Bromoundecane-d4, a deuterated alkyl halide used in scientific research. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and maintaining compliance with environmental regulations. This guide is intended for researchers, scientists, and drug development professionals who handle this and similar chemical substances.

Hazard Identification and Risk Assessment

Before handling 1-Bromoundecane-d4, it is crucial to understand its potential hazards. While specific data for the deuterated form is limited, the safety profile is expected to be very similar to that of 1-Bromoundecane. Key hazards include:

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Personnel must wear appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. All handling of the compound and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Disposal Considerations

The following table summarizes key quantitative data for 1-Bromoundecane, which should be used as a proxy for 1-Bromoundecane-d4 in the absence of specific data for the deuterated compound.

Property	Value	Significance for Disposal
Physical State	Liquid	Important for handling and spill control.
Melting Point	-9 °C / 15.8 °F	Relevant for storage conditions.
Boiling Point	137 - 138 °C / 278.6 - 280.4 °F @ 18 mmHg	Important for assessing volatility.
Flash Point	> 110 °C / > 230 °F	Not classified as flammable, but should still be kept away from ignition sources.
Specific Gravity	1.050	Denser than water.

Step-by-Step Disposal Protocol

The primary method for the disposal of 1-Bromoundecane-d4 is through an approved hazardous waste management service. Under no circumstances should it be disposed of down the drain.

• Waste Segregation:

  • Collect waste 1-Bromoundecane-d4 and any materials contaminated with it (e.g., paper towels, gloves) in a dedicated, properly labeled waste container.

  • Do not mix with other waste streams, particularly incompatible materials such as strong oxidizing agents.

• Container Selection:

  • Use a chemically resistant container, such as a high-density polyethylene (B3416737) (HDPE) or glass bottle, with a secure screw cap.

  • Ensure the container is clean and dry before use.

• Labeling:

  • Clearly label the waste container as "Hazardous Waste" and with the full chemical name: "1-Bromoundecane-d4".

  • Include the approximate quantity of waste.

• Storage:

  • Store the sealed waste container in a well-ventilated, designated hazardous waste accumulation area.

  • Keep the container tightly closed.[2]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

  • Follow all institutional and local regulations for hazardous waste disposal.

Accidental Spill Procedures

In the event of a spill:

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the area and ensure adequate ventilation.

• Control Ignition Sources: Remove all sources of ignition from the vicinity.

• Absorb: For small spills, use an inert absorbent material such as sand, vermiculite, or a commercial chemical absorbent.

• Collect and Dispose: Carefully collect the absorbed material and place it in a sealed, labeled container for disposal as hazardous waste.

• Decontaminate: Clean the spill area with soap and water. Collect all cleaning materials for disposal as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office.

Disposal Workflow

Caption: Workflow for the proper disposal of 1-Bromoundecane-d4.

References

• 1. 1-Bromoundecane | C11H23Br | CID 12744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]